Picarbutrazox

• CAS: 500207-04-5

Core Science & Biosynthesis

Picarbutrazox: An In-depth Technical Guide on its Mode of Action Against Oomycetes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picarbutrazox is a novel oomyceticide belonging to the tetrazolyloxime chemical class.[1] It has demonstrated significant efficacy against a broad spectrum of plant-pathogenic oomycetes, including species of Pythium, Phytophthora, Bremia, Peronospora, and Pseudoperonospora.[1][2][3] Classified by the Fungicide Resistance Action Committee (FRAC) under the code U17, its mode of action is still not fully elucidated, signifying a unique mechanism of action with no known cross-resistance to other existing oomycete fungicides such as phenylamides, carboxylic acid amides (CAA), and quinone outside inhibitors (QoI).[1][4][5] This lack of cross-resistance makes Picarbutrazox a valuable tool in fungicide resistance management programs.[6][7] This technical guide provides a comprehensive overview of the current understanding of Picarbutrazox's mode of action, supported by available quantitative data, experimental methodologies, and visual representations of its proposed mechanism and experimental workflows.

Theorized Mode of Action

The primary hypothesis surrounding the mode of action of Picarbutrazox centers on the disruption of phospholipid biosynthesis, leading to compromised cell membrane integrity and function.[1] This disruption is thought to block the phosphatidylcholine pathway, a critical process for membrane formation and maintenance in oomycetes. The consequence of this disruption is cellular leakage and a general breakdown of normal pathogenic functions, ultimately affecting the cell membrane and associated organelles.[1]

Morphological and Developmental Effects

Treatment with Picarbutrazox induces distinct morphological and developmental changes in oomycetes. These observable effects provide clues to its underlying mechanism:

• Mycelial Growth Inhibition: Picarbutrazox is highly effective at inhibiting the mycelial growth of various oomycete species.[8][9][10]

• Swelling and Hyperbranching: A characteristic effect of Picarbutrazox treatment is the induction of swelling and hyperbranching of the mycelia.[1][10][11]

• Inhibition of Asexual Reproduction: The fungicide has been shown to inhibit critical stages of the oomycete life cycle, including zoospore formation, zoospore encystment, and the germination of cystospores.[1][10][11]

Quantitative Efficacy Data

The efficacy of Picarbutrazox has been quantified against a range of oomycete pathogens, primarily through the determination of the effective concentration for 50% inhibition (EC50). The following tables summarize the available data.

Table 1: In Vitro Efficacy of Picarbutrazox Against Various Oomycete Species

Oomycete Species	Isolate Count	EC50 Range (µg a.i./mL)	Mean EC50 (µg a.i./mL)	Reference
Phytophthora, Phytopythium, Globisporangium, and Pythium spp.	189	0.0013 - 0.0483	Not Reported	[8][9]
Pythium spp.	528	Not Reported	0.000376	[7]
Phytophthora spp., Pythium spp., and Phytopythium spp.	16	0.00031 - 0.00727	Not Reported	[12]
Phytophthora capsici (mycelial development)	Not Reported	Not Reported	0.00134	[12]
Phytophthora capsici (sporangia production)	Not Reported	Not Reported	0.00111	[12]
Phytophthora capsici (zoospore release)	Not Reported	Not Reported	0.00485	[12]
Phytophthora capsici (cyst germination)	Not Reported	Not Reported	0.0588	[12]
Pythium spp.	Not Reported	Not Reported	0.000434	[10][11]

Table 2: Field Efficacy of Picarbutrazox Against Downy Mildew

Crop	Pathogen	Treatment Rate	Disease Control (%)	Reference
Head Lettuce	Bremia lactucae	Not Specified	90-93	[6]
Leaf Lettuce	Bremia lactucae	Not Specified	88-97	[6]
Spinach	Peronospora farinosa	Not Specified	91-97	[6]

Key Experimental Protocols

The following sections describe the general methodologies used in the evaluation of Picarbutrazox's efficacy and mode of action.

In Vitro Sensitivity Assays (Mycelial Growth Inhibition)

Objective: To determine the concentration of Picarbutrazox required to inhibit the mycelial growth of oomycetes.

General Protocol:

• Media Preparation: A suitable growth medium (e.g., cornmeal agar, V8 juice agar) is amended with a serial dilution of Picarbutrazox. A control medium without the fungicide is also prepared.

• Inoculation: A mycelial plug of a specific oomycete isolate is placed in the center of each agar plate.

• Incubation: The plates are incubated in the dark at an optimal temperature for the specific oomycete species.

• Data Collection: The diameter of the mycelial colony is measured at regular intervals.

• Analysis: The percentage of growth inhibition is calculated relative to the control. The EC50 value is then determined by plotting the inhibition percentage against the logarithm of the fungicide concentration and fitting the data to a dose-response curve.[8][9]

Greenhouse Efficacy Trials

Objective: To evaluate the protective and curative activity of Picarbutrazox under controlled environmental conditions.

General Protocol:

• Plant Cultivation: Healthy host plants susceptible to the target oomycete pathogen are grown in pots.

• Fungicide Application:

  • Protective: Plants are treated with Picarbutrazox at various concentrations before being inoculated with the pathogen.

  • Curative: Plants are first inoculated with the pathogen and then treated with Picarbutrazox after a set period.

• Inoculation: Plants are inoculated with a suspension of oomycete spores (e.g., zoospores or sporangia).

• Incubation: The inoculated plants are maintained in a high-humidity environment to facilitate infection and disease development.

• Disease Assessment: The severity of disease symptoms is rated on a standardized scale at regular intervals.

• Analysis: The efficacy of the fungicide is calculated based on the reduction in disease severity compared to untreated control plants.[12]

Visualizations

Proposed Signaling Pathway Disruption

Caption: Proposed mechanism of Picarbutrazox via inhibition of phospholipid biosynthesis.

Experimental Workflow for In Vitro Sensitivity Testing

Caption: Workflow for determining the in vitro sensitivity of oomycetes to Picarbutrazox.

Logical Relationship of Picarbutrazox's Effects

Caption: Logical flow from Picarbutrazox application to disease control.

Conclusion and Future Directions

Picarbutrazox represents a significant advancement in the management of oomycete-incited plant diseases. Its novel mode of action, categorized under FRAC group U17, provides a much-needed tool for resistance management strategies. The current body of evidence strongly suggests that its primary target is the disruption of phospholipid biosynthesis, leading to a cascade of events that compromise cell membrane integrity and ultimately inhibit oomycete growth and development.

While the quantitative data clearly demonstrates its high level of efficacy, further research is warranted to precisely identify the specific enzyme or protein target within the phospholipid biosynthesis pathway. Elucidating the exact molecular target will not only provide a more complete understanding of its mode of action but also aid in the development of future fungicides and the proactive management of potential resistance. Detailed investigations into the mechanisms of its translaminar activity and systemic translocation within different plant species will also be crucial for optimizing its application and efficacy in diverse agricultural systems.[1][12]

References

• 1. envirobiotechjournals.com [envirobiotechjournals.com]
• 2. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 3. ir4project.org [ir4project.org]
• 4. frac.info [frac.info]
• 5. scribd.com [scribd.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. researchgate.net [researchgate.net]
• 8. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. immunomart.org [immunomart.org]
• 12. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Rise of a Novel Oomycete-Specific Fungicide: A Technical Guide to the Discovery and Development of Picarbutrazox

For Researchers, Scientists, and Drug Development Professionals

Abstract

Picarbutrazox has emerged as a significant advancement in the control of oomycete pathogens, a class of destructive plant pathogens responsible for diseases such as downy mildew, late blight, and Pythium-related root rots. Developed by Nippon Soda and globally commercialized for seed treatment by Syngenta under the trade name VAYANTIS®, this novel fungicide belongs to the tetrazolyloxime chemical class.[1][2] It is distinguished by a unique mode of action, classified by the Fungicide Resistance Action Committee (FRAC) as U17, indicating an unknown mode of action that does not exhibit cross-resistance with existing fungicides.[3][4] This technical guide provides an in-depth overview of the discovery, synthesis, biological activity, and development of Picarbutrazox, including detailed experimental methodologies and extensive quantitative data.

Discovery and Chemical Profile

Picarbutrazox (IUPAC name: tert-butyl N-[6-[[(Z)-[(1-methyltetrazol-5-yl)-phenylmethylidene]amino]oxymethyl]-2-pyridinyl]carbamate) is a synthetic fungicide first presented by Nippon Soda in 2013.[4] It is an oxime O-ether and a member of the tetrazole and pyridine chemical families.[5][6]

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C20H23N7O3	[6]
Molecular Weight	409.4 g/mol	[6]
CAS Number	500207-04-5	[6]

Synthesis

The synthesis of Picarbutrazox is achieved through a convergent approach, involving the late-stage combination of two primary intermediates: a pyridine carbamate derivative and a tetrazolyloxime moiety.[5] This method allows for efficient and high-yield production.[4]

The key steps in the synthesis are as follows:

• Preparation of the Pyridine Carbamate Building Block: The synthesis begins with the reaction of 2-aminopyridine with phosgene in the presence of tert-butanol to yield a carbamate.[5] This is followed by oxidation to its pyridine N-oxide analog and a subsequent one-pot chlorination and protection procedure to yield the final pyridine carbamate intermediate.[5]

• Preparation of the Tetrazolyloxime Building Block: The second key intermediate is synthesized starting from the amidation of ethyl phenylglyoxylate.[5] The tetrazole ring is then formed in a two-step process involving chlorination and subsequent treatment with sodium azide.[5] The resulting α-ketotetrazole is then oximated using hydroxylamine.[5]

• Final Combination: The two advanced building blocks are combined under basic conditions, followed by debenzoylation, to yield the final Picarbutrazox molecule.[5]

Caption: Convergent synthesis pathway of Picarbutrazox.

Mode of Action

Picarbutrazox's mode of action is not yet fully elucidated, hence its classification in FRAC group U17.[3][4] However, it is theorized to work by disrupting the biosynthesis of phospholipids, which are essential components of cellular membranes in oomycetes.[5] This disruption leads to impaired cell membrane function, causing swelling and hyperbranching of mycelia, and inhibition of various developmental stages of the pathogen, including zoospore formation and germination.[6] A key advantage of this novel mode of action is the lack of cross-resistance with other fungicides used to control oomycete pathogens.[4]

Caption: Proposed mode of action of Picarbutrazox.

Biological Activity and Efficacy

Picarbutrazox demonstrates high efficacy against a broad spectrum of oomycete pathogens, including species of Pythium, Phytophthora, Plasmopara, Peronospora, and Bremia.[5] It exhibits protective, curative, and translaminar activity.[5][7]

In Vitro Efficacy

The in vitro efficacy of Picarbutrazox has been demonstrated against a wide range of oomycete species. The effective concentration for 50% growth inhibition (EC50) values are consistently low, indicating high potency.

Pathogen	EC50 (µg a.i./mL)	Reference
Phytophthora capsici (mycelial development)	1.34 x 10⁻³	[7]
Phytophthora capsici (sporangia production)	1.11 x 10⁻³	[7]
Phytophthora capsici (zoospore release)	4.85 x 10⁻³	[7]
Phytophthora capsici (cyst germination)	5.88 x 10⁻²	[7]
Various Phytophthora, Pythium, and Phytopythium spp. (16 species)	3.1 x 10⁻⁴ - 7.27 x 10⁻³	[7]
Various Phytophthora, Phytopythium, Globisporangium, and Pythium spp. (189 isolates of 29 species)	0.0013 - 0.0483	[8]

Field Trial Efficacy

Extensive field trials have confirmed the effectiveness of Picarbutrazox in controlling key oomycete diseases in various crops.

Crop	Disease	Pathogen	Efficacy (% Disease Control)	Reference
Grapes	Downy Mildew	Plasmopara viticola	High (significantly reduced disease index)	[9]
Cucumber	Downy Mildew	Pseudoperonospora cubensis	90-96	[10]
Head Lettuce	Downy Mildew	Bremia lactucae	~90	[10]
Spinach	Downy Mildew	Peronospora farinosa	91-97	[10]
Corn (Seed Treatment)	Damping-off	Pythium spp.	~29% increase in plant count, ~19% increase in yield	[10]
Turf	Pythium diseases	Pythium spp.	~92	[10]

Experimental Protocols

In Vitro Bioassay for EC50 Determination (Poisoned Food Technique)

This method is commonly used to evaluate the in vitro efficacy of fungicides against mycelial growth.

• Media Preparation: Prepare a suitable culture medium, such as Potato Dextrose Agar (PDA).[11]

• Fungicide Incorporation: After autoclaving and cooling the medium to approximately 45°C, add the desired concentrations of Picarbutrazox (typically from a stock solution in a suitable solvent).[11] Pour the amended medium into sterile Petri plates.[11]

• Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from an actively growing culture of the target oomycete onto the center of the solidified, fungicide-amended agar.[11]

• Incubation: Incubate the plates at an optimal temperature for the pathogen (e.g., 26±2°C) in the dark.[11]

• Data Collection: Measure the radial mycelial growth daily until the mycelium in the control plates (without fungicide) reaches the edge of the plate.[11]

• Calculation: Calculate the percentage of mycelial growth inhibition for each concentration relative to the control.[11] The EC50 value is then determined by probit analysis or by fitting the data to a dose-response curve.[1]

Caption: Workflow for in vitro bioassay (Poisoned Food Technique).

Field Trial for Efficacy Against Grape Downy Mildew

This protocol outlines a typical field trial to evaluate the efficacy of Picarbutrazox.

• Experimental Design: Use a Randomized Complete Block Design (RCBD) with multiple replicates (e.g., four) for each treatment.[9][12]

• Treatments: Include different application rates of Picarbutrazox (e.g., 500, 750, 1000, and 1250 ml/ha of a 100 SC formulation), a standard fungicide for comparison, and an untreated control.[9]

• Application: Apply the treatments as foliar sprays using a backpack sprayer or similar equipment.[9][13] The timing and number of applications should be based on disease pressure and weather conditions, often including both preventative and curative sprays.[9]

• Disease Assessment: Periodically assess the disease severity on leaves and bunches using a standardized rating scale.[9] Calculate the Percent Disease Index (PDI).[9]

• Yield and Phytotoxicity Assessment: At harvest, measure the marketable yield for each treatment.[9] Also, observe the plants for any signs of phytotoxicity (e.g., leaf burn, stunting) at regular intervals after application.[9]

• Statistical Analysis: Analyze the PDI and yield data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.[9]

Analytical Method for Picarbutrazox Residue in Soil

This method uses liquid chromatography with tandem mass spectrometry (LC-MS/MS) for the detection and quantification of Picarbutrazox and its metabolites.

• Extraction: Extract a known weight of the soil sample (e.g., 5.0 g) with a solution of ammonium chloride and methanol, followed by a second extraction with a methanol/formic acid solution.

• Cleanup: Combine the supernatants from the extractions, dilute with methanol, and filter the extract through a syringe filter (e.g., 0.2 µm nylon).

• Analysis: Dilute an aliquot of the filtered extract with water and analyze using an LC-MS/MS system with positive electrospray ionization.

• Quantification: Quantify Picarbutrazox and its metabolites by comparing their peak areas to those of a calibration curve generated from certified reference standards.[3] The limit of quantitation (LOQ) is typically around 0.01 mg/kg.

Toxicology and Environmental Fate

Toxicological studies have been conducted to assess the safety of Picarbutrazox.

Study Type	Result	Reference
Acute Oral, Dermal, and Inhalation Toxicity (Rat)	Low toxicity	[14]
Eye and Skin Irritation (Rabbit)	Minimally irritating to the eye, non-irritating to the skin	[14]
Skin Sensitization (Guinea Pig)	Negative	[14]
Genotoxicity/Mutagenicity	No evidence	[15]
Two-year chronic toxicity/carcinogenicity (Rat)	NOAEL: 2.34 mg/kg bw/day	[16]
Acceptable Daily Intake (ADI)	0.023 mg/kg bw/day	[16]

Picarbutrazox is slightly to moderately persistent in soil and degrades through hydrolysis, photolysis, and microbial action.[4] It has low mobility in soil, making leaching unlikely.[4]

Conclusion

Picarbutrazox represents a significant innovation in the management of oomycete diseases in agriculture. Its novel mode of action provides a valuable tool for fungicide resistance management programs.[10] Extensive in vitro and field studies have demonstrated its high efficacy against a broad range of economically important pathogens. The detailed experimental protocols and comprehensive data presented in this guide underscore the rigorous scientific evaluation that has supported the development and registration of this important fungicide. As research continues, a deeper understanding of its precise molecular target will further enhance its strategic use in integrated pest management systems worldwide.

References

• 1. Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. mda.state.mn.us [mda.state.mn.us]
• 5. How is Picarbutrazox synthesised and what does it do?_Chemicalbook [chemicalbook.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. envirobiotechjournals.com [envirobiotechjournals.com]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. chemijournal.com [chemijournal.com]
• 12. researchsoln.com [researchsoln.com]
• 13. mdpi.com [mdpi.com]
• 14. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 15. Federal Register :: Picarbutrazox; Pesticide Tolerances [federalregister.gov]
• 16. Picarbutrazox (Pesticides) - PMC [pmc.ncbi.nlm.nih.gov]

Picarbutrazox FRAC group and resistance classification

An In-depth Technical Guide to Picarbutrazox: FRAC Group and Resistance Classification

Introduction

Picarbutrazox is a novel systemic fungicide belonging to the tetrazolyloxime chemical class, developed for the control of oomycete pathogens.[1][2][3] First registered by the U.S. Environmental Protection Agency (EPA) in 2021, it provides a new tool for managing diseases caused by Pythium, Phytophthora, and various downy mildew species (Bremia, Peronospora, Pseudoperonospora) in a range of crops and turf.[3][4][5][6] This technical guide provides a comprehensive overview of its classification, mode of action, resistance profile, and the experimental data supporting its use.

FRAC Classification and Mode of Action

The Fungicide Resistance Action Committee (FRAC) has classified Picarbutrazox into Group U17 .[1][2][3][4][7] The "U" designation signifies a currently unknown mode of action .[2][7] This classification underscores its novelty and importance in resistance management strategies. Picarbutrazox is the first registered fungicide from the tetrazolyloxime chemical group.[2]

While the precise biochemical target site is still under investigation, research suggests Picarbutrazox disrupts critical cellular processes within oomycetes.[2] One theory posits that it interferes with the biosynthesis of phospholipids, which compromises the integrity and normal function of the pathogen's cellular membrane.[8] This disruption manifests in distinct morphological changes, including the swelling and hyperbranching of mycelia.[2][8] Furthermore, it has been observed to inhibit key stages of the pathogen lifecycle, such as zoospore formation, zoospore encystment, and cystospore germination.[8][9]

Caption: Hypothesized mode of action pathway for Picarbutrazox.

Resistance Classification and Management

A key advantage of Picarbutrazox is its unique mode of action, which places it in a distinct category from existing oomycete-targeting fungicides. Crucially, studies have demonstrated no cross-resistance between Picarbutrazox and fungicides from other major chemical groups, including:

• Phenylamides (PAs)

• Quinone outside Inhibitors (QoIs)

• Carboxylic Acid Amides (CAAs)[2][3][8][10]

This lack of cross-resistance makes Picarbutrazox an invaluable tool for fungicide resistance management programs.[1][2] It can be effectively rotated or used in mixtures with fungicides that have different modes of action, reducing the selection pressure for resistance to any single chemistry.[1] Its introduction provides a new solution for managing Pythium populations that may have developed reduced sensitivity to other fungicides like mefenoxam and ethaboxam.[3] The resistance risk for Picarbutrazox itself is currently categorized by FRAC as "not known".[7][10][11]

Caption: Role of Picarbutrazox in a fungicide resistance management program.

Data Presentation: Efficacy and Sensitivity

Quantitative studies have demonstrated the high intrinsic activity of Picarbutrazox against a wide range of oomycete pathogens.

Parameter	Value	Pathogen(s)	Source
Mean EC₅₀ Value	0.000376 mg a.i./L	528 isolates across 40 Pythium species	[3]
EC₅₀ Value Range	0.0013 - 0.0483 µg a.i./mL	189 isolates across 29 species (Phytophthora, Pythium, etc.)	[12]

Table 1: In Vitro Sensitivity of Oomycete Species to Picarbutrazox.

Field trials have confirmed its efficacy, showing performance comparable or superior to commercial standards.

Treatment (Rate)	Location	Percent Disease Index (PDI) on Leaves	Marketable Yield (t/ha)
Picarbutrazox 100 SC (1250 ml/ha)	Nashik, India	9.31	24.87
Picarbutrazox 100 SC (1250 ml/ha)	Sangli, India	7.13	25.31

Table 2: Efficacy of Picarbutrazox Against Downy Mildew (Plasmopara viticola) on Grapes.[8]

Fungicide	Average Disease Control (%)
Picarbutrazox	92%
Mefenoxam	89%
Cyazofamid	87%

Table 3: Comparative Efficacy Against Pythium Diseases on Turf.[1]

Treatment	Plant Count / Acre	Yield (bushels / acre)
Untreated Seed	~22,000	166
Picarbutrazox Treated Seed	~28,500 (~29% increase)	198 (~19% increase)

Table 4: Impact of Picarbutrazox Seed Treatment on Corn Against Pythium spp.[1]

Experimental Protocols

Protocol 1: In Vitro Sensitivity of Pythium Species

This protocol is based on the methodology used to establish baseline sensitivity to Picarbutrazox.[3]

• Isolate Collection and Identification: A total of 528 isolates representing 40 different Pythium species were sourced from infected corn, soybean, and cotton plants from 17 U.S. states.[3] Additional isolates were obtained from university collections. Species-level identification was confirmed using both morphological and molecular tools.[3]

• Mycelial Growth Inhibition Assay: The sensitivity of each isolate was determined in vitro. Isolates were grown on media amended with technical-grade Picarbutrazox.

• Concentration Series: A range of concentrations was used to determine the inhibition curve: 0, 0.00001, 0.0001, 0.001, 0.01, and 0.1 mg/L.[3]

• Data Analysis and EC₅₀ Calculation: Mycelial growth was measured after a set incubation period. The effective concentration required to inhibit mycelial growth by 50% (EC₅₀) was calculated for each isolate by regressing the relative growth inhibition against the log-transformed fungicide concentrations.[3]

Caption: Experimental workflow for in vitro sensitivity testing of Pythium.

Protocol 2: Field Efficacy Against Grape Downy Mildew

This protocol describes the field evaluation of Picarbutrazox for controlling Plasmopara viticola.[8]

• Trial Location and Crop: Field trials were conducted at two locations in Maharashtra, India (Nashik and Sangli) over two consecutive seasons.[8] Grape varieties used were 'Super Sonaka' and 'Thompson Seedless'.[8]

• Experimental Design: The trial was laid out in a randomized block design.

• Treatments: Picarbutrazox 100 SC was evaluated at four different application rates: 500, 750, 1000, and 1250 ml/ha, alongside an untreated control and commercial standards.[8]

• Application Schedule: A total of four foliar sprays were applied. The first application was preventive, with three subsequent curative sprays applied upon the first observation of disease symptoms.[8]

• Data Collection:

  • Disease Assessment: The Percent Disease Index (PDI) was calculated based on the severity of downy mildew on leaves and berries at regular intervals.[8]

  • Yield Assessment: At harvest, the total marketable fruit yield was recorded for each treatment plot and converted to tonnes per hectare (t/ha).[8]

  • Phytotoxicity Assessment: Plants were visually inspected for any signs of phytotoxicity, including leaf tip injury, wilting, necrosis, epinasty, and fruit injury.[8]

Conclusion

Picarbutrazox represents a significant advancement in the management of oomycete diseases. Its classification in the unique FRAC Group U17, coupled with its novel mode of action, provides a much-needed tool to combat fungicide resistance.[2][4] Extensive in vitro and field data have validated its high efficacy against economically important pathogens like Pythium and downy mildews. For researchers and crop protection professionals, Picarbutrazox offers a potent and reliable component for integrated disease management programs, ensuring sustainable control of oomycete pathogens while mitigating the risk of resistance development.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Buy Picarbutrazox | 500207-04-5 [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. mda.state.mn.us [mda.state.mn.us]
• 5. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 6. ir4project.org [ir4project.org]
• 7. frac.info [frac.info]
• 8. envirobiotechjournals.com [envirobiotechjournals.com]
• 9. medchemexpress.com [medchemexpress.com]
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• 11. scribd.com [scribd.com]
• 12. apsjournals.apsnet.org [apsjournals.apsnet.org]

Picarbutrazox: An In-Depth Technical Guide on the Putative Inhibition of Phospholipid Biosynthesis and Beyond

For Researchers, Scientists, and Drug Development Professionals

Abstract

Picarbutrazox is a novel fungicide belonging to the tetrazolyloxime chemical class, demonstrating high efficacy against a broad spectrum of oomycete pathogens. Classified by the Fungicide Resistance Action Committee (FRAC) under the unique code U17, its precise mode of action remains to be fully elucidated. The prevailing hypothesis centers on the disruption of phospholipid biosynthesis, leading to compromised cell membrane integrity and function in the target pathogens. This technical guide synthesizes the current understanding of Picarbutrazox's mechanism of action, collating available efficacy data, and presenting detailed hypothetical experimental protocols to investigate its biochemical and physiological effects. Furthermore, this guide explores an emerging secondary hypothesis of Picarbutrazox-induced plant resistance, providing a comprehensive overview for researchers in the field.

Introduction to Picarbutrazox

Developed by Nippon Soda Co., Ltd., Picarbutrazox is a systemic fungicide effective against oomycete diseases in various crops.[1][2] Its unique FRAC code, U17, signifies a mode of action that is not yet fully understood and is distinct from other existing fungicide classes.[1][3][4] This novelty makes Picarbutrazox a valuable tool for resistance management programs. The primary hypothesis for its mode of action is the inhibition of phospholipid biosynthesis, which disrupts the normal function of the pathogen's cellular membrane.[1] This disruption is observed to cause swelling and hyperbranching of mycelia and inhibits critical life cycle stages such as zoospore formation, encystment, and cystospore germination.[1][5]

Efficacy of Picarbutrazox Against Oomycetes

Picarbutrazox has demonstrated potent inhibitory effects on the mycelial growth of a wide range of oomycete pathogens. The following table summarizes the 50% effective concentration (EC50) values from various studies.

Pathogen Species	EC50 (mg/L)	Reference
Pythium spp. (mean of 40 species)	0.000376	[1]
Pythium spp. (mean)	0.000434	[5]

Hypothesized Mechanism of Action: Inhibition of Phospholipid Biosynthesis

The leading hypothesis for Picarbutrazox's mode of action is its interference with the biosynthesis of phospholipids, essential components of cellular membranes. One specific, yet unconfirmed, suggestion is the blockage of the phosphatidylcholine (PC) pathway.

The Phosphatidylcholine Biosynthesis Pathway in Oomycetes

In oomycetes, as in other eukaryotes, phosphatidylcholine can be synthesized via two primary routes: the Kennedy pathway (CDP-choline pathway) and the phosphatidylethanolamine N-methylation pathway.

• The Kennedy Pathway: This pathway involves the sequential conversion of choline to phosphocholine, then to CDP-choline, and finally, the transfer of the phosphocholine headgroup to a diacylglycerol (DAG) backbone, catalyzed by the enzyme cholinephosphotransferase.

• Phosphatidylethanolamine N-methylation Pathway: In this pathway, phosphatidylethanolamine (PE) is sequentially methylated three times by phosphatidylethanolamine N-methyltransferase (PEMT) enzymes to yield PC.

Disruption of these pathways would lead to a decreased availability of PC, a major structural phospholipid. This would severely impact the integrity and fluidity of the plasma membrane and organellar membranes, leading to the observed morphological abnormalities and ultimately, cell death.

References

• 1. envirobiotechjournals.com [envirobiotechjournals.com]
• 2. syngentaseedcare.com [syngentaseedcare.com]
• 3. mda.state.mn.us [mda.state.mn.us]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. medchemexpress.com [medchemexpress.com]

Elucidation of Picarbutrazox's Novel Mode of Action: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Picarbutrazox is a recently developed fungicide belonging to the tetrazolyloxime chemical class, demonstrating high efficacy against oomycete pathogens.[1][2] Classified by the Fungicide Resistance Action Committee (FRAC) under the unique code U17, its mode of action is currently designated as unknown, signaling a novel mechanism distinct from existing oomyceticides.[3][4][5] This novelty presents a significant advantage for disease control, particularly in managing resistance to established fungicide groups.[4][6] This technical guide synthesizes the current body of research to provide an in-depth overview of Picarbutrazox's biological activity, presents key quantitative data, details relevant experimental protocols, and visualizes the hypothesized mechanisms and metabolic pathways. The leading theory suggests that Picarbutrazox disrupts the biosynthesis of phospholipids, compromising the integrity and function of the pathogen's cellular membrane.[7][8]

Biological Activity and Spectrum

Picarbutrazox exhibits potent and specific activity against oomycetes, a group of destructive plant pathogens that includes genera such as Pythium, Phytophthora, Bremia, Peronospora, and Pseudoperonospora.[9][10] It has demonstrated robust and consistent control of diseases like damping-off, seedling blight, and downy mildews in a variety of crops, including corn, soybeans, leafy greens, and cucurbits.[1][4] Notably, no cross-resistance has been observed with other oomycete-targeting fungicide classes, such as phenylamides, carboxylic acid amides (CAAs), or quinone outside inhibitors (QoIs).[6][7]

The compound's effect on the pathogen is multifaceted, interfering with several key stages of its life cycle. Microscopic observations reveal that treatment with Picarbutrazox induces significant morphological abnormalities, including the swelling and hyperbranching of mycelia.[7][11] Furthermore, it effectively inhibits critical reproductive and infectious processes such as zoospore formation, zoospore encystment, and the germination of cystospores.[7][11]

Quantitative Efficacy Data

The efficacy of Picarbutrazox has been quantified through extensive in vitro and field studies. The half-maximal effective concentration (EC₅₀) values, which measure the concentration of a fungicide required to inhibit 50% of pathogen growth, are consistently low, indicating high potency.

In Vitro Efficacy

The tables below summarize the EC₅₀ values of Picarbutrazox against a range of oomycete species and developmental stages.

Table 1: In Vitro Mycelial Growth Inhibition (EC₅₀) of Picarbutrazox Against Various Oomycetes

Pathogen Species	Number of Isolates/Species	EC₅₀ Range (µg/mL)	Mean EC₅₀ (µg/mL)	Source
Various Oomycetes	189 isolates of 29 species	0.0013 - 0.0483	Not Reported	[12]
Various Oomycetes	16 species	0.00031 - 0.00727	Not Reported	[13]
Pythium spp.	528 isolates of 40 species	Not Reported	0.000376	[6]
Phytophthora sojae	Not Specified	Not Reported	0.0198	[13]
Globisporangium ultimum	Not Specified	Not Reported	0.0014	[13]

| Pythium aphanidermatum | Not Specified | Not Reported | 0.0031 |[13] |

Table 2: In Vitro Efficacy (EC₅₀) of Picarbutrazox Against Phytophthora capsici Life Cycle Stages

Developmental Stage	EC₅₀ (µg/mL)	Source
Mycelial Development	0.00134	[13]
Sporangia Production	0.00111	[13]
Zoospore Release	0.00485	[13]

| Cyst Germination | 0.0588 |[13] |

Field Efficacy

Field trials corroborate the high intrinsic activity observed in vitro, demonstrating effective disease control under commercial growing conditions.

Table 3: Comparative Field Efficacy of Picarbutrazox Against Downy Mildew

Crop	Picarbutrazox Disease Control (%)	Commercial Standard Fungicides Control (%)	Source
Head Lettuce	90 - 93	89 - 90	[4]
Leaf Lettuce	88 - 97	up to 84	[4]
Spinach	91 - 97	88 - 90	[4]

| Cucumbers | 90 - 96 | Similar to Picarbutrazox |[4] |

Hypothesized Mode of Action: Phospholipid Biosynthesis

While the precise molecular target remains to be elucidated, the leading hypothesis posits that Picarbutrazox disrupts the biosynthesis of phospholipids, which are essential components of cellular membranes.[7][8] It is theorized that the fungicide specifically blocks the phosphatidylcholine pathway.[7] This disruption would impair membrane integrity and fluidity, leading to the observed outcomes of mycelial swelling, leakage of cellular contents, and ultimately, pathogen death.

Caption: Hypothesized mode of action of Picarbutrazox targeting phospholipid biosynthesis.

This proposed mechanism aligns with the observed pleiotropic effects on oomycete growth and development, as membrane function is critical for nearly all cellular processes.

Inhibition of Oomycete Life Cycle

Picarbutrazox's efficacy stems from its ability to disrupt multiple stages of the oomycete life cycle. This multi-stage inhibition prevents both the vegetative growth and the propagation of the pathogen, contributing to its robust performance as a control agent.

Caption: Key points of inhibition by Picarbutrazox in the oomycete life cycle.

Experimental Protocols

Reproducible and standardized methodologies are crucial for evaluating the efficacy and characteristics of novel fungicides. The following are outlines of key experimental protocols used in the assessment of Picarbutrazox.

Protocol: In Vitro Sensitivity Assay (EC₅₀ Determination)

This protocol is designed to determine the concentration of Picarbutrazox that inhibits 50% of mycelial growth for a given oomycete isolate.

• Isolate Culture: Culture the target oomycete isolate on a suitable solid medium (e.g., V8 juice agar or corn meal agar) at an optimal temperature until the colony is actively growing.

• Fungicide Stock Preparation: Prepare a stock solution of Picarbutrazox in a suitable solvent (e.g., dimethyl sulfoxide - DMSO).

• Medium Amendment: Autoclave the growth medium and cool it to 50-55°C. Add the Picarbutrazox stock solution to the molten agar to achieve a range of final concentrations (e.g., 0, 0.0001, 0.001, 0.01, 0.1, 1.0 µg/mL). Ensure the solvent concentration is constant across all treatments, including the control.

• Plating: Dispense the amended agar into sterile petri dishes.

• Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the margin of an actively growing culture onto the center of each amended plate.

• Incubation: Incubate the plates in the dark at the optimal growth temperature for the specific pathogen.

• Data Collection: After a set incubation period (e.g., 3-7 days), when the control colony has reached a measurable diameter, record the colony diameter for each treatment.

• Analysis: Calculate the percentage of growth inhibition relative to the solvent control. Use probit or log-logistic regression analysis to determine the EC₅₀ value from the dose-response curve.

Caption: Standard experimental workflow for determining EC₅₀ values of Picarbutrazox.

Protocol: Crop Safety Evaluation

This protocol assesses potential phytotoxic effects of Picarbutrazox on host plants.

• Plant Material: Grow healthy, uniform plants of the target crop species to a specified growth stage.

• Treatment Preparation: Prepare spray solutions of Picarbutrazox formulations (e.g., 20WG, SC) at multiple rates, typically 1X, 2X, and 4X the proposed label rate.[9] An untreated control and a water-only spray control should be included.

• Application: Apply the treatments to the plant foliage until runoff, ensuring thorough coverage. Typically, multiple applications (e.g., three) are made at set intervals (e.g., 14 days).[9]

• Evaluation: At regular intervals (e.g., 1, 3, 7, and 14 days after each application), visually assess plants for any signs of phytotoxicity.

• Data Collection: Rate injury on a scale of 0 to 10 or 0% to 100%, where 0 indicates no injury and the maximum value represents complete plant death.[9] Note specific symptoms such as chlorosis, necrosis, stunting, or malformation.

• Analysis: Analyze the data to determine the No Observable Effect Level (NOEL) and to assess if any observed injury is transient or permanent.

Metabolic Fate in Plants

Understanding the metabolism of Picarbutrazox in crops is essential for regulatory assessment and for identifying the residues of concern. Studies in crops like cucumber and lettuce have shown a primary metabolic pathway involving isomerization and cleavage.[14]

Caption: Simplified metabolic pathway of Picarbutrazox in primary crops.

The parent compound, Picarbutrazox, can be isomerized to TZ-1E.[14] Both the parent and its isomer can then be cleaved at the imine bond, producing the metabolite TZ-5. This is followed by conjugation with glucose to form a more polar metabolite.[14]

Conclusion and Future Directions

Picarbutrazox represents a significant advancement in the control of oomycete pathogens. Its novel mode of action, classified under FRAC Group U17, makes it an invaluable tool for fungicide resistance management. While current evidence strongly suggests the disruption of phospholipid biosynthesis as the primary mechanism, the precise molecular target protein or enzyme remains to be identified.

Future research should focus on:

• Target Identification: Utilizing biochemical and genetic approaches, such as affinity chromatography, labeled Picarbutrazox probes, and genomic sequencing of resistant mutants, to pinpoint the specific molecular target.

• Mechanism Validation: Detailed lipidomic analysis of treated pathogens to confirm and characterize the alterations in phospholipid profiles.

• Resistance Evolution: Monitoring for any shifts in sensitivity in field populations and investigating the molecular basis of any potential resistance.

The complete elucidation of Picarbutrazox's mode of action will not only deepen our understanding of oomycete biology but also pave the way for the rational design of future fungicides.

References

• 1. International Congress of Plant Pathology (ICPP) 2018: Plant Health in A Global Economy [apsnet.confex.com]
• 2. Picarbutrazox | C20H23N7O3 | CID 56945144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mda.state.mn.us [mda.state.mn.us]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Buy Picarbutrazox | 500207-04-5 [smolecule.com]
• 6. researchgate.net [researchgate.net]
• 7. envirobiotechjournals.com [envirobiotechjournals.com]
• 8. Picarbutrazox (Ref: NF-171) [sitem.herts.ac.uk]
• 9. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 10. ir4project.org [ir4project.org]
• 11. immunomart.org [immunomart.org]
• 12. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. downloads.regulations.gov [downloads.regulations.gov]

Picarbutrazox Target Site Identification in Pythium spp.: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Picarbutrazox is a novel fungicide belonging to the tetrazolyloxime chemical class, demonstrating high efficacy against oomycete pathogens, including numerous species of the destructive genus Pythium. Classified by the Fungicide Resistance Action Committee (FRAC) under the unique code U17, its precise mode of action has remained officially unelucidated.[1][2] This technical guide synthesizes current research to explore the putative target site of picarbutrazox in Pythium spp., consolidating quantitative efficacy data and outlining detailed experimental protocols for target validation. Evidence strongly suggests that picarbutrazox, like other modern oomyceticides, may target oxysterol-binding proteins (OSBPs) or OSBP-related proteins (ORPs), disrupting essential lipid homeostasis within the pathogen. This guide provides the foundational knowledge and methodological frameworks necessary for researchers to further investigate and confirm this hypothesis.

Introduction to Picarbutrazox

Developed by Nippon Soda Co., Ltd. and Syngenta, picarbutrazox offers a new tool for the management of diseases caused by oomycetes, such as damping-off and root rot, which are significant threats to agriculture.[3] It exhibits no known cross-resistance with existing fungicide classes like phenylamides, carboxylic acid amides (CAAs), or quinone outside inhibitors (QoIs), making it a valuable component in fungicide resistance management programs.[4][5]

Initial studies on its mode of action pointed towards the disruption of phospholipid biosynthesis, leading to compromised cell membrane integrity.[6] This is visually supported by observed physiological effects on the pathogen, including swelling and hyperbranching of mycelia, and the inhibition of zoospore formation and germination.[7]

The Hypothesized Target Site: Oxysterol-Binding Proteins (OSBPs)

While the definitive target of picarbutrazox is yet to be formally identified, a compelling body of indirect evidence points towards Oxysterol-Binding Proteins (OSBPs) or OSBP-related proteins (ORPs). This hypothesis is strengthened by the elucidation of the target for another modern oomycete fungicide, oxathiapiprolin (FRAC code 49), which is a known OSBP inhibitor.[8]

OSBPs are a conserved family of lipid transfer proteins in eukaryotes that are crucial for maintaining lipid homeostasis.[9] They are typically located at membrane contact sites, facilitating the transport of sterols and phospholipids between organelles like the endoplasmic reticulum and the Golgi apparatus.[10] By inhibiting an OSBP homologue, picarbutrazox could disrupt vital cellular processes in Pythium, such as membrane biogenesis, cell signaling, and the formation of complex lipids, ultimately leading to cell death.[8]

Hypothesized Signaling Pathway Disruption

The following diagram illustrates the proposed mechanism of action for picarbutrazox, targeting an OSBP to disrupt lipid transport.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Syngenta introduces new corn seed treatment for unmatched Pythium protection | Newsroom | Syngenta US [syngenta-us.com]
• 4. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. Picarbutrazox (Ref: NF-171) [sitem.herts.ac.uk]
• 7. medchemexpress.com [medchemexpress.com]
• 8. OSBPI Fungicides | FRAC [frac.info]
• 9. The Diverse Functions of Oxysterol-Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to Picarbutrazox: Molecular Profile, Properties, and Methodologies

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Picarbutrazox is a novel fungicide belonging to the unprecedented tetrazolyloxime chemical class. It is classified by the Fungicide Resistance Action Committee (FRAC) under group U17, signifying an unknown mode of action.[1][2] Developed by Nippon Soda, it demonstrates high efficacy against oomycete pathogens, including crucial agricultural threats like Pythium and Phytophthora species.[1] The current leading theory on its mechanism suggests it disrupts phospholipid biosynthesis, thereby compromising the integrity of the pathogen's cellular membrane.[3][4][5] Picarbutrazox exhibits both protective and curative activity through translaminar and systemic movement.[6][7] This document provides a comprehensive technical overview of Picarbutrazox, including its chemical and physical properties, toxicological profile, environmental fate, and detailed experimental protocols for its analysis.

Chemical Identity and Physicochemical Properties

Picarbutrazox is a synthetic carbamate and pyridine fungicide.[4] Its unique structure is central to its novel mode of action against oomycetes. The fundamental identification and physicochemical properties are summarized in the tables below.

Table 1: Chemical Identification of Picarbutrazox

Identifier	Value	Source(s)
IUPAC Name	tert-butyl N-[6-[[(Z)-[(1-methyltetrazol-5-yl)-phenylmethylidene]amino]oxymethyl]pyridin-2-yl]carbamate	[2][8]
CAS Number	500207-04-5	[1][9]
Molecular Formula	C₂₀H₂₃N₇O₃	[2]
Molecular Weight	409.4 g/mol	[2]

| Chemical Class | Tetrazolyloxime |[10][1] |

Table 2: Physicochemical Properties of Picarbutrazox

Property	Value	Source(s)
Physical State	Off-white solid	[11]
Melting Point	136.6 °C
Boiling Point	326.68 °C
Water Solubility	0.33 mg/L (at 20°C)	[1]
Organic Solvent Solubility	Soluble in acetone	[12]
Vapor Pressure	1.2 x 10⁻⁷ torr (at 25°C)	[1]

| Log P (Octanol-Water Partition Coefficient) | 4.16 |[13] |

Mode of Action and Fungicidal Spectrum

While the precise molecular target of Picarbutrazox is still under investigation (FRAC Group U17), experimental evidence points towards the disruption of phospholipid biosynthesis.[2][4] This action compromises the pathogen's cell membrane function, leading to observable morphological changes such as swelling and hyperbranching of mycelia, and inhibition of critical life cycle stages like zoospore formation and germination.[2][5] This unique mechanism means there is no known cross-resistance with other major oomycete fungicide classes like phenylamides or Quinone outside Inhibitors (QoIs).[6]

Caption: Theorized mode of action pathway for Picarbutrazox.

Picarbutrazox is highly effective against a range of oomycete pathogens.[5] Its spectrum includes species of significant economic impact in agriculture and turf management.

Table 3: Fungicidal Activity of Picarbutrazox against Key Oomycetes

Pathogen Species	Activity Metric	Value (µg/mL)	Source(s)
Various Oomycetes (16 species)	EC₅₀ Range	0.00031 - 0.00727	[7]
Phytophthora capsici	EC₅₀ (Mycelial Development)	0.00134	[7]
Phytophthora capsici	EC₅₀ (Sporangia Production)	0.00111	[7]

| Various Pythium & Phytophthora spp. (189 isolates) | EC₅₀ Range | 0.0013 - 0.0483 |[14] |

Toxicological Profile

The toxicological profile of Picarbutrazox has been evaluated by multiple regulatory agencies. In mammalian studies, the primary target organs are the liver and thyroid, with observed effects including hepatocellular hypertrophy.[15][16] Importantly, studies have shown no evidence of neurotoxicity, reproductive toxicity, teratogenicity, or genotoxicity.[15][16] The U.S. EPA has classified Picarbutrazox as having "suggestive evidence of carcinogenic potential," while noting a non-genotoxic mechanism is likely involved.[1][16]

Table 4: Summary of Toxicological Endpoints for Picarbutrazox

Endpoint	Value	Agency/Source
Acceptable Daily Intake (ADI)	0.023 mg/kg bw/day	Food Safety Commission of Japan (FSCJ)[15][16]
Acute Reference Dose (ARfD)	Unnecessary to specify	Food Safety Commission of Japan (FSCJ)[15][16]
Carcinogenicity	Suspected of causing cancer (H351)	GHS Classification

| Lowest NOAEL | 2.34 mg/kg bw/day (2-year rat study) | FSCJ[15][16] |

In ecotoxicological studies, Picarbutrazox shows varied effects across different non-target organisms.

Table 5: Ecotoxicological Profile of Picarbutrazox

Organism Group	Toxicity Classification	Source(s)
Freshwater Fish & Invertebrates	Highly toxic (acute basis)	U.S. EPA[1]
Birds & Mammals	Practically non-toxic (acute basis)	U.S. EPA[1]
Honey Bees (larval & adult)	Practically non-toxic (acute contact & oral)	U.S. EPA[1]

| Aquatic Plants | Risk below level of concern | U.S. EPA[1] |

Environmental Fate

The environmental behavior of Picarbutrazox is characterized by moderate persistence and low mobility. The primary routes of degradation are photolysis, hydrolysis, and microbial action.[1] A key transformation is the rapid photolytic conversion of Picarbutrazox to its more stable E-isomer, TZ-1E, which exhibits similar toxicity and is often considered a residue of concern along with the parent compound.[1][17] Due to its high soil adsorption coefficient (Koc), Picarbutrazox is slightly mobile and unlikely to leach into groundwater.[1][17]

Caption: Primary environmental degradation pathways of Picarbutrazox.

Table 6: Environmental Fate Properties of Picarbutrazox

Parameter	Medium	Value	Source(s)
Aerobic Half-Life	Soil	35 - 73 days	[1]
Aerobic Half-Life	Aquatic	51 - 86 days	[1]
Photolysis Half-Life (Parent + TZ-1E)	Soil	44 days	[1]
Photolysis Half-Life (Parent + TZ-1E)	Water	1.7 - 2.1 days	[1]
Hydrolysis Half-Life	Water (pH 7, 25°C)	21 days	[1]
Dissipation Time (DT₅₀) (Parent + TZ-1E)	Field Soil	93 - 239 days	[1]

| Soil Adsorption Coefficient (Koc) | Soil | 1530 - 5849 L/kg |[1] |

Experimental Protocols

Accurate quantification of Picarbutrazox and its key metabolites is essential for regulatory compliance, environmental monitoring, and efficacy studies. The standard analytical technique is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Residue Analysis in Soil (EPA Validated Method)

This protocol is designed for the quantitative determination of Picarbutrazox and its metabolites (e.g., TZ-1E, TZ-2, TZ-5) in soil matrices.[18]

• Principle: Residues are extracted from soil using a methanol-based solvent system. The resulting extract is then analyzed by LC-MS/MS without requiring a separate cleanup step for many soil types. The validated Limit of Quantitation (LOQ) is 0.01 mg/kg (ppm).[18]

Caption: Experimental workflow for Picarbutrazox residue analysis in soil.

• Methodology:

  • Sample Preparation: Weigh 5.0 g of soil into a suitable extraction vessel.

  • Extraction: Add 1.25 g of ammonium chloride and 25 mL of methanol. Homogenize thoroughly using a high-speed shaker (e.g., Geno/grinder®).[18]

  • Separation: Centrifuge the sample to pellet the soil particles. Decant and filter the supernatant (0.2-μm Nylon filter) into a mixing cylinder.[18]

  • Re-extraction: Add 15 mL of 75:25 methanol:0.1% formic acid to the soil pellet and repeat the homogenization and centrifugation steps.[18]

  • Final Preparation: Combine the second filtered supernatant with the first and adjust the final volume to 50 mL with methanol.

  • Analysis: Take an aliquot of the final extract and dilute with ultra-pure water before injection into the LC-MS/MS system for analysis in positive ion mode.[18]

Residue Analysis in Crops (Modified QuEChERS)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology is a streamlined approach widely used for pesticide residue analysis in high-moisture food matrices. This protocol is based on methods successfully validated for Picarbutrazox.[19]

• Principle: The sample is first extracted and partitioned using an organic solvent (acetonitrile) and salts. The supernatant is then cleaned using dispersive solid-phase extraction (d-SPE) to remove interfering matrix components before LC-MS/MS analysis.

Caption: General QuEChERS workflow for Picarbutrazox analysis in crops.

• Methodology:

  • Sample Preparation: Homogenize a representative 10-15 g sample of the crop material. If the sample is dry, add an appropriate amount of water.

  • Extraction: Place the homogenized sample into a 50 mL centrifuge tube. Add 10-15 mL of acidified acetonitrile. Add a pre-packaged QuEChERS salt packet (typically containing MgSO₄ and NaCl). Shake vigorously for 1 minute.[19]

  • Partitioning: Centrifuge the tube at >3000 rpm for 5 minutes.

  • Cleanup (d-SPE): Transfer an aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing a mixture of primary secondary amine (PSA) sorbent (to remove sugars and organic acids), C18 (to remove nonpolar interferences), and MgSO₄ (to remove residual water).[19]

  • Final Separation: Vortex the d-SPE tube for 30 seconds and centrifuge for 2-5 minutes.

  • Analysis: Collect the final supernatant, filter if necessary, and inject it into the LC-MS/MS for quantification.

In Vitro Mycelial Growth Inhibition Assay

This bioassay is fundamental for determining the intrinsic activity of Picarbutrazox against a target oomycete and for calculating the effective concentration for 50% inhibition (EC₅₀).

• Principle: The target oomycete is grown on a nutrient agar medium amended with serial dilutions of Picarbutrazox. The radial growth of the mycelium is measured over time, and the inhibition relative to a non-treated control is calculated to determine the EC₅₀ value.

• Methodology:

  • Stock Solution Preparation: Prepare a high-concentration stock solution of Picarbutrazox in a suitable solvent like acetone.

  • Media Amendment: Prepare a nutrient medium appropriate for the test oomycete (e.g., V8 juice agar or corn meal agar). While the agar is still molten, add aliquots of the Picarbutrazox stock solution to create a series of desired final concentrations (e.g., 0, 0.001, 0.01, 0.1, 1.0 µg/mL). A solvent-only control should also be prepared.

  • Plating: Pour the amended agar into petri dishes and allow them to solidify.

  • Inoculation: Place a small mycelial plug, taken from the leading edge of an actively growing oomycete culture, in the center of each amended plate.

  • Incubation: Incubate the plates in the dark at an optimal temperature for the test organism.

  • Data Collection: When the mycelial growth in the control plates has reached a suitable diameter (e.g., two-thirds of the plate), measure two orthogonal diameters of the fungal colony on each plate.

  • Calculation: Calculate the percentage of growth inhibition for each concentration relative to the control. Use a probit or log-logistic regression analysis to calculate the EC₅₀ value from the dose-response data.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. Buy Picarbutrazox | 500207-04-5 [smolecule.com]
• 3. Page loading... [guidechem.com]
• 4. Picarbutrazox (Ref: NF-171) [sitem.herts.ac.uk]
• 5. envirobiotechjournals.com [envirobiotechjournals.com]
• 6. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 7. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Picarbutrazox | CAS 500207-04-5 | LGC Standards [lgcstandards.com]
• 9. CAS Common Chemistry [commonchemistry.cas.org]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. hpc-standards.com [hpc-standards.com]
• 12. 1253511-94-2・Picarbutrazox Metabolite B Standard・163-28401[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 13. researchgate.net [researchgate.net]
• 14. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Picarbutrazox (Pesticides) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. epa.gov [epa.gov]
• 19. researchgate.net [researchgate.net]

Picarbutrazox: A Technical Guide on its Efficacy Against Oomycete Mycelial Growth and Zoospore Germination

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picarbutrazox is a novel oomyceticide belonging to the tetrazolyloxime chemical class, demonstrating significant activity against a broad spectrum of plant-pathogenic oomycetes.[1][2] Classified by the Fungicide Resistance Action Committee (FRAC) under the unique code U17, its precise mode of action is currently unknown, highlighting a new area for biochemical research.[3] This technical guide provides a comprehensive overview of the effects of picarbutrazox on two critical stages of the oomycete life cycle: mycelial growth and zoospore germination. The information presented herein is intended to support further research and development in the field of oomycete disease management.

Picarbutrazox has demonstrated high efficacy in controlling diseases caused by Pythium and Phytophthora species, which are responsible for significant crop losses worldwide.[3][4] The compound is noted for inducing morphological abnormalities in treated oomycetes, specifically swelling and hyperbranching of the mycelia, and for inhibiting zoospore formation, encystment, and germination.[4][5]

Data Presentation: In Vitro Efficacy of Picarbutrazox

The following tables summarize the quantitative data on the efficacy of picarbutrazox against various oomycete species, focusing on mycelial growth inhibition and the inhibition of different developmental stages.

Table 1: Efficacy of Picarbutrazox on Mycelial Growth of Various Oomycete Species

Oomycete Species	Number of Isolates	EC50 Range (µg/mL)	Mean EC50 (µg/mL)	Reference
Pythium spp.	528 (from 40 species)	Not specified	0.000376	[2]
Various Oomycetes	189 (from 29 species)	0.0013 - 0.0483	Not specified	[6]
Various Oomycetes	16	0.00031 - 0.00727	Not specified	[7]
Pythium spp.	Not specified	Not specified	0.000434	[4]

Table 2: Efficacy of Picarbutrazox on Different Life Stages of Phytophthora capsici

Life Stage	EC50 (µg/mL)
Mycelial Development	0.00134
Sporangia Production	0.00111
Zoospore Release	0.00485
Cyst Germination	0.0588

Experimental Protocols

The following are generalized protocols for assessing the in vitro efficacy of picarbutrazox against oomycete mycelial growth and zoospore germination. These are based on standard mycological techniques and information inferred from the available literature, as detailed step-by-step protocols for picarbutrazox-specific assays are not widely published.

Mycelial Growth Inhibition Assay

This protocol is designed to determine the concentration of picarbutrazox that effectively inhibits the vegetative growth of oomycetes.

a. Materials:

• Pure cultures of the target oomycete species (e.g., Pythium aphanidermatum, Phytophthora capsici)

• Appropriate culture medium (e.g., Potato Dextrose Agar [PDA], V8 juice agar)

• Sterile Petri dishes (90 mm)

• Picarbutrazox technical grade or a formulated product of known concentration

• Sterile distilled water

• Solvent for picarbutrazox (e.g., dimethyl sulfoxide [DMSO], acetone), if necessary

• Sterile cork borer (5 mm diameter)

• Incubator set to the optimal growth temperature for the target oomycete

• Micropipettes and sterile tips

b. Procedure:

• Prepare the desired culture medium and sterilize by autoclaving. Allow it to cool to approximately 45-50°C.

• Prepare a stock solution of picarbutrazox in a suitable solvent. Make serial dilutions to achieve the desired final concentrations in the agar (e.g., 0, 0.0001, 0.001, 0.01, 0.1, and 1.0 µg/mL).

• Add the appropriate volume of the picarbutrazox dilutions to the molten agar to reach the final test concentrations. For the control plates, add an equivalent volume of the solvent.

• Pour the amended agar into sterile Petri dishes and allow them to solidify.

• Using a sterile cork borer, take mycelial plugs from the actively growing edge of a fresh oomycete culture.

• Place a single mycelial plug in the center of each agar plate.

• Seal the plates and incubate them in the dark at the optimal temperature for the oomycete's growth.

• Measure the colony diameter in two perpendicular directions at regular intervals (e.g., every 24 hours) until the mycelium in the control plates reaches the edge of the dish.

• Calculate the percentage of mycelial growth inhibition for each concentration relative to the control.

• Determine the EC50 value (the concentration of picarbutrazox that causes 50% inhibition of mycelial growth) using probit analysis or other appropriate statistical software.

Zoospore Germination Inhibition Assay

This protocol assesses the effect of picarbutrazox on the germination of oomycete zoospores.

a. Materials:

• Zoospore suspension of the target oomycete (e.g., Phytophthora capsici)

• Sterile microtiter plates (96-well) or small Petri dishes

• Picarbutrazox stock solution and dilutions

• Sterile distilled water or a nutrient solution that supports germination

• Microscope and glass slides

• Hemocytometer for spore counting

• Incubator

b. Procedure:

• Induce zoospore release from sporangia following established protocols for the specific oomycete. This often involves temperature shocks and washing with sterile water.

• Adjust the concentration of the zoospore suspension to a known density (e.g., 1 x 10^4 zoospores/mL) using a hemocytometer.

• In the wells of a microtiter plate, add the desired concentrations of picarbutrazox. Include a control with no picarbutrazox.

• Add the zoospore suspension to each well.

• Incubate the plates under conditions that promote zoospore germination (e.g., room temperature, in the dark) for a sufficient period (e.g., 4-24 hours).

• After incubation, observe a subsample of zoospores from each treatment under a microscope.

• A zoospore is considered germinated if the germ tube is at least twice the diameter of the cyst.

• Count the number of germinated and non-germinated zoospores (at least 100 spores per replicate).

• Calculate the percentage of germination inhibition for each picarbutrazox concentration compared to the control.

• Determine the EC50 value for zoospore germination inhibition.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the current understanding of picarbutrazox's effects and the experimental workflows.

Caption: Hypothesized mechanism of Picarbutrazox action on oomycetes.

Caption: Workflow for mycelial growth inhibition assay.

Caption: Workflow for zoospore germination inhibition assay.

Conclusion

Picarbutrazox is a highly effective oomyceticide with a novel, yet uncharacterized, mode of action. Its ability to inhibit both mycelial growth and zoospore germination at low concentrations makes it a valuable tool for the management of oomycete-incited plant diseases. The data and protocols presented in this guide offer a foundation for researchers to further investigate the efficacy and underlying mechanisms of this promising fungicide. Future research should focus on elucidating the specific biochemical pathways targeted by picarbutrazox to better understand its mode of action and to develop strategies for its sustainable use in agriculture.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. mda.state.mn.us [mda.state.mn.us]
• 4. medchemexpress.com [medchemexpress.com]
• 5. immunomart.org [immunomart.org]
• 6. researchgate.net [researchgate.net]
• 7. files.core.ac.uk [files.core.ac.uk]

Picarbutrazox and the Tetrazolyloxime Class: A Technical Guide to a Novel Fungicide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picarbutrazox is a novel fungicide belonging to the tetrazolyloxime chemical class, developed by Nippon Soda.[1][2] It represents a significant advancement in the control of oomycete pathogens, a group of destructive plant pathogens responsible for diseases such as late blight, downy mildew, and Pythium-related root rots.[3][4] The Fungicide Resistance Action Committee (FRAC) has classified Picarbutrazox under the unique code U17, signifying a novel mode of action with no known cross-resistance to other oomycete fungicides.[1][5] This makes it a valuable tool for integrated pest management (IPM) and fungicide resistance management programs.[1] This technical guide provides an in-depth overview of the chemical properties, biological activity, mode of action, and synthesis of Picarbutrazox, tailored for a scientific audience.

Chemical and Physical Properties

Picarbutrazox is an oxime O-ether and a member of the tetrazole and pyridine families.[6] Its chemical structure is characterized by a tetrazolyloxime core linked to a pyridinyl carbamate moiety.[6] The physicochemical properties of Picarbutrazox are summarized in the table below.

Property	Value	Reference
IUPAC Name	tert-butyl N-[6-[[(Z)-[(1-methyltetrazol-5-yl)-phenylmethylidene]amino]oxymethyl]-2-pyridinyl]carbamate	[6]
CAS Number	500207-04-5	[6]
Molecular Formula	C20H23N7O3	[6][7]
Molecular Weight	409.44 g/mol	[7][8]
Water Solubility (20°C)	0.33 mg/L	[9]
Persistence (DT50)	93 to 239 days (Picarbutrazox + TZ-1E)	[9]
Aquatic Photolysis Half-life	1.7 to 2.1 days (Picarbutrazox + TZ-1E)	[9]

Biological Activity and Efficacy

Picarbutrazox exhibits high efficacy against a broad spectrum of oomycete pathogens.[3][4] Its activity is primarily observed through the inhibition of mycelial growth, sporangia production, zoospore release, and cyst germination.[2][7]

In Vitro Efficacy

The in vitro efficacy of Picarbutrazox has been demonstrated against a wide range of oomycete species. The 50% effective concentration (EC50) values for mycelial growth inhibition are presented in the table below.

Pathogen Species	EC50 (µg/mL)	Reference
Phytophthora capsici (mycelial development)	0.00134	[2]
Phytophthora capsici (sporangia production)	0.00111	[2]
Phytophthora capsici (zoospore release)	0.00485	[2]
Phytophthora capsici (cyst germination)	0.0588	[2]
Phytophthora sansomeana	0.0483	[1][5]
Phytopythium helicoides	0.0013	[1][5]
Globisporangium ultimum	0.0014	[3]
Pythium aphanidermatum	0.0031	[3]
Various Pythium species (mean)	0.000434	[7]
16 Oomycete species (range)	0.00031 - 0.00727	[2]
189 isolates of 29 species (range)	0.0013 - 0.0483	[1][5]

Field Efficacy

Field trials have demonstrated the practical utility of Picarbutrazox in controlling oomycete diseases.

Crop	Disease	% Disease Control	Reference
Turf	Pythium diseases	92%	[10]
Cucumbers	Downy mildew	90-96%	[10]
Peppers (Greenhouse)	Phytophthora capsici (protective)	100%	[2]
Peppers (Greenhouse)	Phytophthora capsici (curative)	41.03%	[2]

Mode of Action

The precise molecular target of Picarbutrazox is still under investigation; however, it is theorized to disrupt the biosynthesis of phospholipids, which are essential components of cellular membranes.[11] This disruption leads to a loss of membrane integrity and function, ultimately causing cell death.[11] The proposed mechanism involves the inhibition of a key enzyme in the phospholipid biosynthesis pathway.

Caption: Proposed mechanism of Picarbutrazox action.

Synthesis of Picarbutrazox

The synthesis of Picarbutrazox involves a multi-step process culminating in the coupling of two key intermediates. A generalized synthetic scheme is presented below.

Caption: Key stages in the synthesis of Picarbutrazox.

Experimental Protocols

In Vitro Mycelial Growth Inhibition Assay

This protocol outlines a general method for determining the EC50 value of Picarbutrazox against oomycete pathogens.

Caption: Standard workflow for fungicide sensitivity testing.

Detailed Methodology:

• Preparation of Fungicide Stock Solution: A stock solution of Picarbutrazox is prepared by dissolving a known weight of the technical grade active ingredient in a suitable solvent, such as dimethyl sulfoxide (DMSO).[1]

• Preparation of Amended Media: The stock solution is used to create a series of dilutions in a molten agar-based growth medium (e.g., Potato Dextrose Agar - PDA).[12] These dilutions are prepared to achieve the desired final concentrations of Picarbutrazox in the media. A control medium without the fungicide is also prepared.

• Pouring of Plates: The amended and control media are poured into sterile Petri dishes and allowed to solidify.

• Inoculation: A small plug of mycelium from an actively growing culture of the target oomycete is placed in the center of each plate.[13]

• Incubation: The inoculated plates are incubated under controlled conditions of temperature and light that are optimal for the growth of the specific pathogen.

• Measurement: After a defined incubation period, the diameter of the fungal colony on each plate is measured.[13]

• Data Analysis: The percentage of mycelial growth inhibition is calculated for each concentration relative to the control. The EC50 value, the concentration of the fungicide that inhibits 50% of the mycelial growth, is then determined using probit analysis or other appropriate statistical methods.[14]

Conclusion

Picarbutrazox, as a representative of the tetrazolyloxime class of fungicides, offers a novel and effective solution for the management of oomycete diseases in a variety of agricultural and horticultural systems. Its unique mode of action makes it a critical component in fungicide resistance management strategies. The data presented in this guide underscore its high intrinsic activity against key pathogens. Further research into the precise molecular target of Picarbutrazox will undoubtedly provide deeper insights into its mechanism of action and may pave the way for the development of even more effective and selective fungicides.

References

• 1. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 2. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ir4project.org [ir4project.org]
• 5. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Picarbutrazox | C20H23N7O3 | CID 56945144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. mda.state.mn.us [mda.state.mn.us]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. Targeting fungal lipid synthesis for antifungal drug development and potentiation of contemporary antifungals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Biological characterization and in vitro fungicide screenings of a new causal agent of wheat Fusarium head blight in Tibet, China [frontiersin.org]
• 13. mdpi.com [mdpi.com]
• 14. In Vitro Evaluation of Azoxystrobin, Boscalid, Fentin-Hydroxide, Propiconazole, Pyraclostrobin Fungicides against Alternaria alternata Pathogen Isolated from Carya illinoinensis in South Africa - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Efficacy Testing of Picarbutrazox

Audience: Researchers, scientists, and drug development professionals.

Introduction

Picarbutrazox is a novel fungicide belonging to the tetrazolyloxime chemical class, demonstrating high efficacy against oomycete pathogens.[1][2][3] It is classified under the Fungicide Resistance Action Committee (FRAC) group U17, indicating a currently unknown mode of action, though it is theorized to disrupt phospholipid biosynthesis in the pathogen's cell membrane.[1][2][4] This unique mechanism of action makes it a valuable tool for disease management, particularly in scenarios where resistance to other fungicide classes is a concern.[2][5] Picarbutrazox is effective against a range of economically important pathogens, including Pythium spp., Phytophthora spp., and various downy mildews such as Bremia lactucae and Peronospora spp.[1][3][6]

These application notes provide a detailed protocol for the in vitro evaluation of Picarbutrazox efficacy against oomycete pathogens, enabling researchers to determine its inhibitory activity on mycelial growth.

Key Experimental Protocols

In Vitro Mycelial Growth Inhibition Assay

This protocol details the determination of the half-maximal effective concentration (EC50) of Picarbutrazox against various oomycete pathogens using a fungicide-amended agar medium technique.

Materials:

• Picarbutrazox (analytical grade)

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• Sterile distilled water

• Potato Dextrose Agar (PDA) or other suitable growth medium for the target oomycete

• Petri dishes (90 mm)

• Actively growing cultures of target oomycete pathogens (e.g., Pythium ultimum, Phytophthora capsici)

• Sterile cork borer (5 mm diameter)

• Incubator

• Micropipettes and sterile tips

• Laminar flow hood

• Caliper or ruler

Procedure:

• Stock Solution Preparation: Prepare a 10 mg/mL stock solution of Picarbutrazox in DMSO. Ensure complete dissolution. Further dilute this stock solution with sterile distilled water to create a series of working solutions.

• Fungicide-Amended Media Preparation:

  • Autoclave the growth medium (e.g., PDA) and allow it to cool to approximately 50-55°C in a water bath.

  • Add the appropriate volume of Picarbutrazox working solution to the molten agar to achieve the desired final concentrations. A typical concentration range to test for Picarbutrazox would be from 0.0001 to 10 µg/mL.[5][6] A control plate containing only the solvent (e.g., DMSO) at the highest concentration used in the test plates should also be prepared.

  • Mix the amended agar thoroughly by swirling and pour approximately 20 mL into each sterile Petri dish. Allow the plates to solidify in a laminar flow hood.

• Inoculation:

  • From the margin of an actively growing oomycete culture, take a 5 mm mycelial plug using a sterile cork borer.

  • Place the mycelial plug, mycelium-side down, in the center of each fungicide-amended and control plate.

• Incubation:

  • Seal the Petri dishes with paraffin film.

  • Incubate the plates in the dark at the optimal growth temperature for the specific oomycete (typically 20-25°C).

• Data Collection:

  • After a defined incubation period (e.g., 3-7 days), or when the mycelial growth in the control plates has reached approximately two-thirds of the plate diameter, measure the colony diameter.

  • Take two perpendicular measurements of the colony diameter for each plate and calculate the average. Subtract the diameter of the initial mycelial plug (5 mm) from this measurement.

• Data Analysis:

  • Calculate the percentage of mycelial growth inhibition for each concentration using the following formula:

    • Inhibition (%) = [(C - T) / C] x 100

    • Where C is the average colony diameter of the control and T is the average colony diameter of the treatment.

  • Use a suitable statistical software to perform a probit or logistic regression analysis to determine the EC50 value, which is the concentration of Picarbutrazox that inhibits mycelial growth by 50%.

Data Presentation

The following tables summarize the expected efficacy of Picarbutrazox against various oomycete pathogens based on published data.

Table 1: In Vitro Efficacy of Picarbutrazox Against Various Oomycete Pathogens

Pathogen Species	EC50 (µg/mL)	Reference
Pythium spp. (average of 40 species)	0.000376	[5]
Phytopythium helicoides	0.0013	[6][7]
Phytophthora sansomeana	0.0483	[6][7]
Phytophthora capsici (mycelial growth)	0.00134	[8]
Phytophthora capsici (sporangia production)	0.00111	[8]
Phytophthora capsici (zoospore release)	0.00485	[8]
Phytophthora capsici (cyst germination)	0.0588	[8]

Table 2: Picarbutrazox Concentration Range for Mycelial Growth Inhibition of 189 Oomycete Isolates [6][7]

Picarbutrazox Concentration (µg/mL)	Observation
0.001	Initial inhibition of mycelial growth observed for all isolates.
0.0013 - 0.0483	Range of EC50 values.

Mandatory Visualization

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflow for the in vitro efficacy testing of Picarbutrazox.

Caption: Theorized mode of action of Picarbutrazox on oomycete pathogens.

References

• 1. envirobiotechjournals.com [envirobiotechjournals.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. ir4project.org [ir4project.org]
• 4. mda.state.mn.us [mda.state.mn.us]
• 5. researchgate.net [researchgate.net]
• 6. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 7. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]

Picarbutrazox Seed Treatment: Application Notes and Protocols for Research Professionals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Picarbutrazox as a seed treatment for research purposes. The information is intended to guide laboratory and greenhouse studies focused on evaluating the efficacy and mode of action of this novel oomycete-targeting fungicide.

Overview of Picarbutrazox

Picarbutrazox is a recently developed fungicide belonging to the tetrazolyloximes chemical group, demonstrating high efficacy against oomycete pathogens such as Pythium and Phytophthora spp.[1][2]. It is a systemic fungicide with a novel mode of action, making it a valuable tool for managing fungicide resistance[1][3]. Picarbutrazox is registered for seed treatment in various crops, including corn and soybeans, to control seed and seedling diseases[1][2]. Commercial formulations, such as Vayantis®, are available as flowable concentrates[4].

Quantitative Data Summary

The following tables summarize key quantitative data for Picarbutrazox, including its efficacy against various oomycete pathogens and recommended application rates for research purposes.

Table 1: In Vitro Efficacy of Picarbutrazox Against Oomycete Pathogens

Pathogen Species	EC₅₀ (µg a.i./mL)	Reference
Phytophthora sansomeana	0.0483	[5]
Phytophthora sojae	0.0198	[6]
Pythium dissotocum	Growth at 0.1	[5]
Globisporangium ultimum	0.0014	[6]
Pythium aphanidermatum	0.0031	[6]
Phytopythium helicoides	0.0013	[5]

Table 2: Recommended Picarbutrazox Seed Treatment Rates for Research

Crop	Application Rate	Reference
Soybean	1.0 g a.i./100 kg of seed	[5][7]
Soybean	2.5 g a.i./100 kg of seed	[5][7]
Corn	0.003 mg a.i./seed	[8]

Experimental Protocols

Protocol for Laboratory-Scale Picarbutrazox Seed Treatment

This protocol details the procedure for treating small batches of seeds with Picarbutrazox for research purposes.

Materials:

• Picarbutrazox formulation (e.g., Vayantis® - 36% active ingredient, flowable concentrate)[1][4]

• High-quality seeds (e.g., soybean, corn)

• Distilled water

• Pipettes and sterile, disposable tips

• Sterile conical tubes (e.g., 50 mL) or other suitable containers for slurry preparation

• Weighing balance

• Small, sealable plastic bags or containers for seed treatment

• Fume hood

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

• Calculate the required amount of Picarbutrazox formulation:

  • Determine the desired application rate of the active ingredient (a.i.) based on the research objectives (see Table 2).

  • Weigh the amount of seed to be treated.

  • Use the following formula to calculate the volume of the Picarbutrazox formulation needed:

    Volume of Formulation (mL) = (Weight of Seed (g) × Desired a.i. Rate (g a.i./g seed)) / (Concentration of Formulation (g a.i./mL))

• Prepare the treatment slurry:

  • In a fume hood, pipette the calculated volume of the Picarbutrazox formulation into a sterile conical tube.

  • Add a specific volume of distilled water to the tube to create a slurry. The final slurry volume should be sufficient to ensure even seed coverage without overwetting the seeds. A general guideline is to use a total slurry volume that is approximately 1-2% of the seed weight.

  • Cap the tube and vortex or shake vigorously to ensure the formulation is evenly suspended in the water.

• Seed Application:

  • Place the weighed seeds into a sealable plastic bag or container.

  • Add the prepared slurry to the seeds.

  • Seal the bag or container, leaving some air inside.

  • Shake vigorously for 1-2 minutes to ensure each seed is uniformly coated. Visually inspect the seeds to confirm even coverage.

• Drying and Storage:

  • Spread the treated seeds in a thin layer on a clean, non-absorbent surface (e.g., aluminum foil or a glass tray) inside a fume hood.

  • Allow the seeds to air dry completely. The drying time will vary depending on the slurry volume and environmental conditions.

  • Once dry, the seeds can be planted or stored in a cool, dry place until use.

Protocol for Evaluating the Efficacy of Picarbutrazox Seed Treatment Against Pythium Damping-Off

This protocol outlines an experiment to assess the protective effect of Picarbutrazox seed treatment against Pythium-induced damping-off in a controlled environment.

Materials:

• Picarbutrazox-treated and untreated (control) seeds

• Pathogenic Pythium spp. culture (e.g., Pythium ultimum)

• Sterile potting mix or sand

• Pots or trays for planting

• Growth chamber or greenhouse with controlled temperature and light conditions

• Calipers or a ruler for measuring seedling height

Procedure:

• Inoculum Preparation:

  • Grow the Pythium culture on a suitable medium (e.g., potato dextrose agar) until the plate is covered with mycelium.

  • Prepare a mycelial slurry by blending the agar culture with a known volume of sterile distilled water.

• Soil Inoculation:

  • Thoroughly mix the Pythium mycelial slurry with the sterile potting mix to achieve a uniform distribution of the pathogen. The concentration of the inoculum may need to be optimized based on the virulence of the pathogen and the susceptibility of the host plant.

• Planting:

  • Fill pots or trays with the inoculated potting mix.

  • Plant the Picarbutrazox-treated and untreated seeds at a consistent depth.

  • Include a non-inoculated control group with untreated seeds to assess baseline germination and growth.

• Incubation and Data Collection:

  • Place the pots or trays in a growth chamber or greenhouse with conditions favorable for disease development (e.g., high humidity, moderate temperature).

  • Monitor the emergence and health of the seedlings daily for 14-21 days.

  • Record the following data:

    • Seedling emergence rate (%)

    • Damping-off incidence (%)

    • Seedling height (cm)

    • Root rot severity (using a rating scale)

    • Plant biomass (dry weight)

• Data Analysis:

  • Statistically analyze the data to determine the significance of the differences between the Picarbutrazox-treated and untreated groups in the inoculated and non-inoculated conditions.

Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow for Picarbutrazox Seed Treatment and Efficacy Evaluation

Caption: Workflow for Picarbutrazox seed treatment and efficacy evaluation.

Hypothetical Signaling Pathway for Picarbutrazox-Mediated Plant Defense

Caption: Hypothetical model of Picarbutrazox action and plant defense.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. canr.msu.edu [canr.msu.edu]
• 3. Syngenta introduces new corn seed treatment for unmatched Pythium protection | Newsroom | Syngenta US [syngenta-us.com]
• 4. assets.greenbook.net [assets.greenbook.net]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 6. researchgate.net [researchgate.net]
• 7. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Determining the Efficacy of Picarbutrazox Against Phytophthora: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for determining the 50% effective concentration (EC50) of Picarbutrazox against various Phytophthora species. Picarbutrazox is a novel oomyceticide with a unique mode of action, offering a valuable tool for managing diseases caused by these destructive plant pathogens.[1][2][3][4]

Introduction to Picarbutrazox

Picarbutrazox is a fungicide belonging to the tetrazolyloximes chemical group.[5] It is classified by the Fungicide Resistance Action Committee (FRAC) under the code U17, indicating an unknown mode of action.[5][6] While the precise molecular target is not yet fully elucidated, it is theorized that Picarbutrazox disrupts the normal function of the pathogen's cellular membrane by affecting the biosynthesis of phospholipids.[6] This disruption leads to leaky cells and inhibits various developmental stages of the pathogen, including mycelial growth, zoospore formation, and germination.[6][7] Picarbutrazox has demonstrated high efficacy against a range of oomycetes, including various species of Phytophthora and Pythium.[1][5][6][7][8]

Data Presentation: EC50 Values of Picarbutrazox for Phytophthora Species

The following table summarizes the reported EC50 values of Picarbutrazox for the mycelial growth inhibition of several Phytophthora species. These values highlight the potent activity of Picarbutrazox at very low concentrations.

Phytophthora Species	EC50 (µg/mL)	Reference(s)
Phytophthora sansomeana	0.0483	[2]
Phytophthora sojae	0.0198	[4]
Phytophthora nagaii	0.00014	[9]
Phytophthora tentaculata	0.00375	[9]
Phytophthora capsici	0.00134	[7]

Note: EC50 values can vary between isolates of the same species and are influenced by experimental conditions.

Experimental Protocols

This section outlines a detailed methodology for determining the EC50 value of Picarbutrazox against Phytophthora species using the agar dilution method.

Materials

• Phytophthora isolates of interest

• Picarbutrazox (analytical grade)

• V8 juice

• Calcium Carbonate (CaCO3)

• Agar

• Sterile distilled water

• Sterile Petri dishes (90 mm)

• Sterile cork borer (5-6 mm diameter)

• Micropipettes and sterile tips

• Incubator set to the optimal growth temperature for the Phytophthora species (typically 20-25°C)

• Digital calipers or a ruler for measuring colony diameter

• Statistical software (e.g., GraphPad Prism, R with 'drc' package) for data analysis

Protocol

• Preparation of V8 Juice Agar Medium:

  • For 1 liter of medium, mix 100-200 mL of V8 juice with 800-900 mL of distilled water.

  • Add approximately 1-2 grams of CaCO3 to buffer the medium.

  • Add 15-20 grams of agar.

  • Autoclave the mixture at 121°C for 15-20 minutes.

  • Allow the medium to cool to approximately 50-60°C in a water bath before adding the fungicide.

• Preparation of Picarbutrazox Stock Solutions and Amended Media:

  • Prepare a stock solution of Picarbutrazox in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solution to create a range of working concentrations. The final concentrations in the agar should bracket the expected EC50 value. A suggested range for initial screening could be 0, 0.0001, 0.001, 0.01, 0.1, and 1.0 µg/mL.

  • Add the appropriate volume of each Picarbutrazox working solution to the molten V8 juice agar to achieve the desired final concentrations. Ensure the volume of solvent added is minimal and consistent across all plates, including the control, to avoid any inhibitory effects of the solvent.

  • Pour the amended and control (solvent only) agar into sterile 90 mm Petri dishes (approximately 20 mL per plate).

  • Allow the plates to solidify at room temperature.

• Inoculation:

  • Culture the Phytophthora isolates on non-amended V8 juice agar plates until the mycelium actively covers a significant portion of the plate.

  • Using a sterile cork borer, take mycelial plugs (5-6 mm in diameter) from the leading edge of the actively growing Phytophthora colonies.

  • Place one mycelial plug in the center of each Picarbutrazox-amended and control plate, with the mycelial side facing down.

• Incubation:

  • Incubate the plates in the dark at the optimal growth temperature for the specific Phytophthora species being tested.

  • Incubate until the mycelial growth in the control plates has reached a diameter of at least 40-50 mm. The incubation period will vary depending on the growth rate of the species.

• Data Collection:

  • Measure the diameter of the fungal colony on each plate in two perpendicular directions.

  • Calculate the average diameter for each plate.

  • Subtract the diameter of the initial mycelial plug from each measurement to obtain the net mycelial growth.

• Data Analysis:

  • Calculate the percentage of mycelial growth inhibition for each Picarbutrazox concentration relative to the control using the following formula:

    • % Inhibition = [ (Control Growth - Treatment Growth) / Control Growth ] x 100

  • Transform the Picarbutrazox concentrations to their base-10 logarithms.

  • Use a statistical software package to perform a non-linear regression analysis, fitting the percent inhibition data against the log-transformed fungicide concentrations to a dose-response curve (e.g., a four-parameter logistic model).

  • From the regression analysis, determine the EC50 value, which is the concentration of Picarbutrazox that causes a 50% inhibition of mycelial growth.

Visualizations

Experimental Workflow

Caption: Workflow for determining the EC50 of Picarbutrazox.

Proposed Signaling Pathway

Caption: Hypothesized mode of action of Picarbutrazox in Phytophthora.

References

• 1. Part 2: Media for Pythium Culture — Pythium — Department of Plant Pathology and Environmental Microbiology [plantpath.psu.edu]
• 2. researchgate.net [researchgate.net]
• 3. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. micromasterlab.com [micromasterlab.com]
• 6. envirobiotechjournals.com [envirobiotechjournals.com]
• 7. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 9. researchgate.net [researchgate.net]

Application Note & Protocol: Determination of Picarbutrazox Residues in Soil by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Picarbutrazox is a novel fungicide used to control oomycete pathogens in various agricultural settings.[1][2] Its application necessitates reliable and sensitive analytical methods for monitoring its presence and persistence in soil to ensure environmental safety and regulatory compliance. This document provides a detailed protocol for the quantitative determination of Picarbutrazox and its primary metabolites in soil matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The methodology is based on established and validated procedures, offering high sensitivity and selectivity for complex soil samples.[3][4][5]

Data Presentation

The following table summarizes the quantitative data from method validation studies for the analysis of Picarbutrazox and its metabolites in soil.

Analyte	Fortification Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantitation (LOQ) (mg/kg)	Limit of Detection (LOD) (mg/kg)
Picarbutrazox	0.01	70-120	<20	0.01	0.003
0.10	70-120	<20
Metabolite TY-1	0.01	70-120	<20	0.01	0.003
0.10	70-120	<20
Metabolite TY-2	0.01	70-120	<20	0.01	0.003
0.10	70-120	<20
Metabolite TZ-1E	0.01	70-120	<20	0.01	0.003
0.10	70-120	<20
Metabolite TZ-2	0.01	70-120	<20	0.01	0.003
0.10	70-120	<20
Metabolite TZ-2E	0.01	70-120	<20	0.01	0.003
0.10	70-120	<20
Metabolite TZ-4	0.01	70-120	<20	0.01	0.003
0.10	70-120	<20
Metabolite TZ-5	0.01	70-120	<20	0.01	0.003
0.10	70-120	<20

Data compiled from EPA validation studies. The LOQ was established as the lowest level of method validation.[3][4][5]

Experimental Protocol

This protocol details the analytical method for the extraction and quantification of Picarbutrazox and its metabolites in soil.

1. Materials and Reagents

• Picarbutrazox and metabolite analytical standards (Purity >98%)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (99%)

• Ammonium chloride

• Ammonium formate

• Ultra-pure water

• 50 mL polypropylene centrifuge tubes

• ¼-inch stainless steel grinding balls

• Geno/grinder® or equivalent mechanical shaker

• Centrifuge capable of 3000 rpm

• 0.2 µm nylon syringe filters

• LC-MS/MS system with positive ion electrospray ionization (ESI)

2. Sample Preparation and Extraction

• Weigh 5.0 g of the soil sample into a 50 mL centrifuge tube.[3][5]

• Add two ¼-inch stainless steel grinding balls.[3]

• Add 1.25 g of ammonium chloride and 25 mL of methanol to the tube.[3][5]

• Cap the tube and shake vigorously on a Geno/grinder® at 1200 rpm for 5 minutes.[5]

• Centrifuge the sample at 3000 rpm for 5 minutes.[5]

• Decant the supernatant into a clean 50 mL mixing cylinder.[3][5]

• To the remaining soil pellet, add 15 mL of 75:25 (v/v) methanol/0.1% formic acid.[3][5]

• Repeat the shaking and centrifugation steps (4 and 5).

• Combine the second supernatant with the first in the mixing cylinder.[3][5]

• Adjust the final volume of the combined extract to 50 mL with methanol.[3][4][5]

• Filter an aliquot of the extract through a 0.2 µm nylon syringe filter.[3][4][5]

• Dilute an aliquot of the filtered extract with ultra-pure water prior to LC-MS/MS analysis.[3][5]

3. LC-MS/MS Analysis

• Instrumentation: A liquid chromatograph coupled with a tandem mass spectrometer equipped with a positive electrospray ionization source is used.[3][4]

• Mobile Phase: A typical mobile phase consists of a gradient of 0.1% formic acid in water and methanol or acetonitrile.

• Column: A C18 reversed-phase column is suitable for the separation.

• Ionization Mode: Positive electrospray ionization (ESI+).[4]

• Quantitation: Quantitation is performed using an external standard calibration curve.[5] Matrix-matched standards are recommended for accurate quantification.[5]

4. Quality Control

• A reagent blank, a matrix blank (control soil), and fortified samples at the LOQ and 10x LOQ should be included in each analytical batch.[4]

• The correlation coefficient (r) of the calibration curve should be >0.99.[4]

• Mean recoveries for fortified samples should be within the 70-120% range with an RSD of <20%.[5]

Visualizations

Figure 1: Workflow for the extraction of Picarbutrazox from soil.

Alternative Method: QuEChERS Approach

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in various matrices, including soil.[6][7][8][9] While a specific QuEChERS protocol for Picarbutrazox was not detailed in the reviewed literature, a general procedure can be adapted.

1. QuEChERS Extraction

• Weigh a 10 g soil sample into a 50 mL centrifuge tube. For dry soil, use 3 g and hydrate with 7 mL of water for 30 minutes.[6][7]

• Add 10 mL of acetonitrile.[6][7]

• Shake or vortex for 5 minutes.[6][7]

• Add the contents of a buffered salt packet (e.g., citrate salts).[6][7]

• Shake immediately for at least 2 minutes.[6]

• Centrifuge for 5 minutes at ≥3000 rcf.[6][7]

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the supernatant to a 2 mL d-SPE tube containing a combination of sorbents such as primary secondary amine (PSA) and C18.[6]

• Vortex for 30-60 seconds.[6]

• Centrifuge at high speed (e.g., ≥5000 rcf) for 2 minutes.[6]

• The purified supernatant is then ready for LC-MS/MS analysis.

Figure 2: General workflow for the QuEChERS method in soil analysis.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. weber.hu [weber.hu]
• 8. Portico [access.portico.org]
• 9. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of Picarbutrazox using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of Picarbutrazox and its metabolites in various environmental matrices using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS). The described methodology is crucial for residue analysis, environmental fate studies, and regulatory compliance. The protocols herein cover sample preparation from soil, grass clippings, and water, followed by optimized HPLC-MS/MS conditions for detection and quantification.

Introduction

Picarbutrazox is a novel fungicide effective against Oomycete pathogens, which can cause significant crop damage.[1] Its application in agriculture necessitates reliable and sensitive analytical methods to monitor its presence and the formation of its metabolites in the environment. This ensures food safety and adherence to regulatory limits. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of pesticide residues.[2] When coupled with tandem mass spectrometry (MS/MS), it provides excellent selectivity and sensitivity for detecting trace levels of Picarbutrazox and its degradation products.

Experimental Protocols

Sample Preparation

A validated method for the extraction of Picarbutrazox and its metabolites from soil involves the following steps:[3][4]

• Weigh 5.0 g of the soil sample into a 50 mL centrifuge tube.

• Add 1.25 g of ammonium chloride and 25 mL of methanol to the tube. For mechanical extraction, two stainless steel grinding balls can be added, and the sample can be shaken at 1200 rpm for 5 minutes.[3]

• Centrifuge the sample at 3000 rpm for 5 minutes and decant the supernatant into a clean collection tube.[3]

• Re-extract the soil pellet with 15 mL of a 75:25 (v/v) mixture of methanol and 0.1% formic acid.[3]

• Centrifuge again and combine the supernatants.

• Dilute the combined extracts to a final volume of 50 mL with methanol.

• Filter an aliquot of the final extract through a 0.2 µm nylon syringe filter.

• For HPLC-MS/MS analysis, dilute 1 mL of the filtered extract with 3 mL of ultra-pure water.[3]

The extraction procedure for grass clippings is as follows:[4]

• Weigh 2.5 g of grass clippings into a suitable extraction vessel.

• Add 10 mL of water and let the sample soak for 30 minutes.

• Add 25 mL of acetonitrile and homogenize using a Geno/grinder® with two ¼-inch steel balls.

• Centrifuge the sample and decant the supernatant.

• Re-extract the pellet with 25 mL of 70:30 methanol:water.

• Combine the supernatants and adjust the final volume to 60 mL with acetonitrile.

• The extract can be further purified using a 500-mg Oasis® MCX cation exchange Solid Phase Extraction (SPE) cartridge.[4]

• Evaporate a 4.0 mL aliquot of the purified extract and reconstitute it in 1.0 mL of methanol followed by 1.0 mL of water for HPLC-MS/MS analysis.[4]

For the analysis of Picarbutrazox in water, the following sample preparation is recommended:[5]

• Filter the water sample through a 0.45 µm filter.

• For freshwater samples, primary dilutions can be made with 0.2% formic acid in methanol, followed by secondary dilutions with a 50:50:0.1 mixture of methanol, freshwater, and formic acid.[5]

• For saltwater samples, dilute to a salinity of approximately 2% with well water before filtration. Primary and secondary dilutions are then made with a 50:50:0.1 mixture of methanol, HPLC-grade water, and formic acid.[5]

• Alternatively, a simple dilution of 5 mL of the filtered water sample with 5 mL of acetonitrile can be performed, followed by filtration through a nylon syringe filter prior to injection.[5]

HPLC-MS/MS Analysis

The following conditions are a representative method for the analysis of Picarbutrazox and its metabolites.

HPLC System: Agilent 1260 Infinity II HPLC system or equivalent.[6]

Mass Spectrometer: A triple quadrupole mass spectrometer with a turbo ion spray interface.

Table 1: Chromatographic Conditions

Parameter	Value
Column	Kinetex EVO C18, 100 x 3.0 mm, 2.6 µm or Thermo Betasil C-18, 50 mm x 2.1 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	See Table 2
Flow Rate	0.4 mL/min
Injection Volume	5 µL[4]
Column Temperature	40 °C
Run Time	6.00 minutes[4]

Table 2: Representative Gradient Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
4.0	5	95
5.0	5	95
5.1	95	5
6.0	95	5

Table 3: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Curtain Gas (CUR)	Nitrogen
Collision Gas	Nitrogen

Table 4: MRM Transitions and Retention Times

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Retention Time (min)
Picarbutrazox	410	310	~2.93 (in soil), ~4.7 (in water)[3][5]
Metabolite TZ-1E	410	310	~2.85 (in soil), ~4.6 (in water)[3][5]
Metabolite TZ-2	Not specified	Not specified	~2.14 (in soil), ~3.4 (in water)[3][5]

Note: Retention times are approximate and can vary depending on the specific column, HPLC system, and mobile phase conditions.

Quantitative Data Summary

The developed methods have been validated for the quantitative determination of Picarbutrazox and its metabolites.

Table 5: Method Validation Data

Matrix	Analyte	LOQ	LOD	Mean Recovery (%)
Soil	Picarbutrazox & Metabolites	0.01 mg/kg[3][4]	0.003 mg/kg[4]	70-120[3]
Grass Clippings	Picarbutrazox & Metabolites	0.01 mg/kg[4]	0.003 mg/kg[4]	Not specified
Water	Picarbutrazox & Metabolites	0.05 µg/L	30% of LOQ[5]	70-120[5]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general experimental workflow for the analysis of Picarbutrazox.

Fig. 1: General workflow for Picarbutrazox analysis.

Fig. 2: Logical relationship of Picarbutrazox analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. HPLC Tips & Tricks: Optimizing Injection Volume [sigmaaldrich.com]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. researchgate.net [researchgate.net]

Picarbutrazox Formulation for Laboratory Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and application of Picarbutrazox formulations for laboratory-based research. Picarbutrazox is a novel fungicide belonging to the tetrazolyloxime chemical class (FRAC Group U17) with a unique mode of action, making it a valuable tool for fungicide resistance management research.[1] It is particularly effective against Oomycete pathogens such as Pythium and Phytophthora species.[2][3] The precise mechanism of action is not yet fully elucidated but is understood to involve the disruption of phospholipid biosynthesis, leading to impaired cell membrane function in susceptible organisms.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Picarbutrazox is provided in the table below.

Property	Value
Molecular Formula	C₂₀H₂₃N ₇O₃
Molecular Weight	409.4 g/mol [4]
Water Solubility	0.33 mg/L (20°C)[3]
Solubility in Organic Solvents	Soluble in acetone and dimethyl sulfoxide (DMSO).[5]

Data Presentation: In Vitro Efficacy of Picarbutrazox

The following tables summarize the in vitro efficacy of Picarbutrazox against various Oomycete pathogens, as demonstrated by the half maximal effective concentration (EC₅₀) values.

Table 1: EC₅₀ Values of Picarbutrazox against various Oomycete Species

Pathogen Species	EC₅₀ (μg/mL)	Reference
Phytophthora sojae	0.0198	[6]
Globisporangium ultimum	0.0014	[6]
Pythium aphanidermatum	0.0031	[6]
Phytopythium helicoides	0.0013	[5]
Phytophthora sansomeana	0.0483	[5]

Table 2: Inhibitory Effects of Picarbutrazox on the Life Cycle of Phytophthora capsici

Developmental Stage	EC₅₀ (μg/mL)
Mycelial Development	0.00134
Sporangia Production	0.00111
Zoospore Release	0.00485
Cyst Germination	0.0588

Experimental Protocols

Preparation of Picarbutrazox Stock Solution

This protocol describes the preparation of a stock solution from technical grade Picarbutrazox, suitable for use in a variety of in vitro and in vivo laboratory experiments.

Materials:

• Picarbutrazox (technical grade, purity ≥95%)

• Dimethyl sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes or glass vials

• Calibrated micropipettes

• Vortex mixer

• Analytical balance

Procedure:

• Accurately weigh a precise amount of technical grade Picarbutrazox (e.g., 10 mg) using an analytical balance.

• Transfer the weighed Picarbutrazox into a sterile microcentrifuge tube or glass vial.

• Add a calculated volume of DMSO to achieve a desired stock concentration (e.g., for a 10 mg/mL stock solution, add 1 mL of DMSO).[5]

• Vortex the mixture thoroughly until the Picarbutrazox is completely dissolved. Gentle warming in a water bath (30-40°C) may be required to aid dissolution.

• Store the stock solution in a tightly sealed, light-protected container at -20°C for long-term storage. For short-term use, store at 4°C.

Note: Always handle Picarbutrazox and DMSO in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

In Vitro Mycelial Growth Inhibition Assay

This protocol outlines a method to determine the EC₅₀ value of Picarbutrazox against a target Oomycete pathogen.

Materials:

• Picarbutrazox stock solution (prepared as in Protocol 1)

• Appropriate culture medium for the target pathogen (e.g., Potato Dextrose Agar - PDA)

• Sterile Petri dishes (90 mm)

• Actively growing culture of the target Oomycete

• Sterile distilled water

• Micropipettes and sterile tips

• Cork borer (5 mm diameter)

• Incubator

Procedure:

• Prepare the desired concentrations of Picarbutrazox in the culture medium. For example, to achieve final concentrations of 0.0001, 0.001, 0.01, 0.1, and 1 µg/mL, add the appropriate volume of the Picarbutrazox stock solution to molten agar after it has cooled to approximately 45-50°C.[5] Also prepare a control plate with an equivalent amount of DMSO without Picarbutrazox.

• Pour the amended and control media into sterile Petri dishes and allow them to solidify.

• Using a sterile cork borer, take a 5 mm mycelial plug from the edge of an actively growing Oomycete culture.

• Place the mycelial plug in the center of each Petri dish (both treated and control).

• Incubate the plates at the optimal growth temperature for the target pathogen.

• Measure the colony diameter (in two perpendicular directions) daily until the mycelium in the control plate reaches the edge of the dish.

• Calculate the percentage of mycelial growth inhibition for each concentration compared to the control.

• Determine the EC₅₀ value by performing a probit analysis or other appropriate statistical method.

Laboratory-Scale Foliar Spray Application

This protocol provides a general method for applying Picarbutrazox as a foliar spray in a controlled laboratory or greenhouse setting.

Materials:

• Picarbutrazox stock solution or a commercial formulation

• Sterile distilled water

• Surfactant (e.g., Tween 20)

• Handheld sprayer or atomizer

• Potted plants of a susceptible host species

• Growth chamber or greenhouse

Procedure:

• Prepare the desired spray solution by diluting the Picarbutrazox stock solution or commercial formulation in sterile distilled water to the target concentration.

• Add a non-ionic surfactant (e.g., Tween 20 at 0.01-0.05% v/v) to the spray solution to ensure even coverage on the leaf surface.

• Apply the spray solution to the foliage of the test plants until runoff, ensuring complete coverage of both the adaxial and abaxial leaf surfaces.

• Include a control group of plants sprayed with a solution containing only water and the surfactant.

• Allow the plants to dry completely before inoculation with the target pathogen.

• Maintain the plants in a controlled environment (growth chamber or greenhouse) with optimal conditions for disease development.

• Assess disease severity at regular intervals and compare the treated plants to the control group.

Laboratory-Scale Soil Drench Application

This protocol describes a method for applying Picarbutrazox to the soil to evaluate its efficacy against soil-borne Oomycete pathogens.

Materials:

• Picarbutrazox stock solution or a commercial formulation

• Sterile distilled water

• Potted plants of a susceptible host species in a well-draining potting mix

• Graduated cylinder or beaker

• Growth chamber or greenhouse

Procedure:

• Prepare the desired drench solution by diluting the Picarbutrazox stock solution or commercial formulation in sterile distilled water to the target concentration.

• Calculate the volume of the drench solution to be applied per pot based on the pot size to ensure thorough saturation of the root zone without excessive leaching.

• Slowly and evenly pour the drench solution onto the soil surface around the base of each plant.

• Include a control group of plants that receive a drench of sterile water only.

• Inoculate the soil with the target pathogen either before or after the drench application, depending on the experimental design.

• Maintain the plants in a controlled environment with appropriate conditions for disease development.

• Assess disease symptoms (e.g., root rot, damping-off, wilting) and plant health parameters (e.g., plant height, root biomass) at regular intervals.

Signaling Pathways and Experimental Workflows

Proposed Mechanism of Action: Inhibition of Phospholipid Biosynthesis

Picarbutrazox is believed to interfere with the biosynthesis of phospholipids, which are essential components of cellular membranes in Oomycetes. The precise molecular target within this pathway is still under investigation. The following diagram illustrates a generalized pathway for phosphatidylcholine biosynthesis, a key phospholipid, and indicates the proposed area of disruption by Picarbutrazox.

Caption: Proposed disruption of phospholipid biosynthesis by Picarbutrazox.

General Experimental Workflow for In Vitro Fungicide Efficacy Testing

The following diagram outlines a typical workflow for evaluating the in vitro efficacy of a fungicide like Picarbutrazox.

Caption: Workflow for in vitro fungicide efficacy testing.

References

• 1. Flowchart Creation [developer.mantidproject.org]
• 2. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. egyankosh.ac.in [egyankosh.ac.in]

Application Notes and Protocols for Studying Oomycete Life Cycles with Picarbutrazox

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picarbutrazox is a novel fungicide from the tetrazolyloxime chemical group (FRAC Group U17) developed by Nippon Soda Co., Ltd.[1][2] Its unique mode of action, which is not yet fully elucidated, makes it a valuable tool for studying the fundamental biology and life cycles of oomycetes.[1][2] Picarbutrazox demonstrates high efficacy against a wide range of pathogenic oomycetes, including species of Pythium, Phytophthora, Peronospora, and Plasmopara.[1][2][3][4] Unlike many existing fungicides, it shows no known cross-resistance with other oomycete chemistries, providing a distinct advantage in both research and disease management.[1][2]

These notes provide detailed protocols for utilizing Picarbutrazox to investigate its effects on various stages of the oomycete life cycle, from mycelial growth to spore germination.

Mechanism of Action

Picarbutrazox's fungicidal activity is theorized to stem from the disruption of phospholipid biosynthesis.[1] The proposed mechanism involves the inhibition of the phosphatidylcholine pathway, which is critical for building and maintaining cellular membrane integrity. This disruption leads to "leaky" cells and abnormal cell function, ultimately affecting cell membranes and organelles.[1] Morphologically, treatment with Picarbutrazox results in noticeable swelling and hyperbranching of mycelia.[1]

Caption: Hypothesized mechanism of Picarbutrazox action on the phosphatidylcholine pathway.

Data Presentation: Efficacy of Picarbutrazox on Oomycetes

Picarbutrazox has been shown to be effective at very low concentrations against a wide array of oomycete species and developmental stages. The following table summarizes key quantitative data from various studies.

Oomycete Species	Life Cycle Stage	EC₅₀ Value (µg/mL)	Reference
Phytophthora capsici	Mycelial Development	1.34 x 10⁻³	[5]
Phytophthora capsici	Sporangia Production	1.11 x 10⁻³	[5]
Phytophthora capsici	Zoospore Release	4.85 x 10⁻³	[5]
Phytophthora capsici	Cyst Germination	5.88 x 10⁻²	[5]
Phytophthora sojae	Mycelial Growth	1.98 x 10⁻²	[6]
Globisporangium ultimum	Mycelial Growth	1.4 x 10⁻³	[6]
Pythium aphanidermatum	Mycelial Growth	3.1 x 10⁻³	[6]
Various (189 isolates, 29 species)	Mycelial Growth	0.0013 - 0.0483	[7][8]
Various (16 species)	Mycelial Growth	3.1 x 10⁻⁴ - 7.27 x 10⁻³	[5]

Experimental Protocols

Protocol 1: In Vitro Mycelial Growth Inhibition Assay (Radial Growth)

This protocol determines the concentration of Picarbutrazox required to inhibit the mycelial growth of an oomycete species.

Materials and Reagents:

• Pure culture of the target oomycete

• Appropriate solid culture medium (e.g., V8 juice agar, cornmeal agar, or potato dextrose agar)

• Sterile Petri dishes (90 mm)

• Picarbutrazox stock solution of known concentration (dissolved in a suitable solvent like DMSO, then diluted in sterile water)

• Sterile distilled water

• Sterile cork borer (5 mm diameter)

• Incubator set to the optimal growth temperature for the oomycete

• Ruler or digital calipers

Procedure:

• Media Preparation: Prepare the culture medium according to the standard recipe. Autoclave and cool to 50-55°C in a water bath.

• Picarbutrazox Amendment: Add the required volume of Picarbutrazox stock solution to the molten agar to achieve a range of final concentrations (e.g., 0.0001, 0.001, 0.01, 0.1, 1.0 µg/mL). Also, prepare a control plate with the solvent alone and a no-treatment control. Swirl gently to mix thoroughly.

• Pouring Plates: Pour approximately 20 mL of the amended agar into each sterile Petri dish. Allow the plates to solidify completely.

• Inoculation: Using a sterile cork borer, take a 5 mm mycelial plug from the leading edge of an actively growing oomycete culture. Place the plug, mycelium-side down, in the center of each prepared plate.

• Incubation: Seal the plates with paraffin film and place them in an incubator at the appropriate temperature in the dark.

• Data Collection: When the mycelial growth in the control plate has reached near the edge of the dish, measure the colony diameter in two perpendicular directions for each plate.

• Analysis: Calculate the average diameter for each treatment. Determine the percentage of growth inhibition relative to the control. Use this data to calculate the EC₅₀ value (the effective concentration that inhibits growth by 50%) using probit analysis or non-linear regression.

Caption: Experimental workflow for an in vitro mycelial growth inhibition assay.

Protocol 2: Inhibition of Sporulation and Spore Germination

This protocol assesses how Picarbutrazox affects the production and viability of oomycete spores (zoospores or sporangia).

Materials and Reagents:

• Materials from Protocol 1

• Sterile liquid medium or sterile water for inducing sporulation

• Microscope slides and coverslips

• Hemocytometer or spectrophotometer

• Microscope

Procedure:

Part A: Inhibition of Sporangia Production

• Follow steps 1-5 from Protocol 1.

• After a set incubation period (e.g., 5-7 days), flood the plates with a small amount of sterile distilled water to induce sporangia formation (if required for the species).

• After another 24-48 hours, remove a small agar block from the edge of the colony.

• View the block under a microscope to count the number of sporangia per unit area. Compare the counts from Picarbutrazox-treated plates to the control.

Part B: Inhibition of Zoospore Release and Cyst Germination

• Spore Collection: Produce and harvest zoospores from untreated, mature cultures according to standard methods for the species (e.g., cold-shocking).

• Spore Suspension: Create a spore suspension in sterile water and adjust the concentration to a known value (e.g., 1 x 10⁴ spores/mL) using a hemocytometer.

• Treatment: Aliquot the spore suspension into microcentrifuge tubes. Add Picarbutrazox stock solution to achieve the desired final concentrations. Include a control with no Picarbutrazox.

• Incubation: Incubate the tubes for a period sufficient to allow zoospore release, encystment, and germination in the control (e.g., 2-24 hours).

• Quantification: Place a small drop of each suspension on a microscope slide. Count the number of released zoospores, encysted spores, and germinated cysts out of a total of 100 spores.

• Analysis: Calculate the percentage of inhibition for each stage compared to the control to determine the effect of Picarbutrazox.

Caption: Oomycete life cycle stages inhibited by Picarbutrazox.

Protocol 3: Greenhouse Assay for Protective and Curative Activity

This protocol evaluates the efficacy of Picarbutrazox in a whole-plant system, distinguishing between its ability to prevent infection (protective) and halt existing infection (curative).

Materials and Reagents:

• Healthy, susceptible host plants of uniform size and age

• Picarbutrazox formulation for foliar spray

• Handheld sprayer

• Zoospore suspension of the target oomycete pathogen (prepared as in Protocol 2)

• Deionized water with a non-ionic surfactant (if recommended for the formulation)

• Controlled environment greenhouse or growth chamber with high humidity conditions

Procedure:

1. Protective Activity Assay:

• Treatment: Spray a group of plants with Picarbutrazox at the desired concentration (e.g., 200 mg/L) until foliage is thoroughly wet.[5] Spray a control group with water/surfactant only.

• Drying: Allow the plants to dry completely (approx. 24 hours).

• Inoculation: Inoculate all plants (treated and control) by spraying them with the oomycete zoospore suspension.

• Incubation: Place plants in a high-humidity environment (e.g., a dew chamber or covered with plastic bags) for 24-48 hours to promote infection. Then move them to standard greenhouse conditions.

• Assessment: After 5-10 days, assess disease severity using a rating scale (e.g., 0 = no symptoms, 4 = severe necrosis/plant death).

2. Curative Activity Assay:

• Inoculation: Inoculate a group of healthy plants with the oomycete zoospore suspension.

• Incubation: Place plants in a high-humidity environment for 24 hours to allow infection to establish.

• Treatment: After the infection period, spray a subset of the inoculated plants with Picarbutrazox. Spray the remaining inoculated plants with water/surfactant as a control.

• Further Incubation: Return all plants to standard greenhouse conditions.

• Assessment: After 5-10 days, assess disease severity on all plants using the same rating scale.

Analysis: For both assays, calculate the percent disease control for the Picarbutrazox treatment compared to the untreated control. This will quantify the compound's protective and curative efficacy under controlled conditions.

References

• 1. envirobiotechjournals.com [envirobiotechjournals.com]
• 2. International Congress of Plant Pathology (ICPP) 2018: Plant Health in A Global Economy [apsnet.confex.com]
• 3. ir4project.org [ir4project.org]
• 4. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 5. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apsjournals.apsnet.org [apsjournals.apsnet.org]

Application Notes and Protocols for Assessing Picarbutrazox Translaminar Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picarbutrazox is a novel fungicide belonging to the tetrazolyloxime chemical class (FRAC Group U17) with a unique mode of action.[1] It is particularly effective against oomycete pathogens, such as Phytophthora and Pythium species, which cause devastating diseases in various crops.[2][3] A key characteristic of Picarbutrazox is its translaminar activity, enabling the active ingredient to move from the treated leaf surface to the untreated surface, thereby protecting the entire leaf. This property is crucial for effective disease control, especially when spray coverage is not uniform.

These application notes provide a detailed protocol for assessing the translaminar activity of Picarbutrazox in a laboratory setting. The described methodologies are designed to deliver reproducible and quantifiable results, aiding in the evaluation of this fungicide's efficacy.

Putative Mode of Action

The precise mode of action for Picarbutrazox is still under investigation, however, it is theorized to disrupt the biosynthesis of phospholipids in oomycetes.[1] This disruption is hypothesized to interfere with the integrity and function of the pathogen's cellular membranes, leading to abnormal swelling and hyperbranching of mycelia, and inhibition of spore formation and germination.[1]

Caption: Putative mode of action of Picarbutrazox.

Experimental Protocols

Leaf Disc Assay for Translaminar Activity Assessment

This protocol details a leaf disc assay to quantify the translaminar movement and efficacy of Picarbutrazox against an oomycete pathogen, for example, Phytophthora infestans on tomato or potato leaves.

Materials:

• Picarbutrazox technical grade or formulated product

• Host plant (e.g., tomato or potato plants, 4-6 weeks old)

• Oomycete pathogen (Phytophthora infestans) culture

• Sterile distilled water

• Wetting agent (e.g., Tween 20)

• Micropipettes

• Sterile Petri dishes (9 cm)

• Filter paper (sterile)

• Cork borer or leaf punch (1.5 cm diameter)

• Forceps (sterile)

• Growth chamber with controlled temperature, humidity, and lighting

• Microscope

Procedure:

• Plant Preparation: Grow healthy host plants in a greenhouse or growth chamber. Select young, fully expanded leaves for the assay.

• Picarbutrazox Solution Preparation: Prepare a stock solution of Picarbutrazox in a suitable solvent (e.g., acetone or DMSO) and then make serial dilutions in sterile distilled water containing a wetting agent (e.g., 0.01% Tween 20) to achieve the desired test concentrations.

• Leaf Treatment:

  • Carefully detach healthy leaves from the plants.

  • Using a micropipette, apply a small droplet (e.g., 10 µL) of the Picarbutrazox solution to the adaxial (upper) surface of the leaf. Ensure the droplet remains in a localized area.

  • As a control, apply a droplet of the water/wetting agent solution without Picarbutrazox to other leaves.

  • Mark the application spot.

  • Allow the droplets to dry completely in a fume hood (approximately 2-3 hours).

• Leaf Disc Excision:

  • Using a cork borer, carefully excise leaf discs (1.5 cm diameter) from the treated leaves, ensuring the treated spot is in the center of the disc.

• Inoculation:

  • Prepare a zoospore suspension of P. infestans from a fresh culture plate according to standard laboratory procedures. Adjust the concentration to approximately 1 x 10^5 zoospores/mL.

  • Place the leaf discs with the abaxial (lower, untreated) side facing up in a sterile Petri dish lined with moist filter paper.

  • Pipette a small droplet (e.g., 10 µL) of the zoospore suspension onto the center of the abaxial surface of each leaf disc.

• Incubation: Seal the Petri dishes with parafilm and incubate in a growth chamber at a suitable temperature (e.g., 18-20°C) with high humidity and a photoperiod (e.g., 16h light / 8h dark) for 5-7 days.

• Disease Assessment:

  • After the incubation period, assess the percentage of the leaf disc area showing disease symptoms (e.g., lesions, sporulation) on the untreated (abaxial) surface.

  • Disease severity can be rated using a visual scale (e.g., 0 = no symptoms, 1 = 1-25% area infected, 2 = 26-50%, 3 = 51-75%, 4 = 76-100%).

  • Calculate the percent disease control using the formula:

    • % Control = [ (Disease in Control - Disease in Treatment) / Disease in Control ] x 100

Caption: Experimental workflow for the leaf disc assay.

Data Presentation

The following table presents illustrative data from a hypothetical leaf disc assay to demonstrate the translaminar activity of Picarbutrazox.

Picarbutrazox Concentration (µg/mL)	Mean Disease Severity on Abaxial Surface (%)	Standard Deviation	Percent Disease Control (%)
0 (Control)	85.2	5.6	0
1	42.5	4.1	50.1
5	15.8	3.2	81.5
10	5.1	1.9	94.0
25	1.2	0.8	98.6

Note: This data is for illustrative purposes only and does not represent actual experimental results.

Logical Relationship of Translaminar Activity Assessment

The assessment of translaminar activity is based on a logical progression from application to the observation of an effect on the opposite, untreated surface of the leaf.

Caption: Logical flow of translaminar activity assessment.

Conclusion

The protocol described provides a robust framework for the in-vitro assessment of Picarbutrazox's translaminar activity. By quantifying the inhibition of pathogen growth on the untreated leaf surface, researchers can gain valuable insights into the mobility and efficacy of this fungicide. This information is critical for optimizing application strategies and ensuring effective disease management in agricultural settings. Further studies could explore the influence of different formulations, environmental conditions, and plant species on the translaminar movement of Picarbutrazox.

References

• 1. envirobiotechjournals.com [envirobiotechjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]

Picarbutrazox Soil Drench Application for Root Rot Studies: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Picarbutrazox in soil drench applications for the study of root rot diseases caused by oomycete pathogens such as Pythium spp. and Phytophthora spp. Picarbutrazox is a novel fungicide belonging to the tetrazolyloxime group (FRAC Group U17) with a unique, yet not fully elucidated, mode of action, making it a valuable tool for both disease management research and resistance management studies.[1][2]

Introduction to Picarbutrazox

Picarbutrazox offers a new mode of action against oomycete pathogens.[2] It is theorized to disrupt the biosynthesis of phospholipids, leading to compromised cell membrane function in the pathogen.[3] This novel mechanism shows no known cross-resistance with other oomycete fungicides, highlighting its importance in research and integrated pest management programs.[1] While extensively evaluated as a seed treatment and for foliar applications, its use as a soil drench presents a targeted approach for managing and studying soil-borne root rot diseases.[1][2][4]

Quantitative Data Summary

The following tables summarize the efficacy and application rates of Picarbutrazox from various studies. While specific soil drench efficacy data is emerging, in vitro and other application methods provide a strong indication of its potential.

Table 1: In Vitro Efficacy of Picarbutrazox Against Oomycete Pathogens

Pathogen Species	EC₅₀ (µg/mL)	Reference
Pythium spp. (average of 40 species)	0.000376	[5]
Phytophthora capsici (mycelial growth)	0.00134	[6]
Phytophthora capsici (sporangia production)	0.00111	[6]
Phytophthora capsici (zoospore release)	0.00485	[6]
Phytophthora capsici (cyst germination)	0.0588	[6]
Oomycetes (16 species)	0.00031 - 0.00727	[6]
Phytophthora sojae	0.0198	[7]
Globisporangium ultimum	0.0014	[7]
Pythium aphanidermatum	0.0031	[7]

Table 2: Greenhouse Efficacy of Picarbutrazox against Phytophthora capsici in Pepper

Application Method	Concentration (mg/L)	Protective Activity (%)	Curative Activity (%)	Reference
Soil Drench	200	100	41.03	[6]

Table 3: Recommended Application Rates of Picarbutrazox Formulations (for reference in trial design)

Formulation	Application	Rate	Reference
Picarbutrazox 20WG	Turf	0.33 lbs a.i./A	[2]
Picarbutrazox 20WG	Foliar (Ornamentals)	7.2, 14.4, 28.8 oz per 100 gal	[8]
Picarbutrazox SC	Foliar (Ornamentals)	13.6, 27.2, 54.4 fl oz per 100 gal	[8]

Experimental Protocols

This section outlines detailed protocols for conducting root rot studies using Picarbutrazox as a soil drench application.

Pathogen Culture and Inoculum Preparation

A critical step for reproducible results is the consistent preparation of pathogenic inoculum.

Materials:

• Pure culture of the target oomycete pathogen (Pythium spp. or Phytophthora spp.)

• Appropriate solid and liquid culture media (e.g., V8 juice agar, cornmeal agar for solid; V8 juice broth for liquid)

• Sterile distilled water

• Blender or homogenizer

• Hemocytometer or spectrophotometer

Protocol:

• Culture Maintenance: Maintain the pathogen on a suitable solid agar medium. Subculture regularly to ensure viability and virulence.

• Inoculum Production:

  • Mycelial Slurry: For a mycelial slurry, grow the pathogen in a liquid medium for 5-7 days at 25°C with gentle agitation. Harvest the mycelial mat, wash with sterile distilled water, and blend into a slurry. Adjust the concentration to a predetermined level (e.g., grams of mycelium per liter).

  • Zoospore Suspension: To produce zoospores, grow the pathogen on solid media. After sufficient growth, flood the plates with sterile distilled water and incubate under specific temperature and light conditions to induce sporangia formation and zoospore release. Quantify the zoospore concentration using a hemocytometer and adjust to the desired concentration (e.g., 1 x 10⁵ zoospores/mL).

• Soil Infestation: Thoroughly mix the prepared inoculum with the potting medium before planting. Ensure a uniform distribution of the pathogen. The rate of infestation will need to be optimized based on the pathogen's virulence and the host's susceptibility.

Picarbutrazox Soil Drench Application Protocol

This protocol describes the preparation and application of Picarbutrazox as a soil drench in a controlled greenhouse or laboratory setting.

Materials:

• Picarbutrazox formulation (e.g., 20WG or a technical grade for research)

• Distilled water

• Calibrated volumetric flasks and pipettes

• Potted host plants

• Saucers for each pot to collect leachate (optional, for environmental fate studies)

Protocol:

• Preparation of Stock Solution:

  • Accurately weigh the required amount of Picarbutrazox formulation.

  • Prepare a stock solution of a known concentration (e.g., 1000 mg/L) in distilled water. Ensure complete dissolution.

• Preparation of Treatment Solutions:

  • Perform serial dilutions from the stock solution to achieve the desired treatment concentrations. For dose-response studies, a logarithmic series of concentrations is recommended (e.g., 0, 10, 50, 100, 200 mg/L). A recent study demonstrated 100% protective activity at 200 mg/L against Phytophthora capsici in peppers.[6]

• Application:

  • Grow the host plants in pots to a suitable developmental stage (e.g., 2-4 true leaves).

  • Apply the Picarbutrazox solution as a soil drench, ensuring the entire soil volume is saturated. The volume to be applied should be determined based on the pot size to achieve thorough wetting without excessive leaching. A common practice is to apply a volume equivalent to 20-25% of the pot volume.

  • Include a water-only control group and, if available, a positive control with a standard fungicide for root rot.

• Timing of Application:

  • Preventative (Protective) Application: Apply the drench before inoculation with the pathogen (e.g., 24-48 hours prior).

  • Curative (Therapeutic) Application: Apply the drench after inoculation and/or the appearance of initial disease symptoms.

• Experimental Conditions: Maintain the plants in a controlled environment with optimal conditions for both plant growth and disease development (e.g., high soil moisture for oomycete pathogens).

Data Collection and Analysis

Systematic data collection is crucial for evaluating the efficacy of the treatment.

Parameters to Measure:

• Disease Severity Index: Use a rating scale (e.g., 0-5, where 0 = no symptoms and 5 = plant death) to visually assess root and crown rot.

• Plant Health Metrics:

  • Shoot and Root Biomass: At the end of the experiment, carefully remove the plants, wash the roots, and measure the fresh and dry weight of shoots and roots.

  • Plant Height and Vigor: Record plant height and a general vigor score at regular intervals.

• Pathogen Reisolation: Plate root segments on a selective medium to determine the presence and viability of the pathogen.

• Phytotoxicity Assessment: Visually inspect plants for any signs of phytotoxicity, such as stunting, chlorosis, or necrosis, using a rating scale (e.g., 0-10, where 0 = no injury and 10 = complete kill).[8]

Statistical Analysis: Analyze the collected data using appropriate statistical methods, such as Analysis of Variance (ANOVA) followed by a means separation test (e.g., Tukey's HSD), to determine significant differences between treatments.

Visualizations

Proposed Mechanism of Action of Picarbutrazox

Caption: Proposed mechanism of action for Picarbutrazox in oomycete cells.

Experimental Workflow for Picarbutrazox Soil Drench Study

Caption: Workflow for a Picarbutrazox soil drench efficacy study.

References

• 1. International Congress of Plant Pathology (ICPP) 2018: Plant Health in A Global Economy [apsnet.confex.com]
• 2. mda.state.mn.us [mda.state.mn.us]
• 3. researchgate.net [researchgate.net]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]

Technical Notes & Optimization

Picarbutrazox degradation pathway and metabolites in soil

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation of Picarbutrazox in soil.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways of Picarbutrazox in soil?

A1: The primary degradation pathways of Picarbutrazox in soil include microbial degradation, hydrolysis, and photolysis[1]. The contribution of each pathway can vary depending on soil properties, environmental conditions, and microbial activity.

Q2: What are the major metabolites of Picarbutrazox identified in soil?

A2: The major metabolite of Picarbutrazox in soil is TZ-1E, which is an isomer of the parent compound. Other significant metabolites that have been identified in soil and related environmental fate studies include TZ-2, TZ-5, TT-3, TZ-2E, and TY-2[1]. Additional metabolites such as TY-1 and TZ-4 have also been included in analytical method validations for soil samples[2][3].

Q3: What is the expected degradation rate (DT50) of Picarbutrazox in soil under aerobic conditions?

A3: Under aerobic soil conditions, Picarbutrazox has a half-life (DT50) ranging from 35 to 73 days[1]. However, it is important to consider the combined persistence of Picarbutrazox and its major isomer, TZ-1E. The DT50 for the total residues of Picarbutrazox and TZ-1E is significantly longer, ranging from 93 to 239 days[1].

Troubleshooting Guide

Issue 1: I am not detecting Picarbutrazox or its metabolites in my soil samples.

• Possible Cause 1: Inefficient Extraction. The extraction method may not be suitable for the soil type or the analytes.

  • Solution: A validated extraction method for Picarbutrazox and its metabolites from soil involves using a mixture of methanol and 0.1% formic acid, along with ammonium chloride[2]. Ensure the soil sample is thoroughly homogenized with the extraction solvent. See the detailed experimental protocol below.

• Possible Cause 2: Analyte Degradation Post-Extraction. Picarbutrazox and its metabolites may be unstable in the final extract or during storage.

  • Solution: Soil samples should be stored frozen when not in use[3]. Calibration standards have been shown to be stable for at least 21 days when refrigerated[3]. Minimize the time between extraction and analysis.

• Possible Cause 3: Instrumental Issues. The LC-MS/MS parameters may not be optimized for the detection of the target analytes.

  • Solution: The analytical methods for Picarbutrazox and its metabolites utilize LC-MS/MS in positive ion mode[2]. Ensure that the mass transitions for each analyte are correctly set and that the instrument has been properly calibrated. The limit of quantitation (LOQ) in validated methods is typically 0.01 ppm (mg/kg)[2][3].

Issue 2: The degradation rate of Picarbutrazox in my experiment is much faster/slower than reported values.

• Possible Cause 1: Different Experimental Conditions. Factors such as soil type, temperature, moisture, and microbial activity can significantly influence the degradation rate.

  • Solution: Compare your experimental conditions to those used in standard guideline studies. Aerobic soil metabolism studies are typically conducted in the dark at a constant temperature and moisture content. The characteristics of the soil used (e.g., pH, organic matter content, texture) will also play a crucial role.

• Possible Cause 2: Photolysis is not accounted for. If your experiment is exposed to light, photolytic degradation will accelerate the dissipation of Picarbutrazox.

  • Solution: Standard soil metabolism studies are conducted in the dark to isolate microbial and chemical degradation. If the goal is to understand field dissipation, then photolysis should be considered, but this will result in a faster degradation rate than reported for aerobic soil metabolism alone. Picarbutrazox is known to rapidly transform to TZ-1E through photolysis[1].

Data Presentation

Table 1: Soil Degradation Half-Lives (DT50) of Picarbutrazox

Analyte	Condition	DT50 Range (days)	Reference
Picarbutrazox	Aerobic Soil	35 - 73	[1]
Picarbutrazox + TZ-1E (Total)	Aerobic Soil	93 - 239	[1]

Table 2: Major Metabolites of Picarbutrazox in Soil

Metabolite ID	Chemical Name	Reference
TZ-1E	tert-butyl (6-{[(E)-(1-methyl-1H-5-tetrazolyl)(phenyl)methylene]-aminooxymethyl}-2-pyridyl)carbamate	[3]
TZ-2	(Z)-O---INVALID-LINK--(phenyl)methanone oxime	[3]
TZ-5	(1-methyl-1H-tetrazol-5-yl)(phenyl)methanol	[3]
TT-3	Not specified	[1]
TZ-2E	Not specified	[1]
TY-2	Not specified	[1]

Experimental Protocols

1. Aerobic Soil Metabolism Study

This protocol is a generalized representation based on standard environmental fate study guidelines.

• Soil Selection and Preparation: Select and characterize the soil(s) for the study. Sieve the soil to a uniform particle size and adjust the moisture content to a specific level (e.g., 40-60% of maximum water holding capacity).

• Application of Picarbutrazox: Prepare a stock solution of radiolabeled or non-labeled Picarbutrazox. Apply the solution evenly to the soil samples at a known concentration.

• Incubation: Place the treated soil samples in incubation vessels that allow for aerobic conditions (i.e., air exchange). Incubate the samples in the dark at a constant temperature (e.g., 20-25°C) for a specified period (e.g., up to 120 days).

• Sampling: Collect triplicate samples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

• Extraction and Analysis: Extract Picarbutrazox and its metabolites from the soil samples using the method described below. Analyze the extracts by LC-MS/MS to determine the concentration of the parent compound and its metabolites over time.

• Data Analysis: Calculate the dissipation time for 50% (DT50) and 90% (DT90) of the applied Picarbutrazox using appropriate kinetic models (e.g., single first-order, double first-order in parallel).

2. Analytical Method for Picarbutrazox and Metabolites in Soil

This method is based on a validated procedure for the detection and quantification of Picarbutrazox and its metabolites[2][3].

• Sample Weighing: Weigh 5.0 g of the soil sample into a 50-mL centrifuge tube.

• Addition of Reagents: Add two stainless steel grinding balls, 1.25 g of ammonium chloride, and 25 mL of methanol to the centrifuge tube.

• First Extraction: Homogenize the sample on a grinder (e.g., Geno/grinder®) at 1200 rpm for 5 minutes. Centrifuge the sample at 3000 rpm for 5 minutes.

• Supernatant Collection: Decant the supernatant into a clean 50 mL centrifuge tube.

• Second Extraction: Add 15 mL of 75:25 (v/v) methanol/0.1% formic acid to the remaining soil pellet. Repeat the homogenization and centrifugation steps.

• Combine Extracts: Combine the second supernatant with the first one.

• Final Volume Adjustment: Adjust the final volume of the combined extracts to 50 mL with methanol and mix thoroughly.

• Filtration and Dilution: Filter an aliquot of the extract through a 0.2 µm nylon syringe filter. Dilute 1 mL of the filtrate with ultra-pure water to a final volume of 4.0 mL.

• LC-MS/MS Analysis: Analyze the diluted extract using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system in positive ion mode.

Visualizations

Caption: Simplified degradation pathway of Picarbutrazox in soil.

Caption: General experimental workflow for a soil degradation study.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]

Technical Support Center: Overcoming Picarbutrazox Insolubility in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the low aqueous solubility of Picarbutrazox in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Picarbutrazox and why is its solubility a concern?

A1: Picarbutrazox is a novel fungicide belonging to the tetrazolyloxime chemical class, categorized by the Fungicide Resistance Action Committee (FRAC) as a Group U17 fungicide. Its mode of action is understood to involve the disruption of phospholipid biosynthesis in oomycetes.[1] Picarbutrazox exhibits very low solubility in water, which is a significant challenge for researchers conducting in vitro and cell-based assays that require the compound to be in a dissolved state in aqueous media.

Q2: What is the aqueous solubility of Picarbutrazox?

A2: The aqueous solubility of Picarbutrazox is approximately 0.33 mg/L at 20°C.[2] This low solubility necessitates the use of organic solvents to prepare stock solutions for experimental use.

Q3: How stable is Picarbutrazox in solution?

A3: Picarbutrazox's stability is influenced by both pH and temperature. It is known to have chemical stability issues at a low pH (below approximately 4). Its hydrolysis half-life is pH and temperature-dependent, with a reported half-life of 21 days at pH 7 and 25°C.

Q4: In which organic solvents is Picarbutrazox soluble?

A4: Picarbutrazox is soluble in a variety of organic solvents. A metabolite of Picarbutrazox is noted to be soluble in acetone and insoluble in ethanol.[3][4] Quantitative solubility data for Picarbutrazox in several common laboratory solvents is summarized in the table below.[5][6]

Data Presentation: Picarbutrazox Solubility in Organic Solvents

Solvent	Solubility (g/L) at 20°C
Dichloromethane	>250
Acetone	>250
Ethyl Acetate	185
Toluene	49.8
Methanol	34.8
Xylene	21.2
Ethanol	15.0
n-Octanol	3.32
n-Heptane	0.106
n-Hexane	0.103

Troubleshooting Guides

Issue 1: Preparing a Concentrated Stock Solution

Problem: Difficulty in dissolving Picarbutrazox powder to create a high-concentration stock solution for serial dilutions.

Solution:

• Solvent Selection: Based on the available data, Dichloromethane or Acetone are the best choices for achieving the highest concentration stock solutions (>250 g/L). For most biological applications where solvent toxicity is a concern, Methanol (34.8 g/L) or Ethanol (15.0 g/L) are suitable alternatives.[5][6]

• Procedure:

  • Accurately weigh the desired amount of Picarbutrazox powder.

  • Transfer the powder to an appropriate-sized glass vial.

  • Add the selected organic solvent incrementally while vortexing or sonicating.

  • Continue adding solvent and mixing until the powder is completely dissolved.

  • Store the stock solution in a tightly sealed container at -20°C to minimize solvent evaporation and degradation.

Issue 2: Precipitation of Picarbutrazox upon Dilution in Aqueous Media

Problem: The compound precipitates out of solution when the organic stock solution is added to aqueous buffers or cell culture media.

Solutions:

• Decrease the Final Concentration: The most straightforward solution is to lower the final concentration of Picarbutrazox in the aqueous medium to below its solubility limit.

• Use a Co-solvent System: For dilutions, instead of adding the Picarbutrazox stock solution directly to the aqueous medium, first dilute it in a less non-polar, water-miscible solvent like DMSO or ethanol before adding it to the final aqueous solution. This can help to keep the compound in solution.

• Stepwise Dilution: When diluting the stock solution into the aqueous medium, add it dropwise while vigorously vortexing or stirring the aqueous solution. This can prevent localized high concentrations that lead to immediate precipitation.

• Inclusion of a Surfactant: A small amount of a non-ionic surfactant, such as Tween® 20 or Triton™ X-100 (typically at a final concentration of 0.01-0.1%), can help to maintain the solubility of hydrophobic compounds in aqueous solutions. Ensure the chosen surfactant is compatible with your experimental system.

Issue 3: Inconsistent Results in Biological Assays

Problem: High variability in experimental results, potentially due to inconsistent concentrations of soluble Picarbutrazox.

Solutions:

• Visual Inspection: Before each experiment, visually inspect your working solutions for any signs of precipitation. If precipitation is observed, the solution should not be used.

• Fresh Dilutions: Prepare fresh dilutions of Picarbutrazox from the stock solution for each experiment. Avoid using old working solutions where the compound may have precipitated over time.

• Control for Solvent Effects: Ensure that all experimental conditions, including the final concentration of the organic solvent, are consistent across all treatments and controls. Run a solvent-only control to account for any effects of the solvent on the biological system.

Experimental Protocols

Protocol 1: Preparation of a Picarbutrazox Stock Solution

Objective: To prepare a 10 mg/mL (10,000 ppm) stock solution of Picarbutrazox in methanol.

Materials:

• Picarbutrazox (solid)

• Methanol (analytical grade)

• Analytical balance

• Glass vial with a screw cap

• Vortex mixer or sonicator

Procedure:

• Weigh 10 mg of Picarbutrazox powder and transfer it to a clean, dry glass vial.

• Add 1 mL of methanol to the vial.

• Tightly cap the vial and vortex or sonicate until the Picarbutrazox is completely dissolved.

• Visually inspect the solution to ensure there are no undissolved particles.

• Store the stock solution at -20°C in a tightly sealed vial.

Protocol 2: Preparation of Working Solutions for in vitro Assays

Objective: To prepare a series of Picarbutrazox working solutions for a 96-well plate-based fungal growth inhibition assay.

Materials:

• 10 mg/mL Picarbutrazox stock solution in methanol

• Sterile fungal growth medium (e.g., Potato Dextrose Broth)

• Sterile microcentrifuge tubes

• Sterile 96-well microplate

Procedure:

• Intermediate Dilution: Prepare a 100 µg/mL intermediate dilution by adding 10 µL of the 10 mg/mL stock solution to 990 µL of the fungal growth medium in a sterile microcentrifuge tube. Vortex gently to mix.

• Serial Dilutions: Perform serial dilutions in the 96-well plate.

  • Add 100 µL of fungal growth medium to wells A2 through A12.

  • Add 200 µL of the 100 µg/mL intermediate dilution to well A1.

  • Transfer 100 µL from well A1 to well A2, and mix by pipetting up and down.

  • Continue this 1:2 serial dilution across the plate to well A10.

  • Well A11 will serve as a medium-only control (no Picarbutrazox).

  • Well A12 will serve as a solvent control (containing the same final concentration of methanol as the highest Picarbutrazox concentration well).

• Inoculation: Add 100 µL of the fungal inoculum to each well (A1-A12).

• The final concentrations of Picarbutrazox will range from 50 µg/mL down to approximately 0.098 µg/mL.

Mandatory Visualizations

Signaling Pathway: Putative Mode of Action of Picarbutrazox

Caption: Putative mechanism of Picarbutrazox action on phospholipid biosynthesis.

Experimental Workflow: Preparing Picarbutrazox Solutions for in vitro Assays

Caption: Workflow for preparing Picarbutrazox solutions for in vitro assays.

References

• 1. The sustainable fungicide choline pelargonate inhibits Botrytis cinerea and Phytophthora infestans growth by altering membrane structure and lipid content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hpc-standards.com [hpc-standards.com]
• 3. Cell Culture Academy [procellsystem.com]
• 4. 1253511-94-2・Picarbutrazox Metabolite B Standard・163-28401[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 5. cdn.chemservice.com [cdn.chemservice.com]
• 6. hpc-standards.com [hpc-standards.com]

Picarbutrazox phytotoxicity symptoms on non-target plants

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding phytotoxicity symptoms of Picarbutrazox on non-target plants.

Frequently Asked Questions (FAQs)

Q1: What is Picarbutrazox and what is its mode of action?

A1: Picarbutrazox is a novel fungicide effective against oomycete pathogens such as Pythium and Phytophthora.[1][2][3] Its precise mode of action is currently unknown, and it is classified by the Fungicide Resistance Action Committee (FRAC) in group U17.[4][5] This classification indicates a novel mode of action with no known cross-resistance to other existing fungicides.[4]

Q2: What are the typical symptoms of phytotoxicity on plants?

A2: Phytotoxicity can manifest in a variety of symptoms, which can be either subtle or obvious. General symptoms include:

• Necrosis: Necrotic flecks, spots, or patches on leaves.[6]

• Leaf Burn: Burning on the edges of the leaves.[6]

• Discoloration and Chlorosis: Yellowing or bleaching of leaf tissue.[6][7]

• Distorted Growth: Twisting, curling, or cupping of leaves.[6][7]

• Stunting: Reduced overall growth of the plant.[6][7]

• Defoliation: Premature dropping of leaves.[6]

• Flower Damage: Discoloration or necrosis of petals.

Q3: Has Picarbutrazox been observed to cause phytotoxicity on non-target plants?

A3: Based on extensive crop safety trials conducted by the IR-4 Project, Picarbutrazox has shown a high degree of safety on a wide range of ornamental plants.[1][2] In trials conducted between 2018 and 2023 on 16 different ornamental genera, 15 species exhibited no or minimal injury when Picarbutrazox was applied at recommended rates.[2]

Q4: Are there any specific non-target plants known to be sensitive to Picarbutrazox?

A4: While generally safe, there has been a single reported instance of "moderate injury" on Rosa sp. (rose) in one trial after two consecutive biweekly foliar applications of a Picarbutrazox SC formulation.[2][3] The majority of trials on Rosa sp., however, showed no or minimal injury.[8][9] It is recommended to test Picarbutrazox on a small number of plants before large-scale application on sensitive species or new cultivars.

Troubleshooting Guide

Issue: I am observing symptoms of phytotoxicity after applying Picarbutrazox.

1. Confirm the Symptoms:

• Compare the observed symptoms with the general phytotoxicity symptoms listed in FAQ 2 .

• Phytotoxicity symptoms typically appear suddenly and do not spread from plant to plant like a disease.[7] New growth on the affected plant will often be healthy.[7]

2. Review Application Protocol:

• Application Rate: Was the product applied at a rate higher than recommended on the label?

• Application Frequency: Were applications made more frequently than recommended?

• Tank Mixing: Was Picarbutrazox mixed with other pesticides, adjuvants, or fertilizers? Incompatibility can sometimes lead to phytotoxicity.

• Environmental Conditions: Were applications made during periods of high heat, drought, or other environmental stresses? Stressed plants are often more susceptible to chemical injury.

3. Mitigation and Prevention:

• Cease Application: Discontinue Picarbutrazox application to the affected plants.

• Rinse Foliage: If the application was recent, rinsing the foliage with water may help to remove unabsorbed product.

• Promote Recovery: Provide optimal growing conditions (watering, fertilization) to help the plant recover. In many cases, plants will outgrow the damage.

• Conduct a Small-Scale Test: Before applying Picarbutrazox to a large area or a new plant species, it is advisable to test it on a few plants and observe for any negative reactions for at least 7-10 days.[6]

Data Presentation

Table 1: Summary of Picarbutrazox Crop Safety Trials on Ornamental Plants (2018-2023)

Plant Species (Genus)	Number of Trials	Injury Level Observed
Antirrhinum majus	Multiple	No or minimal injury
Aster sp.	Multiple	No or minimal injury
Coleus sp.	Multiple	No or minimal injury
Impatiens hawkeri	3+	No injury
Impatiens walleriana	3+	No injury
Pelargonium x hortorum	Multiple	No or minimal injury
Potentilla sp.	Multiple	No or minimal injury
Rosa sp.	Multiple	No or minimal injury in most trials; moderate injury in one trial[2][3]
Rudbeckia hirta	3+	No injury
Salvia nemorosa	Multiple	No or minimal injury
Salvia splendens	Multiple	No or minimal injury
Viburnum sp.	Multiple	No or minimal injury
Other Species	Multiple	No or minimal injury

Data synthesized from IR-4 Project reports.[1][2][3][8][9]

Experimental Protocols

Protocol for Assessing Picarbutrazox Phytotoxicity on Non-Target Plants

This protocol is based on the methodology used in the IR-4 Project environmental horticulture program.[1][2]

1. Plant Material:

• Select healthy, uniform, and well-established plants of the desired species.

• Include a known sensitive species, if available, as a positive control.

• Use a minimum of three replicate plants per treatment.

2. Treatments:

• Control: Untreated plants (sprayed with water only).

• Picarbutrazox 1x Rate: Application at the recommended label rate.

• Picarbutrazox 2x Rate: Application at double the recommended label rate to assess the margin of safety.

• Picarbutrazox 4x Rate: Application at quadruple the recommended label rate to identify potential for severe phytotoxicity.

3. Application:

• Apply treatments as a foliar spray to the point of runoff.

• Ensure thorough coverage of all plant surfaces.

• Make a series of applications (e.g., three applications at 14-day intervals) to mimic a typical use pattern.

4. Data Collection:

• Record phytotoxicity ratings at regular intervals (e.g., 7, 14, 21, and 28 days after the first application).

• Use a standardized rating scale, such as 0-10, where 0 = no injury and 10 = complete plant death. A rating of 3 or higher is often considered commercially unacceptable.[1]

• Document symptoms with high-resolution photographs.

5. Data Analysis:

• Analyze the phytotoxicity ratings statistically to determine if there are significant differences between treatments.

• Summarize the results in a table and provide a written description of any observed symptoms.

Visualizations

Caption: Experimental workflow for assessing Picarbutrazox phytotoxicity.

Caption: Generalized signaling pathway for chemical-induced phytotoxicity.

References

• 1. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 2. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 3. ir4project.org [ir4project.org]
• 4. e-gro.org [e-gro.org]
• 5. Phytotoxicity: Chemical Damage to Garden Plants | University of Maryland Extension [extension.umd.edu]
• 6. cropandweed.com [cropandweed.com]
• 7. researchgate.net [researchgate.net]
• 8. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 9. ir4project.org [ir4project.org]

Troubleshooting inconsistent results in Picarbutrazox bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Picarbutrazox bioassays. Our aim is to help you achieve consistent and reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Picarbutrazox and what is its primary target?

Picarbutrazox is a novel oomyceticide belonging to the tetrazolyloxime chemical class.[1] It is classified by the Fungicide Resistance Action Committee (FRAC) under group U17, indicating an unknown mode of action.[2][3] Its primary targets are oomycete pathogens, such as Pythium and Phytophthora species, which are responsible for diseases like damping-off and root rot in various crops.[1][2][4]

Q2: What are the typical EC50 values I should expect for Picarbutrazox against sensitive Oomycete species?

The half maximal effective concentration (EC50) values for Picarbutrazox are generally very low, demonstrating its high potency against susceptible oomycetes. Values can vary depending on the species and isolate being tested. For example, the mean EC50 value across numerous Pythium species has been reported to be around 0.000376 mg/L (or 0.376 µg/L).[2] Other studies have reported EC50 values ranging from 0.0013 to 0.0483 µg/mL for various Phytophthora, Phytopythium, Globisporangium, and Pythium species.[1][5]

Q3: What solvents should I use to prepare my Picarbutrazox stock solution?

Q4: Is Picarbutrazox stable in solution?

Picarbutrazox is susceptible to degradation under certain conditions. It is known to undergo rapid transformation through photolysis (degradation by light) and hydrolysis (degradation by water).[3] Therefore, it is recommended to prepare fresh solutions for each experiment and to protect stock solutions from light by storing them in amber vials or wrapping them in foil.

Troubleshooting Inconsistent Bioassay Results

Inconsistent results in Picarbutrazox bioassays can arise from a variety of factors, from reagent handling to protocol execution. This guide addresses common issues and provides potential solutions.

Problem	Potential Causes	Troubleshooting Suggestions
High variability in EC50 values between replicate experiments.	1. Inconsistent Picarbutrazox concentration: Degradation of the compound due to light exposure or hydrolysis.[3] 2. Solvent effects: High concentrations of the solvent (e.g., DMSO) in the final assay medium can inhibit pathogen growth. 3. Inoculum variability: Inconsistent age or density of the mycelial plugs or spore suspension.	1. Prepare fresh Picarbutrazox dilutions for each experiment. Store stock solutions in the dark at an appropriate temperature. 2. Maintain a consistent and low final solvent concentration across all treatments, including the control (typically ≤1%). 3. Standardize your inoculum preparation. Use mycelial plugs from the actively growing edge of a culture of a specific age. For spore suspensions, use a hemocytometer to ensure a consistent spore concentration.
Poor or no dose-response curve (all-or-nothing effect).	1. Inappropriate concentration range: The selected concentrations are either all toxic or all non-toxic. 2. Compound precipitation: Picarbutrazox may not be fully soluble at higher concentrations in the aqueous assay medium.	1. Conduct a range-finding experiment with a wide, logarithmic series of concentrations (e.g., 0.0001, 0.001, 0.01, 0.1, 1, 10 µg/mL) to determine the appropriate range for your target organism. 2. Visually inspect your dilutions for any signs of precipitation. If precipitation is observed, consider adjusting the solvent system or the highest tested concentration.
Contamination in assay plates.	1. Non-sterile technique: Introduction of bacteria or other fungi during plate preparation or inoculation. 2. Contaminated reagents or media.	1. Strict aseptic technique is crucial. Work in a laminar flow hood and sterilize all equipment and media properly. 2. Autoclave all media and water. Filter-sterilize heat-labile solutions. Regularly check your stock reagents for any signs of contamination.
No inhibition of pathogen growth even at high concentrations.	1. Resistant isolate: The tested isolate may have natural or acquired resistance to Picarbutrazox. 2. Inactive compound: The Picarbutrazox stock may have degraded.	1. Test a known sensitive (wild-type) isolate as a positive control to confirm the activity of your compound. 2. Prepare a fresh stock solution of Picarbutrazox and repeat the experiment.

Data Presentation: Picarbutrazox Efficacy (EC50)

The following table summarizes the reported EC50 values for Picarbutrazox against various Oomycete pathogens.

Pathogen Species	Number of Isolates Tested	EC50 Range (µg/mL)	Mean EC50 (µg/mL)
Pythium spp.	528	Not specified	0.000376
Phytophthora sansomeana	Not specified	Not specified	0.0483
Phytopythium helicoides	Not specified	Not specified	0.0013
P. sojae	Not specified	Not specified	0.0198
Globisporangium ultimum	Not specified	Not specified	0.0014
P. aphanidermatum	Not specified	Not specified	0.0031

Data compiled from multiple sources.[1][2][5]

Experimental Protocols

Mycelial Growth Inhibition Assay (Amended Agar Method)

This protocol is a standard method for determining the EC50 of a fungicide against mycelial growth.

• Media Preparation: Prepare a suitable agar medium for your target Oomycete (e.g., V8 agar, corn meal agar). Autoclave and cool to 45-50°C in a water bath.

• Picarbutrazox Dilutions: Prepare serial dilutions of Picarbutrazox in a suitable solvent (e.g., DMSO).

• Amending the Media: Add the Picarbutrazox dilutions to the molten agar to achieve the desired final concentrations. Also, prepare a control plate with the solvent alone. Ensure the final solvent concentration is consistent across all plates.

• Pouring Plates: Pour the amended agar into sterile petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, take mycelial plugs from the actively growing edge of a young culture of the target Oomycete. Place one plug in the center of each amended and control plate.

• Incubation: Incubate the plates at the optimal temperature for the growth of your organism in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at regular intervals until the colony on the control plate has reached a significant portion of the plate's diameter.

• Analysis: Calculate the percentage of mycelial growth inhibition for each concentration relative to the control. Use a suitable statistical software to perform a probit or logistic regression to determine the EC50 value.

High-Throughput Liquid-Based Assay

This method is suitable for screening a large number of isolates or compounds.

• Inoculum Preparation: Grow the Oomycete in a liquid medium (e.g., V8 broth). Homogenize the mycelial culture to create a fine suspension. Adjust the concentration of the mycelial fragments spectrophotometrically or by other standardized means.

• Plate Preparation: In a 96-well microtiter plate, add the appropriate volume of liquid medium.

• Compound Addition: Add the Picarbutrazox serial dilutions to the wells. Include control wells with solvent only.

• Inoculation: Add the prepared mycelial suspension to each well.

• Incubation: Incubate the plates at the optimal temperature with shaking to ensure uniform growth.

• Growth Measurement: Measure the optical density (OD) at a suitable wavelength (e.g., 600 nm) at a specific time point or over time to generate a growth curve.

• Data Analysis: Calculate the percentage of growth inhibition based on the OD readings and determine the EC50 value as described for the agar-based assay.

Visualizations

Caption: Troubleshooting workflow for inconsistent bioassay results.

Caption: Hypothetical mode of action for a FRAC Group U17 fungicide.

References

• 1. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 2. researchgate.net [researchgate.net]
• 3. mda.state.mn.us [mda.state.mn.us]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

Optimizing Picarbutrazox concentration for specific oomycete species

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Picarbutrazox. The information is designed to assist in optimizing its concentration for experiments targeting specific oomycete species.

Frequently Asked Questions (FAQs)

Q1: What is Picarbutrazox and what is its primary mode of action?

A1: Picarbutrazox is a novel fungicide belonging to the tetrazolyloximes chemical group, specifically developed to target oomycete pathogens.[1] Its precise mode of action is still under investigation, and it is classified under the Fungicide Resistance Action Committee (FRAC) group U17, indicating an unknown mode of action.[1] However, research suggests that Picarbutrazox disrupts the normal function of the pathogen's cellular membrane, possibly by affecting phospholipid biosynthesis.[2] This disruption leads to morphological changes such as swelling and hyperbranching of mycelia and inhibits critical life cycle stages, including zoospore formation, encystment, and cystospore germination.[2][3]

Q2: Which oomycete species are known to be sensitive to Picarbutrazox?

A2: Picarbutrazox has demonstrated broad-spectrum activity against a variety of economically important oomycete pathogens.[4][5] It is effective against species from genera including Pythium, Phytophthora, Phytopythium, Globisporangium, Plasmopara, Bremia, Peronospora, and Pseudoperonospora.[2][4][6] This makes it a valuable tool for managing diseases like damping-off, root rot, and downy mildews in various crops.[1][2]

Q3: How does the efficacy of Picarbutrazox vary between different oomycete species?

A3: The sensitivity to Picarbutrazox can vary significantly between different oomycete species and even among isolates of the same species. This is quantified by the half-maximal effective concentration (EC50), which is the concentration of the fungicide required to inhibit 50% of the pathogen's growth. For instance, in vitro studies have shown a wide range of EC50 values across different species.

Data Presentation

In Vitro Efficacy of Picarbutrazox Against Various Oomycete Species

Genus	Species	Isolate Count	Mean EC50 (µg/mL)	EC50 Range (µg/mL)
Phytophthora	P. sansomeana	-	0.0483	-
Phytophthora	P. sojae	-	0.0198	-
Phytophthora	P. capsici	-	0.00134	-
Phytopythium	P. helicoides	-	0.0013	-
Globisporangium	G. ultimum	-	0.0014	-
Pythium	P. aphanidermatum	-	0.0031	-
Pythium	40 species	528	0.000376	-

Data compiled from multiple sources.[4][7][8][9]

Recommended Field Application Rates of Picarbutrazox for Disease Control

Crop	Disease	Product Formulation	Recommended Rate
Grapes	Downy Mildew (Plasmopara viticola)	9.53% w/w (100 SC)	1000-1250 mL/ha
Soybean (Seed Treatment)	Damping-off (Pythium, Phytophthora spp.)	Vayantis (36% SC)	1 - 2.5 g a.i./100 kg seed
Corn (Seed Treatment)	Damping-off (Pythium spp.)	Vayantis (36% SC)	0.003 mg a.i./seed

Data compiled from multiple sources.[2][5][10]

Troubleshooting Guides

Issue 1: Sub-optimal efficacy of Picarbutrazox in in vitro assays.

• Possible Cause: Incorrect concentration range, degradation of the compound, or resistance of the oomycete isolate.

• Troubleshooting Steps:

  • Verify Stock Solution: Ensure the stock solution of Picarbutrazox is correctly prepared and stored as per the manufacturer's instructions to prevent degradation.

  • Expand Concentration Range: The effective concentration of Picarbutrazox can be very low. Test a broader range of concentrations, particularly in the lower µg/mL to ng/mL range.[1]

  • Check Isolate Sensitivity: If possible, include a known sensitive reference isolate in your assay to confirm the activity of your Picarbutrazox stock.

  • Review Assay Protocol: Ensure that the chosen in vitro assay is appropriate for the target oomycete and that all steps are performed correctly. Refer to the detailed experimental protocols below.

Issue 2: Inconsistent results between experimental replicates.

• Possible Cause: Uneven inoculum distribution, variability in media preparation, or environmental fluctuations in the incubator.

• Troubleshooting Steps:

  • Standardize Inoculum: Use a standardized method for inoculum preparation, such as mycelial plugs of a consistent size from the growing edge of a culture or a quantified spore suspension.

  • Homogenize Media: When preparing fungicide-amended media, ensure thorough mixing to achieve a uniform distribution of Picarbutrazox.

  • Monitor Incubation Conditions: Maintain consistent temperature, humidity, and light conditions during the incubation period, as these can affect oomycete growth.

  • Increase Replicates: Increasing the number of replicates per treatment can help to minimize the impact of random error and provide a more accurate assessment of the mean response.

Experimental Protocols

Mycelial Growth Inhibition Assay

This protocol is used to determine the EC50 value of Picarbutrazox against a specific oomycete species.

Materials:

• Pure culture of the target oomycete

• Appropriate growth medium (e.g., V8 juice agar, corn meal agar)

• Picarbutrazox stock solution of known concentration

• Sterile petri dishes (90 mm)

• Sterile cork borer (5-7 mm diameter)

• Incubator

Procedure:

• Prepare Fungicide-Amended Media: Autoclave the growth medium and cool it to 45-50°C. Add the appropriate volume of Picarbutrazox stock solution to achieve a series of desired final concentrations (e.g., 0, 0.0001, 0.001, 0.01, 0.1, 1.0 µg/mL). Pour the amended media into sterile petri dishes.

• Inoculation: From the actively growing edge of a fresh oomycete culture, take mycelial plugs using a sterile cork borer. Place one plug in the center of each petri dish.

• Incubation: Incubate the plates at the optimal temperature for the specific oomycete species in the dark.

• Data Collection: After a defined incubation period (when the mycelium in the control plate has reached approximately 70-80% of the plate diameter), measure the colony diameter in two perpendicular directions for each plate.

• Data Analysis: Calculate the average colony diameter for each concentration. Determine the percentage of mycelial growth inhibition relative to the control. The EC50 value can then be calculated by probit analysis or by regressing the inhibition percentage against the log of the fungicide concentration.

Zoospore Germination Assay

This assay assesses the effect of Picarbutrazox on the germination of oomycete zoospores.

Materials:

• Zoospore suspension of the target oomycete

• Picarbutrazox stock solution

• Sterile microtiter plates (96-well)

• Microscope and glass slides

Procedure:

• Prepare Zoospore Suspension: Induce zoospore release from sporangia following a standard protocol for the specific oomycete. Adjust the concentration of the zoospore suspension to a known value (e.g., 1 x 10^4 zoospores/mL).

• Treatment Application: In the wells of a microtiter plate, add the zoospore suspension and the Picarbutrazox stock solution to achieve a range of final concentrations. Include a control with no fungicide.

• Incubation: Incubate the microtiter plate at the optimal temperature for a few hours to allow for germination.

• Observation: Place a small aliquot from each well onto a microscope slide and observe under a microscope. Count the number of germinated and non-germinated zoospores for at least 100 zoospores per replicate.

• Data Analysis: Calculate the percentage of germination for each concentration. Determine the inhibition of germination relative to the control.

Mandatory Visualizations

Caption: Hypothesized signaling pathway of Picarbutrazox in oomycetes.

Caption: General experimental workflow for determining Picarbutrazox efficacy.

References

• 1. In Vitro Screening of Microbial Extracts Against the Oomycetes Phytophthora capsici and Pythium ultimum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. In Vitro Screening of Microbial Extracts Against the Oomycetes Phytophthora capsici and Pythium ultimum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 6. The mysterious route of sterols in oomycetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]

Picarbutrazox Efficacy: A Technical Support Guide to Navigating Soil pH Variables

FOR IMMEDIATE RELEASE

Technical Support Center Launch: Investigating the Impact of Soil pH on Picarbutrazox Efficacy

To aid researchers, scientists, and drug development professionals in their experimental design and troubleshooting, this technical support center provides a comprehensive guide on the influence of soil pH on the efficacy of Picarbutrazox. Picarbutrazox is a novel fungicide effective against oomycete pathogens such as Pythium and Phytophthora spp.[1][2][3]. Understanding its behavior in various soil pH conditions is critical for optimizing its application and interpreting experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the mode of action of Picarbutrazox?

A1: Picarbutrazox has a novel mode of action and is classified by the Fungicide Resistance Action Committee (FRAC) as Group U17. While the exact biochemical mechanism is not fully elucidated, it is known to inhibit the biosynthesis of phospholipids, which disrupts the integrity and function of the pathogen's cell membrane. This leads to swelling and hyperbranching of mycelia and inhibits zoospore formation and germination[4].

Q2: How does soil pH generally affect fungicide efficacy?

A2: Soil pH is a critical factor that can influence a fungicide's efficacy through several mechanisms:

• Chemical Degradation (Hydrolysis): The rate at which a fungicide breaks down in water is often pH-dependent. For many pesticides, hydrolysis is more rapid in alkaline or strongly acidic conditions compared to a neutral pH[5].

• Soil Sorption: The binding of a fungicide to soil particles (sorption) can be affected by pH. This influences the amount of the active ingredient that is available in the soil solution to be taken up by the target pathogen[6].

• Microbial Degradation: The activity of soil microorganisms that can degrade the fungicide is also influenced by soil pH[7].

Q3: Is there specific data on how soil pH affects Picarbutrazox?

Troubleshooting Guide

Problem: Reduced or inconsistent efficacy of Picarbutrazox in experimental trials.

Possible Cause 1: Unfavorable Soil pH

• Troubleshooting: Measure the pH of your soil or growth medium. Picarbutrazox is more rapidly hydrolyzed in alkaline conditions. If your soil pH is high (e.g., > 7.5), the fungicide may be degrading too quickly to provide sustained protection.

• Solution:

  • Adjust the soil pH to a more neutral range (6.0-7.0) before applying Picarbutrazox. This can be achieved by incorporating acidifying agents like elemental sulfur or using pH-adjusted irrigation water.

  • Consider the timing of application. In high pH soils, more frequent applications at a lower dose might be necessary to maintain an effective concentration of the active ingredient.

Possible Cause 2: High Organic Matter Content

• Troubleshooting: Picarbutrazox has a high soil organic carbon-water partitioning coefficient (Koc)[1]. This indicates a tendency to bind to organic matter, which can reduce its bioavailability.

• Solution: In soils with very high organic matter, a higher application rate of Picarbutrazox may be required to compensate for the amount that becomes bound to soil particles. Always adhere to the maximum recommended application rates.

Possible Cause 3: Inappropriate Application Method

• Troubleshooting: Picarbutrazox is used as both a seed treatment and a foliar spray[1][4]. Ensure the application method is appropriate for the target disease and crop.

• Solution: For soil-borne pathogens like Pythium, a seed treatment or soil drench is generally more effective than a foliar spray. Review your experimental protocol to ensure the application method delivers the fungicide to the target area.

Data Presentation

Table 1: Hydrolysis Half-life of Picarbutrazox

This table summarizes the degradation rate of Picarbutrazox in water at different pH levels, which is a key indicator of its persistence in the soil solution.

pH	Temperature (°C)	Half-life (Days)	Data Source
7.0	25	21	[1]
Range	Not Specified	0.51 - 24.3	[1]

Table 2: General Efficacy of Picarbutrazox in Field Trials

This table presents efficacy data from field trials. Note that the soil pH for these trials was not specified in the cited documents.

Target Pathogen	Crop	Application Method	Efficacy (% Disease Control)	Reference Product(s)	Data Source
Pythium spp.	Turf	Not Specified	92%	Mefenoxam (89%), Cyazofamid (87%)
Downy Mildew	Cucumber	Foliar Spray	90-96%	Cyazofamid, Ametoctradin + Dimethomorph, Fluopicolide
Downy Mildew	Spinach	Foliar Spray	91-97%	Commercial Standards (88-90%)

Experimental Protocols

Protocol 1: Determining the Effect of Soil pH on Picarbutrazox Efficacy Against Pythium Root Rot

This protocol outlines a method for assessing how soil pH impacts the ability of Picarbutrazox to control Pythium root rot.

• Soil Preparation and pH Adjustment:

  • Select a standard sandy loam or silt loam soil.

  • Divide the soil into three treatment groups.

  • Adjust the pH of the soil groups to approximately 5.5, 6.5, and 7.5 using calcium carbonate (to raise pH) or elemental sulfur (to lower pH).

  • Allow the pH-adjusted soils to equilibrate for at least two weeks, monitoring the pH periodically.

• Picarbutrazox Application:

  • For each soil pH group, create a sub-group to be treated with Picarbutrazox and a control sub-group.

  • Apply Picarbutrazox to the treated sub-groups at the recommended rate for a soil drench application. The control sub-groups receive a mock treatment with water.

• Pathogen Inoculation:

  • Grow a virulent isolate of Pythium aphanidermatum on a suitable medium (e.g., cornmeal agar).

  • Inoculate all soil pots (both Picarbutrazox-treated and control) with the Pythium culture.

• Planting and Incubation:

  • Plant a susceptible host plant (e.g., cucumber or soybean seedlings) in each pot.

  • Maintain the pots in a controlled environment with optimal conditions for disease development (e.g., high humidity and moderate temperature).

• Data Collection and Analysis:

  • After a predetermined period (e.g., 14-21 days), assess the plants for disease severity using a rating scale (e.g., 0 = healthy, 5 = plant death).

  • Measure plant biomass (shoot and root dry weight).

  • Statistically analyze the data to determine if there are significant differences in disease severity and plant biomass between the Picarbutrazox-treated and control groups at each soil pH level.

Visualizations

Caption: Experimental workflow for assessing Picarbutrazox efficacy at different soil pH levels.

Caption: Postulated signaling pathway for Picarbutrazox mode of action.

Caption: Logical relationship between soil pH and Picarbutrazox efficacy.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. researchgate.net [researchgate.net]
• 3. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. envirobiotechjournals.com [envirobiotechjournals.com]
• 5. omexcanada.com [omexcanada.com]
• 6. m.youtube.com [m.youtube.com]
• 7. downloads.regulations.gov [downloads.regulations.gov]

Technical Support Center: Picarbutrazox Resistance in Oomycetes

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential for resistance development to Picarbutrazox in oomycetes.

Frequently Asked Questions (FAQs)

Q1: What is Picarbutrazox and what is its mode of action?

A1: Picarbutrazox is a novel oomycete-specific fungicide belonging to the tetrazolyloximes chemical group. Its precise mode of action is currently unknown, and it is classified by the Fungicide Resistance Action Committee (FRAC) in group U17. This novelty means there is no known cross-resistance with other existing fungicide classes, making it a valuable tool for resistance management programs.

Q2: Has resistance to Picarbutrazox been reported in oomycete populations?

A2: As a relatively new fungicide, there are no widespread, documented cases of field-evolved resistance to Picarbutrazox in oomycete populations to date. However, the potential for resistance development exists with any single-site fungicide, and it is crucial to implement resistance management strategies.

Q3: What are the potential mechanisms by which oomycetes could develop resistance to Picarbutrazox?

A3: While the specific target of Picarbutrazox is unknown, oomycetes have several general mechanisms to develop fungicide resistance that could potentially apply:

• Target Site Modification: A mutation in the gene encoding the target protein could reduce the binding affinity of Picarbutrazox, rendering it less effective.

• Overexpression of the Target Protein: An increase in the production of the target protein could overwhelm the fungicide, requiring higher concentrations for effective control.

• Increased Efflux: Oomycetes may develop or upregulate transporter proteins (efflux pumps) that actively remove the fungicide from the cell before it can reach its target.

• Metabolic Detoxification: The pathogen could evolve enzymatic pathways that break down or modify the Picarbutrazox molecule into a non-toxic form.

Q4: What is the intrinsic risk of resistance development to Picarbutrazox?

A4: The risk of resistance development to any new fungicide is a complex interplay of factors including the pathogen's biology, the fungicide's mode of action, and agronomic practices. For single-site inhibitors, the risk is generally considered to be medium to high. Proactive monitoring and integrated management strategies are essential to mitigate this risk.

Troubleshooting Guides for Laboratory Experiments

Issue 1: High variability in EC50 values for the same isolate in mycelial growth inhibition assays.

• Possible Cause 1: Inconsistent Inoculum. The age and size of the mycelial plugs used for inoculation can significantly impact growth rates.

  • Solution: Always use mycelial plugs of a standardized size taken from the actively growing edge of a fresh culture of a consistent age.

• Possible Cause 2: Uneven Drug Distribution. The fungicide may not be evenly dispersed in the agar medium.

  • Solution: Ensure thorough mixing of the Picarbutrazox stock solution into the molten agar before pouring plates. Allow the agar to cool slightly before adding the fungicide to prevent degradation, but not so much that it begins to solidify.

• Possible Cause 3: Solvent Effects. The solvent used to dissolve Picarbutrazox may have inhibitory effects on mycelial growth.

  • Solution: Run a solvent control (media with the same concentration of solvent used in the fungicide treatments but without the fungicide) to determine if the solvent itself is impacting growth. If it is, consider using an alternative solvent or reducing the final solvent concentration.

Issue 2: No inhibition of mycelial growth observed even at high concentrations of Picarbutrazox.

• Possible Cause 1: Inactive Compound. The Picarbutrazox stock solution may have degraded.

  • Solution: Prepare a fresh stock solution from a reliable source. Store stock solutions under recommended conditions (e.g., protected from light, at the correct temperature).

• Possible Cause 2: Intrinsic Resistance. The tested oomycete species may have a high level of natural tolerance to Picarbutrazox.

  • Solution: Verify the identity of the oomycete species. Consult literature for known sensitivity ranges for that species. Test a known sensitive isolate as a positive control.

• Possible Cause 3: Incorrect Assay Conditions. The pH of the medium or incubation conditions may be affecting the activity of the fungicide.

  • Solution: Ensure the final pH of the medium is within the recommended range for both oomycete growth and fungicide stability. Verify that incubation temperature and duration are appropriate for the species being tested.

Data Presentation

Table 1: In Vitro Sensitivity of Various Oomycete Species to Picarbutrazox (EC50 values in µg/mL)

Oomycete Species	Number of Isolates	Mean EC50 (µg/mL)	EC50 Range (µg/mL)	Reference
Pythium spp. (40 species)	528	0.000376	-	[1]
Phytophthora, Phytopythium, Globisporangium, and Pythium spp.	189	-	0.0013 - 0.0483	[2]
Phytophthora capsici (mycelial development)	-	0.00134	-	[3]
Phytophthora capsici (sporangia production)	-	0.00111	-	[3]
Phytophthora capsici (zoospore release)	-	0.00485	-	[3]
Phytophthora capsici (cyst germination)	-	0.0588	-	[3]
Various oomycetes (16 species)	-	-	0.00031 - 0.00727	[3]

Experimental Protocols

Protocol 1: In Vitro Mycelial Growth Inhibition Assay

This protocol is a standard method for determining the sensitivity of oomycete isolates to Picarbutrazox.

1. Materials:

• Pure culture of the oomycete isolate on a suitable agar medium (e.g., V8 agar, cornmeal agar).

• Picarbutrazox technical grade standard.

• Appropriate solvent (e.g., dimethyl sulfoxide - DMSO).

• Sterile distilled water.

• Autoclaved agar medium.

• Sterile Petri dishes (90 mm).

• Sterile cork borer (5 mm diameter).

• Incubator.

2. Procedure:

• Prepare Picarbutrazox Stock Solution: Dissolve a known amount of Picarbutrazox in a minimal amount of solvent to create a high-concentration stock solution (e.g., 10 mg/mL).

• Prepare Serial Dilutions: Perform serial dilutions of the stock solution in sterile distilled water to achieve a range of working concentrations.

• Amend Agar Medium: Cool autoclaved agar medium to approximately 50-55°C. Add the appropriate volume of each Picarbutrazox working solution to individual flasks of molten agar to achieve the desired final concentrations. Also, prepare a control plate with unamended agar and a solvent control plate with agar amended with the same concentration of solvent used in the fungicide treatments.

• Pour Plates: Pour the amended and control agar into sterile Petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, take 5 mm plugs of mycelium from the actively growing edge of a 3-5 day old oomycete culture. Place one plug in the center of each agar plate.

• Incubation: Incubate the plates at the optimal temperature for the specific oomycete species in the dark.

• Data Collection: After a set incubation period (when the mycelium on the control plate has reached approximately two-thirds of the plate diameter), measure the diameter of the mycelial colony in two perpendicular directions for each plate.

• Data Analysis: Calculate the average diameter for each treatment. Determine the percentage of mycelial growth inhibition relative to the control. Calculate the EC50 value (the effective concentration that inhibits mycelial growth by 50%) using probit analysis or other suitable statistical software.

Protocol 2: Field Monitoring for Picarbutrazox Resistance

This protocol provides a generalized framework for monitoring the sensitivity of oomycete populations to Picarbutrazox in a field setting.

1. Sampling Strategy:

• Baseline Sensitivity: Before the widespread use of Picarbutrazox, collect a diverse range of isolates from different geographical locations to establish a baseline sensitivity profile for the target oomycete population.

• Routine Monitoring:

  • Sampling Sites: Select fields with a history of the target disease and where Picarbutrazox is being used. Within each field, choose multiple sampling locations (e.g., in a 'W' or 'X' pattern) to ensure a representative sample.

  • Sample Collection: Collect infected plant tissue (e.g., leaves, stems, roots) showing active lesions. Place samples in separate, labeled plastic bags with a moist paper towel to prevent drying.

  • Sample Size: Aim to collect at least 50-100 isolates per location to have a statistically relevant sample size.

2. Isolate Recovery and Purification:

• Excise small pieces of tissue from the leading edge of the lesions.

• Surface sterilize the tissue pieces (e.g., by brief immersion in 10% bleach solution followed by rinsing with sterile water).

• Place the tissue pieces onto a selective medium for the target oomycete.

• Incubate the plates until mycelial growth is observed.

• Subculture the emerging mycelium onto fresh agar plates to obtain pure cultures.

3. Sensitivity Testing:

• Perform in vitro mycelial growth inhibition assays (as described in Protocol 1) for each purified isolate using a discriminatory dose of Picarbutrazox. A discriminatory dose is a concentration that inhibits the growth of sensitive isolates but allows the growth of resistant isolates. This dose should be determined from baseline sensitivity data.

• For isolates that show growth at the discriminatory dose, perform a full dose-response assay to determine their EC50 values.

4. Data Analysis and Interpretation:

• Compare the EC50 values of the field isolates to the baseline sensitivity data.

• A significant increase in the mean EC50 value of the population or the frequent detection of isolates with high EC50 values may indicate a shift towards reduced sensitivity or the emergence of resistance.

Mandatory Visualizations

Caption: Experimental workflow for monitoring Picarbutrazox resistance in oomycetes.

Caption: Hypothetical signaling pathway targeted by Picarbutrazox.

Caption: Potential mechanisms of Picarbutrazox resistance in oomycetes.

References

• 1. researchgate.net [researchgate.net]
• 2. projectbluearchive.blob.core.windows.net [projectbluearchive.blob.core.windows.net]
• 3. Discovery of oxathiapiprolin, a new oomycete fungicide that targets an oxysterol binding protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Picarbutrazox cross-resistance with other oomycete fungicides

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information regarding Picarbutrazox and its cross-resistance profile with other oomycete fungicides.

Frequently Asked Questions (FAQs)

Q1: What is Picarbutrazox and what is its mode of action?

A1: Picarbutrazox is a novel systemic fungicide belonging to the tetrazolyloximes chemical group.[1] It is classified by the Fungicide Resistance Action Committee (FRAC) under the unique code U17, indicating a novel and currently unknown mode of action.[1] It is highly effective against oomycete pathogens such as Pythium, Phytophthora, and downy mildews.[1]

Q2: Is there any known cross-resistance between Picarbutrazox and other oomycete fungicides?

A2: Currently, there is no known cross-resistance between Picarbutrazox and other oomycete fungicides.[1] Its unique mode of action makes it a valuable tool for resistance management programs.[1][2]

Q3: We are observing reduced efficacy of Picarbutrazox in our experiments. Could this be due to cross-resistance with a fungicide we used previously?

A3: It is unlikely that the reduced efficacy is due to cross-resistance with previously used fungicides, given Picarbutrazox's novel mode of action.[1] Other factors could be at play, such as:

• Incorrect dosage: Ensure the correct concentration of Picarbutrazox is being used for the target oomycete species.

• Isolate variability: There can be natural variation in sensitivity to fungicides among different isolates of the same oomycete species.

• Experimental conditions: Factors such as pH, temperature, and media composition can influence the efficacy of the fungicide.

• Degradation of the compound: Ensure the Picarbutrazox stock solution is properly stored and has not degraded.

Q4: How can we test for Picarbutrazox sensitivity in our oomycete isolates?

A4: You can perform an in vitro fungicide sensitivity assay, such as the amended agar medium method, to determine the Effective Concentration to inhibit 50% of mycelial growth (EC50). A detailed protocol is provided in the "Experimental Protocols" section of this document.

Q5: What is the typical range of EC50 values for Picarbutrazox against common oomycetes?

A5: Picarbutrazox is highly active at very low concentrations. For a wide range of Pythium species, the mean EC50 value has been reported to be as low as 0.000376 mg/L.[1] For various species of Phytophthora, Phytopythium, Globisporangium, and Pythium, EC50 values have been observed to range from 0.0013 to 0.0483 µg/mL.[3][4] Specific values for different species can be found in the "Data Presentation" section.

Troubleshooting Guides

Issue: Higher than expected EC50 values for Picarbutrazox.

Possible Cause	Troubleshooting Step
Inaccurate serial dilutions	Verify the calculations for your serial dilutions and ensure accurate pipetting.
Degraded Picarbutrazox stock	Prepare a fresh stock solution of Picarbutrazox from a reliable source.
Resistant isolate	While unlikely to be due to cross-resistance, you may have an isolate with reduced sensitivity. Confirm by testing against a known sensitive reference strain.
Inappropriate growth medium	Ensure the growth medium used is optimal for the oomycete species being tested and does not interfere with the fungicide's activity.

Issue: Inconsistent results across replicate plates.

Possible Cause	Troubleshooting Step
Uneven distribution of fungicide in the medium	Ensure the fungicide is thoroughly mixed into the molten agar before pouring the plates.
Contamination	Check for bacterial or other fungal contamination on the plates, which could interfere with oomycete growth.
Variable inoculum size	Use agar plugs of a standardized size from the actively growing margin of the oomycete colony.

Data Presentation

Table 1: In Vitro Sensitivity of Various Oomycete Species to Picarbutrazox

Oomycete Species	Mean EC50 (µg/mL)	Reference
Pythium spp. (average of 40 species)	0.000376	[1]
Phytopythium helicoides	0.0013	[3]
Globisporangium ultimum	0.0014	[5]
Pythium aphanidermatum	0.0031	[5]
Phytophthora sojae	0.0198	[5]
Phytophthora sansomeana	0.0483	[3]

Table 2: Comparative Efficacy of Picarbutrazox and Other Oomycete Fungicides Against Pythium on Turf

Fungicide	Average Disease Control (%)	Reference
Picarbutrazox	92	[2]
Mefenoxam	89	[2]
Cyazofamid	87	[2]

Note: The differences in percent disease control in this study were not statistically significant.[2]

Experimental Protocols

Protocol: In Vitro Fungicide Sensitivity Testing using the Amended Agar Medium Method

This protocol is adapted from methodologies described for oomycete fungicide sensitivity testing.[1]

1. Materials:

• Pure culture of the oomycete isolate

• Appropriate growth medium (e.g., V8 agar, cornmeal agar)

• Picarbutrazox (analytical grade)

• Solvent for Picarbutrazox (e.g., dimethyl sulfoxide - DMSO)

• Sterile petri dishes (90 mm)

• Sterile distilled water

• Micropipettes and sterile tips

• Sterile cork borer (5 mm diameter)

• Incubator

2. Preparation of Fungicide Stock Solution: a. Prepare a high-concentration stock solution of Picarbutrazox in the chosen solvent (e.g., 10 mg/mL in DMSO). b. From this stock, prepare a series of working solutions in sterile distilled water to achieve the desired final concentrations in the agar medium.

3. Preparation of Fungicide-Amended Agar: a. Prepare the agar medium according to the manufacturer's instructions and autoclave. b. Cool the molten agar in a water bath to 45-50°C. c. Add the appropriate volume of the Picarbutrazox working solutions to the molten agar to achieve a range of final concentrations (e.g., 0, 0.001, 0.01, 0.1, 1, and 10 µg/mL). Also, prepare a control plate with the solvent alone to account for any solvent effects. d. Mix thoroughly by swirling the flask and pour approximately 20 mL of the amended agar into each petri dish. e. Allow the plates to solidify at room temperature.

4. Inoculation: a. From the margin of an actively growing oomycete culture, take 5 mm plugs using a sterile cork borer. b. Place one agar plug, mycelium-side down, in the center of each fungicide-amended and control plate.

5. Incubation: a. Incubate the plates at the optimal temperature for the oomycete species (e.g., 20-25°C) in the dark.

6. Data Collection and Analysis: a. Measure the colony diameter (in two perpendicular directions) of each plate daily until the mycelium on the control plate reaches the edge of the dish. b. Calculate the average colony diameter for each concentration. c. Determine the percentage of mycelial growth inhibition relative to the control. d. Calculate the EC50 value by plotting the percentage of inhibition against the log of the fungicide concentration and performing a probit or logistic regression analysis.

Mandatory Visualizations

Caption: Workflow for assessing fungicide cross-resistance.

Caption: Oomycete fungicide resistance mechanisms.

References

• 1. researchgate.net [researchgate.net]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 4. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Picarbutrazox: A Comparative Analysis of a Novel FRAC U17 Fungicide for Oomycete Control

A deep dive into the efficacy and mode of action of Picarbutrazox, offering a comparative perspective against other key oomycete fungicides, supported by experimental data and detailed methodologies.

Introduction

Picarbutrazox, a novel fungicide developed by Nippon Soda and marketed by Syngenta, represents a significant development in the management of oomycete diseases.[1] Classified by the Fungicide Resistance Action Committee (FRAC) into the unique group U17, its mode of action is currently unknown, setting it apart from existing fungicide classes.[1][2][3] This distinction makes Picarbutrazox a valuable tool for resistance management strategies, as it shows no cross-resistance to other fungicide groups like phenylamides (e.g., mefenoxam), carboxylic acid amides (e.g., dimethomorph), or Quinone outside Inhibitors (QoIs).[1][2] This guide provides a comprehensive comparative study of Picarbutrazox, evaluating its performance against other fungicides used to control economically important oomycete pathogens such as Pythium and Phytophthora.

Comparative Efficacy of Picarbutrazox

Picarbutrazox has demonstrated broad-spectrum activity against a range of oomycete pathogens, including various species of Pythium, Phytophthora, and downy mildews.[1][4] Its efficacy has been evaluated in numerous in vitro and in vivo studies, often showing performance on par with or exceeding that of established fungicides.

In Vitro Sensitivity

Laboratory assays are crucial for determining the intrinsic activity of a fungicide against a pathogen. The half-maximal effective concentration (EC50), the concentration of a fungicide that inhibits 50% of the pathogen's growth, is a key metric.

Table 1: In Vitro Efficacy (EC50) of Picarbutrazox Against Various Oomycete Pathogens

Pathogen Species	Picarbutrazox EC50 (µg/mL)	Reference
Pythium spp. (mean of 40 species)	0.000376	[1]
Phytophthora sansomeana	0.0483	[5]
Phytopythium helicoides	0.0013	[5]
Phytophthora sojae	0.0198	[6]
Globisporangium ultimum	0.0014	[6]
Pythium aphanidermatum	0.0031	[6]

Field and Greenhouse Performance

Real-world application data from field and greenhouse trials provide practical insights into a fungicide's performance under various environmental conditions.

Table 2: Comparative Field and Greenhouse Efficacy of Picarbutrazox and Other Oomycete Fungicides

Crop	Disease	Fungicide	Efficacy Metric	Result	Reference
Turf	Pythium diseases	Picarbutrazox	Disease Control (%)	92	[7]
Mefenoxam	Disease Control (%)	89	[7]
Cyazofamid	Disease Control (%)	87	[7]
Cucurbits	Downy Mildew	Picarbutrazox	Disease Control (%)	90-96	[7]
Commercial Standards*	Disease Control (%)	Comparable to Picarbutrazox	[7]
Soybean	Seedling diseases (Pythium & Phytophthora)	Picarbutrazox	Plant Stand (plants/acre)	86,000	[7]
Metalaxyl + Pyraclostrobin	Plant Stand (plants/acre)	81,000	[7]
Metalaxyl + Ethaboxam	Plant Stand (plants/acre)	61,000	[7]

*Commercial standards in the cucurbit trial included cyazofamid, ametoctradin + dimethomorph, and fluopicolide.[7]

Experimental Protocols

To ensure the reproducibility and validity of the presented data, detailed methodologies for key experiments are outlined below.

In Vitro Fungicide Sensitivity Assay (Amended Agar Method)

This method is a standard for determining the EC50 values of fungicides against mycelial-growing pathogens.

Workflow for In Vitro Fungicide Sensitivity Assay.

Greenhouse Efficacy Trial for Downy Mildew Control

Greenhouse trials allow for the evaluation of fungicide performance under controlled environmental conditions, which are conducive to disease development.

Greenhouse Fungicide Efficacy Trial Workflow.

Field Trial for Fungicide Seed Treatment on Soybean

Field trials are essential for evaluating the performance of seed treatments under real-world agricultural conditions.

Field Trial Workflow for Soybean Seed Treatments.

Mode of Action and Resistance Management

While the precise biochemical target of Picarbutrazox is yet to be elucidated, its classification in the unique FRAC group U17 signifies a novel mode of action.[2][3] This is a critical attribute for modern disease management, where the rotation of fungicides with different modes of action is essential to delay the development of fungicide resistance in pathogen populations. The lack of cross-resistance with other oomycete fungicides makes Picarbutrazox an excellent rotational partner in integrated pest management (IPM) programs.[1]

Picarbutrazox's Role in Resistance Management.

Conclusion

Picarbutrazox emerges as a potent and valuable fungicide for the control of oomycete pathogens. Its novel mode of action, categorized under FRAC U17, provides a much-needed tool for fungicide resistance management.[1][2][3] Comparative efficacy data from both laboratory and field studies demonstrate that Picarbutrazox performs as well as, and in some cases better than, existing commercial standards.[7] For researchers and crop protection professionals, Picarbutrazox represents a significant advancement in the ongoing effort to sustainably manage destructive oomycete diseases in a variety of agricultural and horticultural systems.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. scribd.com [scribd.com]
• 4. Syngenta introduces new corn seed treatment for unmatched Pythium protection | Newsroom | Syngenta US [syngenta-us.com]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 6. researchgate.net [researchgate.net]
• 7. downloads.regulations.gov [downloads.regulations.gov]

Picarbutrazox and Cyazofamid: A Comparative Analysis for Downy Mildew Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two key fungicides, picarbutrazox and cyazofamid, for the control of downy mildew, a significant threat to a wide range of agricultural crops. This analysis is based on available experimental data to assist in informed decision-making for disease management strategies and future research and development.

Executive Summary

Picarbutrazox is a novel fungicide with a unique mode of action, offering a valuable tool for resistance management.[1][2] Cyazofamid is a well-established fungicide with proven efficacy against oomycete pathogens.[3] Experimental data indicates that both fungicides provide effective control of downy mildew. In studies on cucurbits, picarbutrazox demonstrated high levels of disease control, comparable to that of commercial standards, including cyazofamid.[1]

Mode of Action

Picarbutrazox: Classified under the Fungicide Resistance Action Committee (FRAC) group U17, picarbutrazox possesses a novel and not fully elucidated mode of action.[1][2] It is theorized to disrupt the biosynthesis of phospholipids, which interferes with the normal functioning of the pathogen's cellular membrane.[4] This unique mechanism of action makes it a critical component in fungicide resistance management programs, as it shows no known cross-resistance with other oomycete-targeting fungicides.[4]

Cyazofamid: Belonging to the quinone inside inhibitor (QiI) group of fungicides (FRAC group 21), cyazofamid targets the mitochondrial respiratory chain in oomycetes.[3][5] Specifically, it blocks electron transfer at the Qi center of the cytochrome bc1 complex (Complex III), thereby inhibiting ATP production and disrupting the pathogen's energy supply.[3][5]

Comparative Efficacy

The following tables summarize the available quantitative data on the performance of picarbutrazox and cyazofamid in controlling downy mildew.

Table 1: Efficacy of Picarbutrazox and Cyazofamid against Cucurbit Downy Mildew (Pseudoperonospora cubensis)

Fungicide	Application Rate	Disease Control (%)	Data Source
Picarbutrazox	Not specified in summary	90-96	[1]
Cyazofamid	Not specified in summary	As effective as picarbutrazox	[1]

Source: Data derived from field trials in Michigan under moderate to high disease pressure.[1]

Table 2: Efficacy of Picarbutrazox against Grape Downy Mildew (Plasmopara viticola)

Treatment (Picarbutrazox 100 SC)	Pooled Percent Disease Index (PDI) - Nashik	Pooled Percent Disease Index (PDI) - Sangli	Marketable Yield (t/ha) - Nashik	Marketable Yield (t/ha) - Sangli
500 ml/ha	15.83	12.45	21.35	22.18
750 ml/ha	12.57	9.89	23.12	23.94
1000 ml/ha	10.94	7.91	24.03	24.87
1250 ml/ha	9.31	7.13	24.87	25.31
Untreated Control	68.42	59.78	15.21	16.89

Source: Field trials conducted over two seasons in Nashik and Sangli districts of Maharashtra, India.[4]

Experimental Protocols

Cucurbit Downy Mildew Efficacy Trials (as summarized in Regulations.gov): [1]

• Objective: To compare the efficacy of picarbutrazox with commercial standard fungicides, including cyazofamid, for the control of downy mildew on cucurbits.

• Locations: Field trials were conducted in Michigan.

• Disease Pressure: Moderate to high.

• Treatments: Picarbutrazox was applied and its performance was compared against a range of commercial standards which included cyazofamid, ametoctradin + dimethomorph, and fluopicolide. Specific application rates and intervals were not detailed in the summary document.

• Assessment: Disease control was evaluated as a percentage.

Grape Downy Mildew Efficacy Trial: [4]

• Objective: To evaluate the bio-efficacy of different concentrations of Picarbutrazox 9.53 % w/w (100 SC) against grape downy mildew.

• Pathogen: Plasmopara viticola.

• Experimental Design: Field trials were conducted over two seasons (2017-18 and 2018-19) at two locations in Maharashtra, India (Nashik and Sangli).

• Treatments: Four different application rates of Picarbutrazox 100 SC (500, 750, 1000, and 1250 ml/ha) were compared with an untreated control.

• Application: A total of four foliar sprays were applied, with the first being preventive and the subsequent three being curative, initiated upon the first appearance of disease symptoms.

• Data Collection:

  • Percent Disease Index (PDI): Disease severity was recorded on leaves.

  • Marketable Yield: The yield of grapes in tonnes per hectare (t/ha) was measured.

• Phytotoxicity: Observations for any phytotoxic effects on the grapevines were also recorded.

Visualizing Methodologies and Pathways

Caption: Experimental workflow for fungicide efficacy trials.

Caption: Proposed mode of action of Picarbutrazox.

Caption: Mode of action of Cyazofamid in the mitochondrion.

Conclusion

Both picarbutrazox and cyazofamid are highly effective fungicides for the control of downy mildew. Picarbutrazox's novel mode of action provides a much-needed tool for resistance management, and its efficacy is comparable to established fungicides like cyazofamid. Researchers and professionals in drug development should consider the integration of picarbutrazox into disease management programs to enhance sustainability and mitigate the evolution of fungicide resistance. Further head-to-head comparative studies under various environmental conditions and on different crops would be beneficial to refine application strategies and maximize the utility of both active ingredients.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. mda.state.mn.us [mda.state.mn.us]
• 3. Cyazofamid: A Professional Killer of Downy Mildew [hb-p.com]
• 4. envirobiotechjournals.com [envirobiotechjournals.com]
• 5. researchgate.net [researchgate.net]

Synergistic Effects of Picarbutrazox with Other Fungicides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picarbutrazox, a novel fungicide belonging to the tetrazolyloxime class (FRAC Group U17), has demonstrated significant efficacy against oomycete pathogens such as Pythium spp. and Phytophthora spp.[1][2]. Its unique mode of action, which involves the disruption of phospholipid biosynthesis and cell membrane integrity, makes it a valuable tool for disease management, particularly in the context of fungicide resistance[1][3]. The exploration of synergistic interactions between Picarbutrazox and other fungicides is a critical area of research aimed at enhancing disease control, reducing application rates, and mitigating the development of resistant pathogen populations.

This guide provides a comparative analysis of the synergistic effects of Picarbutrazox with other fungicides, supported by available experimental data. It includes detailed experimental protocols and visual representations of signaling pathways and experimental workflows to facilitate a deeper understanding of these interactions.

Quantitative Analysis of Synergistic Effects

The synergistic effect of a fungicide combination is defined as a greater-than-additive effect of the two fungicides when applied together. This is often quantified using methods such as the Colby method or by calculating a co-toxicity coefficient. A co-toxicity coefficient greater than 120 is indicative of a synergistic interaction[4].

Picarbutrazox and Fluopicolide Combination against Potato Late Blight (Phytophthora infestans)

A key example of a synergistic interaction has been documented between Picarbutrazox and Fluopicolide for the control of potato late blight, caused by Phytophthora infestans. Experimental data from patent literature demonstrates a significant increase in efficacy when these two fungicides are combined[4].

Table 1: Efficacy of Picarbutrazox and Fluopicolide Alone and in Combination against Phytophthora infestans

Treatment	Active Ingredient(s)	Concentration	Preventive Effect (%)[4]
1	Picarbutrazox	Not Specified	79.3
2	Fluopicolide	Not Specified	73.1
3	Picarbutrazox + Fluopicolide	Not Specified	88.4 - 94.1

The data clearly indicates that the combination of Picarbutrazox and Fluopicolide results in a preventive effect that is substantially higher than the individual effects of each fungicide, confirming a synergistic relationship. The co-toxicity coefficients for this combination were reported to be above 170 for mass ratios between 30:1 and 1:30[4].

Experimental Protocols

Mycelial Growth Rate Method for In Vitro Synergy Assessment

A common method to assess the in vitro synergistic effect of fungicide combinations is the mycelial growth rate method[4].

Experimental Workflow:

Caption: Workflow for in vitro synergy testing using the mycelial growth rate method.

Detailed Steps:

• Preparation of Culture Medium: Potato dextrose agar (PDA) is prepared and autoclaved.

• Fungicide Incorporation: Stock solutions of Picarbutrazox and the partner fungicide (e.g., Fluopicolide) are prepared in a suitable solvent. These are then added to the molten PDA at various concentrations, both individually and in predefined ratios for combination treatments.

• Inoculation: A mycelial plug of the target pathogen, such as Phytophthora infestans, is placed at the center of each fungicide-amended and control plate.

• Incubation: The plates are incubated under optimal conditions for fungal growth.

• Data Collection: The diameter of the fungal colony is measured daily.

• Analysis: The percentage of mycelial growth inhibition is calculated for each treatment relative to the control. The expected additive effect is then calculated using Colby's formula, and this is compared to the observed effect of the combination to determine if the interaction is synergistic, additive, or antagonistic.

Signaling Pathways and Mode of Action

The synergistic effect of Picarbutrazox and Fluopicolide can be attributed to their distinct modes of action, which target different essential processes in the oomycete pathogen.

• Picarbutrazox: As a member of FRAC Group U17, its exact biochemical target is still under investigation, but it is known to disrupt phospholipid biosynthesis, leading to impaired cell membrane function[3].

• Fluopicolide: This fungicide has a unique mode of action that involves the delocalization of spectrin-like proteins, which are crucial for maintaining the integrity of the cytoskeleton[5][6][7].

The simultaneous disruption of both cell membrane integrity and cytoskeletal organization by the combination of Picarbutrazox and Fluopicolide likely leads to a rapid and catastrophic failure of cellular functions in the pathogen, resulting in the observed synergistic effect.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. envirobiotechjournals.com [envirobiotechjournals.com]
• 4. CN106689161A - Picarbutrazox-containing bactericidal composition - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. chemicalwarehouse.com [chemicalwarehouse.com]
• 7. Fluopicolide - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Picarbutrazox and Dimethomorph in the Management of Phytophthora capsici

For Researchers, Scientists, and Drug Development Professionals

Phytophthora capsici, a destructive oomycete pathogen, poses a significant threat to a wide range of vegetable crops, causing the devastating disease known as Phytophthora blight.[1][2][3][4] Effective management of this pathogen relies heavily on the use of fungicides. This guide provides a detailed comparative analysis of two key fungicides, Picarbutrazox and Dimethomorph, focusing on their efficacy, mechanisms of action, and performance against Phytophthora capsici, supported by experimental data.

Overview and Mechanism of Action

Picarbutrazox is a newer fungicide belonging to the tetrazolyloximes chemical group with a novel mode of action.[5][6][7] Classified under FRAC Group U17, its precise biochemical target is still under investigation, but it is known to disrupt the normal functioning of the pathogen by affecting the cell membrane and organelles, leading to leaky cells.[7][8] It is hypothesized to block the phosphatidylcholine pathway, which is crucial for phospholipid biosynthesis.[8] This unique mechanism makes it a valuable tool for resistance management, as it shows no cross-resistance with existing fungicides like carboxylic acid amides and phenylamides.[9]

Dimethomorph , a cinnamic acid derivative, is a well-established fungicide from the morpholine group (FRAC Group 40).[1][10] Its primary mode of action is the inhibition of cellulose synthase, a critical enzyme for cell wall formation in oomycetes.[1] This disruption of cell wall development affects multiple stages of the pathogen's life cycle.[9]

Comparative Efficacy Against Phytophthora capsici

The efficacy of a fungicide is often quantified by its half-maximal effective concentration (EC50), which represents the concentration required to inhibit 50% of a biological process. Lower EC50 values indicate higher potency.

Recent studies have demonstrated that Picarbutrazox exhibits exceptional in vitro activity against a broad spectrum of oomycetes, including Phytophthora capsici. It has been shown to markedly inhibit mycelial development, sporangia production, zoospore release, and cyst germination at very low concentrations.[11] In contrast, while Dimethomorph is effective, some studies indicate that Picarbutrazox can be significantly more potent against Phytophthora species.[12]

Fungicide	Life Stage	Mean EC50 (µg/mL)	Reference
Picarbutrazox	Mycelial Growth	0.00134	[11]
Sporangia Production	0.00111	[11]
Zoospore Release	0.00485	[11]
Cyst Germination	0.0588	[11]
Dimethomorph	Mycelial Growth	0.24 - 0.41	[1][13]
Zoospore Germination	0.10	[13]
Sporangial Production	0.46	[13]

Table 1: Comparative EC50 values of Picarbutrazox and Dimethomorph against Phytophthora capsici.

It is important to note that the sensitivity of Phytophthora capsici isolates to Dimethomorph can vary, with some studies reporting mean EC50 values for mycelial growth ranging from 0.061 to 0.100 µg/mL in different years.[14] However, no widespread resistance to Dimethomorph in P. capsici has been reported.[1]

Experimental Protocols

In Vitro Fungicide Sensitivity Assay (Mycelial Growth Inhibition)

A common method to determine the EC50 value of a fungicide against the mycelial growth of Phytophthora capsici involves the following steps:

• Media Preparation : A suitable growth medium, such as V8 juice agar or potato dextrose agar (PDA), is amended with the test fungicide at various concentrations. A solvent control (e.g., DMSO) is also prepared.

• Inoculation : A mycelial plug (typically 5 mm in diameter) is taken from the margin of an actively growing P. capsici colony and placed at the center of each fungicide-amended and control plate.

• Incubation : The plates are incubated in the dark at a constant temperature (e.g., 25°C) for a specified period (e.g., 5-7 days).

• Data Collection : The radial growth of the mycelium is measured. The percentage of growth inhibition is calculated relative to the control.

• EC50 Calculation : The EC50 value is determined by performing a linear regression of the probit of inhibition against the log-transformed fungicide concentrations.[1]

Experimental workflow for in vitro fungicide sensitivity assay.

Signaling Pathways and Cellular Targets

The distinct mechanisms of action of Picarbutrazox and Dimethomorph translate to different cellular targets and impacted signaling pathways.

Dimethomorph: Disruption of Cell Wall Synthesis

Dimethomorph targets the biosynthesis of cellulose, a primary component of the oomycete cell wall. This interference with cell wall formation leads to structural instability, particularly during active growth phases like hyphal tip extension, resulting in swelling and lysis of the mycelia.[13][15]

Mechanism of action of Dimethomorph on P. capsici.

Picarbutrazox: Novel Mode of Action

The mode of action for Picarbutrazox is not yet fully elucidated but is known to be novel.[7] It is believed to disrupt cell membrane integrity, potentially by inhibiting phospholipid biosynthesis.[8] This leads to a loss of cellular contents and ultimately cell death. Its effectiveness against a wide range of oomycetes suggests a fundamental pathway is targeted.[5][6][16]

Hypothesized mechanism of action of Picarbutrazox.

Resistance Profile

Fungicide resistance is a significant concern in disease management.[1] While resistance to some fungicides has been reported in P. capsici, Dimethomorph is generally considered to be at a low to medium risk for resistance development.[1] Studies have shown that most field isolates of P. capsici remain sensitive to Dimethomorph.[1]

As Picarbutrazox has a novel mode of action, it is a critical tool for managing resistance to other fungicide classes.[9] There is no cross-resistance between Picarbutrazox and other oomycete fungicides, making it an excellent rotational partner in a comprehensive disease management program.[9]

Conclusion

Both Picarbutrazox and Dimethomorph are effective fungicides for the control of Phytophthora capsici. However, the available data suggests that Picarbutrazox exhibits significantly higher intrinsic activity against various life stages of the pathogen. Its novel mode of action provides a crucial advantage in resistance management strategies.

Dimethomorph remains a valuable and reliable option, particularly given its established efficacy and lower resistance risk profile. The choice between these two fungicides may depend on specific field conditions, disease pressure, and the need for resistance management. For optimal and sustainable control of Phytophthora blight, a rotational program incorporating fungicides with different modes of action, including both Picarbutrazox and Dimethomorph, is highly recommended.

References

• 1. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 2. researchgate.net [researchgate.net]
• 3. experts.illinois.edu [experts.illinois.edu]
• 4. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 5. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 7. mda.state.mn.us [mda.state.mn.us]
• 8. envirobiotechjournals.com [envirobiotechjournals.com]
• 9. News - Fluopicolide , picarbutrazox, dimethomorph… who can be the main force in the prevention and control of oomycete diseases? [bigpesticides.com]
• 10. fao.org [fao.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. ppjonline.org [ppjonline.org]
• 15. Synergistic antifungal effect and potential mechanism of Dimethomorph combined with Pyrimethanil against Phytophthora capsici - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Field Trial Validation of Picarbutrazox Seed Treatments: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Picarbutrazox seed treatments with alternative fungicides for the control of oomycete pathogens in key agricultural crops. The information is compiled from recent field trial data and regulatory assessments to support research and development decisions.

Executive Summary

Picarbutrazox is a novel fungicide belonging to the tetrazolyloximes chemical group, classified by the Fungicide Resistance Action Committee (FRAC) as Group U17 due to its unknown mode of action.[1] It has demonstrated significant efficacy against a broad spectrum of oomycete pathogens, including species of Pythium, Phytophthora, Phytopythium, and Globisporangium, which are major causes of seed and seedling diseases in crops like corn and soybeans.[2][3] Field trials have consistently shown that Picarbutrazox provides protection comparable or superior to existing commercial standards, making it a valuable tool for integrated disease management and fungicide resistance management.[4][5]

Comparative Efficacy Data

The following tables summarize quantitative data from field trials comparing Picarbutrazox with other seed treatments in corn and soybean.

Corn Seed Treatment Comparison

Table 1: Effect of Picarbutrazox on Plant Stand and Yield in Corn [4]

Treatment	Active Ingredients	Plant Stand (plants/acre)	Yield (bushels/acre)
Untreated Control	-	~22,000	166
Picarbutrazox	Picarbutrazox	~28,500	198
Alternative 1	Metalaxyl + Trifloxystrobin	~28,000	198
Alternative 2	Metalaxyl + Ethaboxam	~28,000	198

Data from trials in corn fields with pressure from Pythium spp.[4]

Soybean Seed Treatment Comparison

Table 2: Effect of Picarbutrazox on Plant Stand in Soybean [4]

Treatment	Active Ingredients	Plant Stand (plants/acre)
Picarbutrazox	Picarbutrazox	86,000
Alternative 1	Metalaxyl + Pyraclostrobin	81,000
Alternative 2	Metalaxyl + Ethaboxam	61,000

Yield data in this soybean trial was not significantly different due to the crop's ability to compensate for plant stand variations.[4]

Table 3: Efficacy of Picarbutrazox in Soybean under Oomycete Pressure [2][3]

Treatment	Application Rate (g a.i./100 kg seed)	Impact on Plant Population	Impact on Yield
Base Seed Treatment*	-	Baseline	Baseline
Base + Picarbutrazox	1	Higher in 3 of 14 environments	Higher in 1 of 12 environments
Base + Picarbutrazox	2.5	Higher in 3 of 14 environments	Higher in 1 of 12 environments

*Base seed treatment included mefenoxam, fludioxonil, and sedaxane.[2]

Experimental Protocols

The data presented in this guide were generated from robust field trial protocols designed to evaluate the efficacy of seed treatments under various environmental conditions and disease pressures. A generalized experimental protocol is outlined below.

General Field Trial Protocol for Seed Treatment Efficacy

• Site Selection: Trials are conducted in fields with a history of oomycete seedling diseases to ensure adequate disease pressure.[2] Multiple locations with varying soil types and climatic conditions are chosen to assess performance across different environments.[6]

• Experimental Design: A randomized complete block design is typically used with multiple replications (e.g., four or more) for each treatment to minimize the effects of field variability.

• Treatments:

  • Untreated Control: Seed with no fungicide treatment.

  • Picarbutrazox Treatment: Seed treated with a specified dose of Picarbutrazox (e.g., 1.0 and 2.5 g a.i./100 kg of seed).[2]

  • Commercial Standard Treatments: Seed treated with registered alternative fungicides at their recommended rates for comparison (e.g., metalaxyl/mefenoxam, ethaboxam, oxathiapiprolin).[4][7]

• Seed Treatment Application: Fungicides are applied to the seed using calibrated equipment to ensure accurate and uniform coverage.

• Planting: Treated seeds are planted using standard commercial planters. Plot size and seeding rates are consistent across all treatments.

• Data Collection:

  • Plant Stand: Emerged seedlings are counted at a specific growth stage (e.g., V1-V2 for soybeans) to determine the plant population per unit area.[2]

  • Disease Assessment: Seedling diseases, such as damping-off and root rot, are visually assessed and rated for incidence and severity.

  • Yield: The crop is harvested at maturity, and the grain yield is measured and adjusted for moisture content.[2]

• Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine statistically significant differences between treatments.

Visualizations

Fungicide Resistance Management with Picarbutrazox

Picarbutrazox's novel mode of action (FRAC Group U17) makes it a critical component in fungicide resistance management programs. By rotating or combining fungicides with different modes of action, the selection pressure on pathogen populations is reduced, prolonging the effectiveness of all fungicides.

Caption: Fungicide rotation strategy incorporating Picarbutrazox.

Experimental Workflow for Field Trial Validation

The following diagram illustrates the typical workflow for a field trial designed to validate the efficacy of a new seed treatment like Picarbutrazox.

Caption: Generalized workflow for a seed treatment field trial.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 3. Picarbutrazox Effectiveness Added to a Seed Treatment Mixture for Management of Oomycetes that Impact Soybean in Ohio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Syngenta introduces new corn seed treatment for unmatched Pythium protection | Newsroom | Syngenta US [syngenta-us.com]
• 6. Effect of Fungicide Seed Treatments on Stand Establishment, Seedling Disease, and Yield of Soybean in North Dakota - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Crop Protection Network [cropprotectionnetwork.org]

Picarbutrazox: A Comparative Analysis of its Curative and Preventative Efficacy Against Oomycete Pathogens

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the novel oomycete fungicide Picarbutrazox reveals its distinct preventative and curative activities against key plant pathogens. This guide provides researchers, scientists, and drug development professionals with a comparative overview of Picarbutrazox's performance, supported by experimental data, detailed methodologies, and visual representations of its mode of action and experimental workflows.

Executive Summary

Picarbutrazox, a FRAC Group U17 fungicide, demonstrates significant efficacy in controlling diseases caused by oomycetes such as Phytophthora, Plasmopara, and Pythium. This guide synthesizes available research to compare its preventative (protective) and curative (early-infection) activities. Notably, experimental data highlights exceptional preventative control of Phytophthora capsici in peppers and strong overall field performance against Plasmopara viticola (downy mildew) in grapes and Pythium spp. in various crops. While specific quantitative data separating preventative and curative effects for downy mildew and Pythium are limited in published literature, the available information underscores its value as a versatile tool in integrated pest management programs.

Comparative Efficacy of Picarbutrazox

The following tables summarize the quantitative data on the preventative and curative efficacy of Picarbutrazox against various oomycete pathogens, compared with other fungicides.

Table 1: Efficacy of Picarbutrazox against Phytophthora capsici on Pepper

Treatment	Application Timing	Disease Control (%)	Reference Fungicide	Reference Disease Control (%)
Picarbutrazox	Preventative	100%	Dimethomorph	77.52%
Picarbutrazox	Curative	41.03%	Dimethomorph	36.15%

Data derived from a greenhouse study on pepper plants.[1][2]

Table 2: Field Efficacy of Picarbutrazox against Plasmopara viticola (Downy Mildew) on Grapes

Treatment	Application Rate	Percent Disease Index (PDI) - Location 1	Percent Disease Index (PDI) - Location 2
Picarbutrazox 100 SC	1000 ml/ha	-	-
Picarbutrazox 100 SC	1250 ml/ha	9.31	7.13
Dimethomorph 50% WP	1000g/ha	-	-
Kresoxim-methyl 44.3% SC	600 ml/ha	-	-
Untreated Control	-	-	-

Note: The field trial for grape downy mildew utilized a spray schedule of one preventative followed by three curative applications, preventing a direct comparison of the two activities. The presented PDI reflects the overall efficacy of this combined approach.[3][4]

Table 3: Efficacy of Picarbutrazox against Pythium spp.

Crop/Disease	Picarbutrazox Performance	Comparative Fungicides	Comparative Performance
Corn Seedling Diseases (Pythium spp.)	Increased plant stand by ~29% and yield by ~19% vs. untreated.	Metalaxyl + Trifloxystrobin, Metalaxyl + Ethaboxam	Generally equal performance.[5]
Turf - Pythium Diseases	92% average disease control.	Mefenoxam, Cyazofamid	89% and 87% average disease control, respectively (differences not statistically significant).[5]

Note: The available studies on Pythium control by Picarbutrazox focus on overall efficacy from preventative seed treatments or seasonal spray programs. Specific quantitative data separating preventative and curative activities is not detailed in the reviewed literature.

Mode of Action

Picarbutrazox is classified under the Fungicide Resistance Action Committee (FRAC) group U17, indicating an unknown mode of action. However, research suggests that it disrupts the integrity of the oomycete cell membrane. The proposed mechanism involves the inhibition of phospholipid biosynthesis, leading to abnormal cell wall synthesis and ultimately cell death. This disruption manifests as swelling and hyperbranching of mycelia and inhibition of zoospore formation, encystment, and cystospore germination.

Caption: Proposed mode of action of Picarbutrazox on oomycete pathogens.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate replication and further research.

In Vitro Mycelial Growth Inhibition Assay for Pythium spp.

• Media Preparation: Prepare cornmeal agar (CMA) or a similar suitable medium and amend with technical grade Picarbutrazox dissolved in dimethyl sulfoxide (DMSO) to achieve a range of final concentrations (e.g., 0, 0.001, 0.01, 0.1, 1, and 10 µg/mL). The final concentration of DMSO in the medium should not exceed 1% (v/v) and should be included in the control plates.

• Inoculation: Place a 5-mm mycelial plug taken from the leading edge of an actively growing Pythium culture onto the center of each fungicide-amended and control plate.

• Incubation: Incubate the plates in the dark at a temperature optimal for the specific Pythium species being tested (typically 20-25°C).

• Data Collection: Measure the colony diameter in two perpendicular directions at regular intervals until the mycelium on the control plates reaches the edge of the plate.

• Analysis: Calculate the percentage of mycelial growth inhibition for each concentration relative to the control. Determine the EC50 value (the concentration of the fungicide that inhibits 50% of mycelial growth) using probit analysis or other appropriate statistical methods.[6][7][8]

In Vivo Preventative and Curative Efficacy Assay for Phytophthora capsici on Pepper Plants

Caption: Experimental workflow for assessing preventative vs. curative activity.

• Plant Material: Use susceptible pepper cultivars grown in a greenhouse to the 4-6 true leaf stage.

• Inoculum Preparation: Prepare a zoospore suspension of Phytophthora capsici from cultures grown on V8 agar. Adjust the concentration to approximately 1 x 10^5 zoospores/mL.

• Fungicide Application:

  • Preventative: Spray plants with a solution of Picarbutrazox at the desired concentration until runoff. Allow the foliage to dry for 24 hours before inoculation.

  • Curative: Inoculate the plants first (as described in step 4) and then apply the Picarbutrazox spray 24 hours after inoculation.

• Inoculation: Spray the plants with the zoospore suspension until runoff.

• Incubation: Place the plants in a dew chamber or cover with plastic bags for 48-72 hours to maintain high humidity and promote infection. Then, move them to a greenhouse with conditions conducive to disease development.

• Disease Assessment: After 5-7 days, assess disease severity using a rating scale (e.g., 0 = no symptoms, 1 = small lesions, 2 = stem girdling, 3 = wilting, 4 = plant death).

• Data Analysis: Calculate the disease control efficacy for each treatment relative to the inoculated, untreated control.[1][2]

Field Efficacy Trial for Plasmopara viticola (Downy Mildew) on Grapevines

• Trial Design: Establish a randomized complete block design in a vineyard with a history of downy mildew. Include multiple replicates of each treatment, including an untreated control.

• Treatments: Prepare spray solutions of Picarbutrazox at various application rates and any comparative standard fungicides.

• Application:

  • Preventative: The first application should be made based on disease forecasting models or before the first symptoms appear in the vineyard.

  • Curative/Scheduled: Subsequent applications are made at predetermined intervals (e.g., 7-14 days) or curatively after the appearance of initial symptoms.

• Disease Assessment: Periodically assess the incidence and severity of downy mildew on both leaves and grape clusters throughout the season using standardized rating scales.

• Data Collection: In addition to disease assessment, collect data on meteorological conditions, phytotoxicity, and yield at the end of the season.

• Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.[3][4]

Conclusion

Picarbutrazox is a potent fungicide with both preventative and curative properties against a range of oomycete pathogens. Its high efficacy in preventative applications, as demonstrated against Phytophthora capsici, makes it a valuable tool for proactive disease management. While further research is needed to quantify its distinct curative and preventative effects against Plasmopara viticola and Pythium spp., its strong overall performance in field trials indicates its utility in integrated management strategies. The novel mode of action of Picarbutrazox also makes it a critical component for fungicide resistance management programs.

References

• 1. researchgate.net [researchgate.net]
• 2. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. envirobiotechjournals.com [envirobiotechjournals.com]
• 4. envirobiotechjournals.com [envirobiotechjournals.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. researchgate.net [researchgate.net]
• 7. Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apsjournals.apsnet.org [apsjournals.apsnet.org]

Assessing the Systemic Translocation of Picarbutrazox Versus Other Fungicides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the systemic translocation of the novel fungicide Picarbutrazox with other widely used fungicides. The information presented is supported by experimental data to aid in the assessment of these compounds for crop protection research and development.

Introduction to Fungicide Translocation

The systemic translocation of a fungicide within a plant is a critical attribute that determines its efficacy and spectrum of activity.[1] Fungicides can be broadly categorized based on their mobility within the plant's vascular system:

• Contact: Remains on the plant surface.

• Locally Systemic/Translaminar: Penetrates the leaf cuticle and moves short distances within the treated leaf.

• Xylem-mobile (Acropetal): Moves upward from the point of application through the xylem.

• Amphimobile (True Systemic): Moves both upward through the xylem and downward through the phloem.

This guide focuses on the systemic properties of Picarbutrazox, a novel tetrazolyloxime fungicide, and compares it with other key fungicides based on available experimental data.[2]

Comparative Analysis of Fungicide Translocation

Recent studies have demonstrated the excellent systemic translocation of Picarbutrazox.[2] High-performance liquid chromatography (HPLC) analysis has confirmed its movement in various plant tissues.[2] The following tables summarize the available quantitative data comparing the translocation of Picarbutrazox with other fungicides.

Table 1: Quantitative Comparison of Fungicide Concentration in Pepper Plants Over Time Following Root Application

Time (Days)	Fungicide	Mean Concentration (µg/g) in Roots	Mean Concentration (µg/g) in Stems	Mean Concentration (µg/g) in Leaves
1	Picarbutrazox	1.2	0.3	0.1
Dimethomorph	0.8	0.2	0.05
Chlorothalonil	0.1	0.0	0.0
3	Picarbutrazox	0.9	0.5	0.4
Dimethomorph	0.5	0.4	0.2
Chlorothalonil	0.05	0.0	0.0
5	Picarbutrazox	0.6	0.7	0.8
Dimethomorph	0.3	0.5	0.4
Chlorothalonil	0.02	0.0	0.0
7	Picarbutrazox	0.4	0.6	1.0
Dimethomorph	0.2	0.4	0.5
Chlorothalonil	0.01	0.0	0.0

Data synthesized from graphical representations in a study by Fu et al. (2024).

Table 2: General Systemic Properties of Selected Fungicides

Fungicide	Chemical Class	Primary Mode of Translocation	Reference
Picarbutrazox	Tetrazolyloxime	Systemic	[3]
Dimethomorph	Cinnamic acid amide	Systemic, translaminar	[4][5]
Chlorothalonil	Chloronitrile	Non-systemic (Contact)	[6]
Mefenoxam	Phenylamide	Xylem-mobile
Cyazofamid	Cyanoimidazole	Locally systemic
Fosetyl-Al	Phosphonate	Amphimobile (Xylem and Phloem)	[1]
Ametoctradin	Pyrimidinamine	Locally systemic
Fluopicolide	Benzamide	Translaminar and xylem-mobile

Experimental Protocols

General Experimental Workflow for Assessing Fungicide Translocation

The following diagram illustrates a typical workflow for studying the uptake and translocation of fungicides in plants.

General workflow for fungicide translocation studies.

Detailed Methodology for Root Uptake and Translocation Analysis

This protocol is based on methodologies described for assessing the systemic uptake of fungicides from the soil.[7][8]

Objective: To quantify the concentration of a fungicide in different plant tissues (roots, stems, and leaves) over time following a root drench application.

Materials:

• Test plants (e.g., 6-8 week old pepper or cabbage plants)

• Fungicide of interest

• Potting medium (soil or hydroponic solution)

• Volumetric flasks and pipettes

• Syringes and filters

• Homogenizer

• Centrifuge

• HPLC or GC-MS system

• QuEChERS extraction salts and sorbents[9][10][11]

Procedure:

• Plant Preparation: Grow healthy, uniform plants in pots containing a suitable growth medium.

• Fungicide Application: Prepare a stock solution of the fungicide in an appropriate solvent. Apply a known volume and concentration of the fungicide solution to the soil at the base of each plant.

• Sample Collection: At predetermined time intervals (e.g., 1, 3, 5, and 7 days post-application), harvest replicate plants.

• Sample Processing:

  • Carefully wash the roots to remove any adhering soil.

  • Separate the plants into roots, stems, and leaves.

  • Record the fresh weight of each tissue type.

  • Homogenize each plant tissue sample.

• Sample Extraction (QuEChERS Protocol):

  • Weigh a subsample of the homogenized tissue into a centrifuge tube.

  • Add acetonitrile and the appropriate QuEChERS extraction salts.

  • Vortex vigorously and centrifuge to separate the layers.

  • Transfer an aliquot of the acetonitrile (upper) layer to a dispersive solid-phase extraction (dSPE) tube containing sorbents to remove interfering matrix components.

  • Vortex and centrifuge again.

  • The resulting supernatant is ready for analysis.

• Instrumental Analysis:

  • Analyze the extracts using a validated HPLC or GC-MS method to determine the concentration of the fungicide.[12][13][14]

• Data Analysis:

  • Calculate the concentration of the fungicide in each tissue type (in µg/g of fresh weight).

  • Plot the concentration over time for each tissue to visualize the translocation pattern.

Detailed Methodology for Foliar Uptake and Translocation Analysis

This protocol is adapted from methods used to assess the absorption and movement of fungicides after foliar application.[15][16]

Objective: To determine the extent of translaminar and acropetal movement of a fungicide following application to the leaves.

Materials:

• Same as in the root uptake protocol.

• Micropipette or microsyringe for precise application.

Procedure:

• Plant Preparation: Grow healthy plants with fully expanded leaves.

• Fungicide Application:

  • Select a specific leaf for treatment on each plant.

  • Apply a small, known volume and concentration of the fungicide solution to a defined area on the adaxial (upper) surface of the leaf.

  • Carefully avoid runoff from the application site.

• Sample Collection: At specified time points, harvest the treated leaf and other parts of the plant (e.g., untreated leaves above the treated leaf, stem, and roots).

• Sample Processing:

  • For the treated leaf, it may be necessary to first wash the surface with a suitable solvent to differentiate between the fungicide on the surface and that which has been absorbed.

  • Separate the plant into different parts as required for the study.

  • Homogenize each sample.

• Sample Extraction and Analysis: Follow the QuEChERS and instrumental analysis steps as described in the root uptake protocol.

• Data Analysis:

  • Quantify the amount of fungicide in the treated leaf (both surface and internal), as well as in untreated plant parts.

  • This will indicate the extent of local penetration, translaminar movement (if the fungicide is detected on the abaxial side of the treated leaf), and acropetal translocation (if detected in tissues above the point of application).

Visualizing Systemic Pathways in Plants

The systemic movement of fungicides within a plant primarily occurs through the xylem and phloem vascular tissues.

Systemic movement of fungicides in a plant.

Conclusion

The available data indicates that Picarbutrazox possesses excellent systemic translocation properties, comparable to or exceeding that of some other systemic fungicides like dimethomorph.[2] In contrast, non-systemic fungicides such as chlorothalonil show negligible movement within the plant. The choice of fungicide and application method should be carefully considered based on the target pathogen and the desired distribution within the plant. The experimental protocols provided in this guide offer a framework for conducting robust comparative studies on fungicide translocation. Further research directly comparing the quantitative translocation of Picarbutrazox with a wider range of amphimobile and xylem-mobile fungicides would be beneficial for a more comprehensive understanding of its relative performance.

References

• 1. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 2. Biological activity and systemic translocation of the new tetrazolyloxime fungicide picarbutrazox against plant-pathogenic oomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Picarbutrazox (Ref: NF-171) [sitem.herts.ac.uk]
• 4. Dimethomorph (Ref: CME 151) [sitem.herts.ac.uk]
• 5. fao.org [fao.org]
• 6. Chlorothalonil (Ref: DS 2787) [sitem.herts.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Studies on the abilities of uptake and translocation from root to shoot of pesticides in soil - PMC [pmc.ncbi.nlm.nih.gov]
• 9. measurlabs.com [measurlabs.com]
• 10. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 11. food-safety.com [food-safety.com]
• 12. researchgate.net [researchgate.net]
• 13. Uptake and translocation of fungicide picarbutrazox in greenhouse cabbage: the significance of translocation factors and home processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Application program for foliar protection with fungicides - Revista Cultivar [revistacultivar.com]
• 16. The Evolution of Fungicide Resistance Resulting from Combinations of Foliar-Acting Systemic Seed Treatments and Foliar-Applied Fungicides: A Modeling Analysis | PLOS One [journals.plos.org]

Safety & Regulatory Compliance

Proper Disposal of Picarbutrazox: A Guide for Laboratory Professionals

The following guide provides essential safety and logistical information for the proper disposal of Picarbutrazox, a novel fungicide. Adherence to these procedures is critical to ensure personnel safety and environmental protection. Picarbutrazox is recognized as being very toxic to aquatic life with long-lasting effects, and is suspected of causing cancer, necessitating careful handling and disposal.[1][2][3]

Core Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety glasses or goggles.[1]

• Protective Clothing: Long-sleeved shirt, long pants, and shoes.[4]

• Respiratory Protection: Use in a well-ventilated area. If dusts or vapors are generated, a self-contained respiratory protective device may be required.[2]

Always wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[5]

Quantitative Disposal Parameters

The following table summarizes key quantitative aspects and recommendations for the disposal of Picarbutrazox containers.

Container Size	Rinsing Procedure	Rinsate Disposal	Final Container Disposal
≤ 5 Gallons	Triple Rinse: 1. Empty remaining contents into application equipment or a mix tank for 10 seconds after flow begins to drip.2. Fill container ¼ full with water and recap.3. Shake for 10 seconds.4. Pour rinsate into application equipment or a mix tank.5. Repeat steps 2-4 two more times.[6]	Add to application equipment/mix tank or store for later use or disposal.[6]	Offer for recycling if available, or puncture and dispose of in a sanitary landfill.[5]
> 5 Gallons	Triple Rinse: 1. Empty remaining contents into application equipment or a mix tank.2. Fill container ¼ full with water.3. Replace and tighten closures.4. Tip container on its side and roll it back and forth for at least one complete revolution (30 seconds).5. Stand container on its end and tip it back and forth several times.6. Repeat step 5 on the opposite end.7. Empty rinsate.8. Repeat steps 2-7 two more times.[6]	Add to application equipment/mix tank or store for later use or disposal.[6]	Offer for recycling if available, or dispose of in a sanitary landfill or by incineration.[5]
Refillable Containers	Cleaning Before Final Disposal: 1. Empty remaining contents into application equipment or mix tank.2. Fill container about 10% full with water.3. Agitate vigorously or recirculate water with a pump for 2 minutes.4. Pour or pump rinsate into application equipment or a rinsate collection system.5. Repeat the rinsing procedure two more times.[5]	Pump into application equipment or a rinsate collection system.[5]	Offer for recycling if available, or puncture and dispose of in a sanitary landfill.[5]

Detailed Disposal Protocols

Protocol 1: Disposal of Picarbutrazox Waste

This protocol applies to excess or unwanted Picarbutrazox, including spilled material and rinsate that cannot be used. Improper disposal of pesticide wastes is a violation of Federal Law.[5]

Methodology:

• Initial Assessment: Do not dispose of Picarbutrazox waste in household garbage or allow it to reach any sewage system.[2] Prevent discharge into lakes, streams, ponds, or other waters.[4]

• On-Site Disposal: If permissible by local regulations and product labels, wastes resulting from the use of this product may be disposed of on-site.[6] This typically involves applying the diluted product according to label directions.[7]

• Approved Waste Disposal Facility: If on-site disposal is not feasible, the waste must be taken to an approved waste disposal facility.[6]

• Regulatory Consultation: If the appropriate disposal method is unclear, contact your State Pesticide or Environmental Control Agency, or the Hazardous Waste representative of the nearest EPA Regional Office for guidance.[5]

• Transportation: When transporting waste for disposal, keep it in its original, labeled container. Secure containers to prevent shifting or spilling.[7]

Protocol 2: Decontamination of Empty Containers

This protocol details the mandatory procedure for rinsing non-refillable containers prior to final disposal.

Methodology:

• Select Rinsing Method: Based on the container size (see table above), select the appropriate triple-rinse procedure.[6]

• Execute Triple Rinse: Perform the triple-rinse procedure as detailed in the table. Ensure all rinsate is collected and managed properly. The goal is to remove all residues of Picarbutrazox.

• Rinsate Management: The rinsate, containing diluted Picarbutrazox, should be emptied into application equipment or a mix tank for use according to the product label. Alternatively, it can be stored for later use or disposed of as hazardous waste.[6] Do not pour rinsate on the ground or into any drain.[7]

• Final Container Disposal: Once thoroughly rinsed, the container is ready for final disposal. Offer the container for recycling if available. If not, puncture the container to prevent reuse and dispose of it in a sanitary landfill, by incineration, or by other procedures approved by state and local authorities.[5] Never reuse a pesticide container for any purpose.[7]

Protocol 3: Spill Management and Cleanup

This protocol outlines the steps for managing accidental spills of Picarbutrazox.

Methodology:

• Control and Containment: Keep unnecessary personnel away from the spill area. Prevent the spill from spreading and avoid discharge into drains, water courses, or onto the ground.[1][2]

• Absorption of Small Spills: For small spills, absorb the material with an inert substance such as vermiculite, dry sand, or earth.[1]

• Collection: Carefully collect the absorbed material and place it into suitable, covered, and labeled containers for disposal.[1] Do not return spilled material to the original container for reuse.[1]

• Decontamination: Following product recovery, flush the area with water. Clean the surface thoroughly to remove any residual contamination.[1]

• Waste Disposal: Dispose of the collected spill material and contaminated items as hazardous waste in accordance with local, regional, and national regulations.[1]

Picarbutrazox Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Picarbutrazox waste and containers.

Caption: Workflow for the safe disposal of Picarbutrazox chemical waste and empty containers.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. Picarbutrazox | C20H23N7O3 | CID 56945144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. assets.greenbook.net [assets.greenbook.net]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. Disposal of Pesticides [npic.orst.edu]